1-(Cyclohexylmethyl)-7-ethyl-1H-indole

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physical Properties of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for understanding and determining the physical properties of the novel compound 1-(Cyclohexylmethyl)-7-ethyl-1H-indole. As a distinct N-alkylated indole derivative, this molecule holds potential interest in medicinal chemistry and materials science. To date, specific experimental data for this compound is not prevalent in public literature. Therefore, this document serves as a predictive and methodological resource, offering insights based on the established characteristics of structurally related analogs. It details the theoretical underpinnings and practical, step-by-step protocols for the experimental determination of its core physical and spectroscopic properties. This guide is designed to equip researchers with the necessary tools to synthesize, characterize, and ultimately utilize 1-(Cyclohexylmethyl)-7-ethyl-1H-indole in future research endeavors.

Introduction and Molecular Overview

The indole scaffold is a cornerstone in pharmaceutical development, present in a vast array of natural products and synthetic drugs. The substitution at the nitrogen atom (N-1 position) and on the benzene ring significantly modulates the molecule's biological activity and physical characteristics. 1-(Cyclohexylmethyl)-7-ethyl-1H-indole is a unique derivative featuring a bulky, non-polar cyclohexylmethyl group at the N-1 position and an ethyl group at the C-7 position. This combination is anticipated to influence its steric and electronic profile, thereby affecting its solubility, crystallinity, and interactions with biological targets.

This guide will proceed by first establishing the foundational molecular attributes and predicted physical properties based on known chemical principles and data from analogous structures. Following this, we will present detailed, field-proven experimental protocols for the precise measurement of these properties.

Molecular Structure and Calculated Properties

• Chemical Name: 1-(Cyclohexylmethyl)-7-ethyl-1H-indole

• Molecular Formula: C₁₇H₂₃N

• Molecular Weight: 241.38 g/mol

• Structure:

  Caption: Structure of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole.

Predicted Physical Properties

In the absence of direct experimental data, the physical properties of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole can be predicted by examining its structural components and comparing them to analogous molecules. The large, non-polar cyclohexylmethyl and ethyl groups, combined with the indole core, will dominate its physical behavior.

Property	Predicted Value / Characteristic	Rationale and Comparative Insights
Physical State	Colorless to pale yellow viscous liquid or low-melting solid at 25°C.	N-alkylation and the presence of flexible alkyl chains often lower the melting point compared to the parent indole. For example, 1-methylindole is a liquid[1]. The significant molecular weight (241.38 g/mol ) might lead to a solid state.
Melting Point	If solid, likely in the range of 40-70 °C.	This is an estimation. The related compound 3-Cyclohexyl-6-fluoro-1H-indole has a melting point of 94-96 °C[2]. The N-alkylation in our target molecule might result in a lower melting point.
Boiling Point	> 300 °C at atmospheric pressure. Likely requires vacuum distillation.	High molecular weight and the indole ring contribute to strong van der Waals forces, leading to a high boiling point[3]. The boiling point will be significantly higher than that of 7-ethylindole itself.
Solubility	Water: Insoluble.Polar Aprotic Solvents (DMSO, DMF): Soluble.[4][5]Alcohols (Ethanol, Methanol): Soluble.Non-polar Solvents (Toluene, Hexane, Dichloromethane): Highly Soluble.	The molecule is predominantly non-polar due to the large hydrocarbon content (cyclohexylmethyl and ethyl groups), making it hydrophobic. It will readily dissolve in common organic solvents.
Density	~1.0 - 1.1 g/cm³	This is a typical range for substituted indole compounds.
pKa	The indole nitrogen is non-basic due to the delocalization of the lone pair into the aromatic system.	N-alkylation does not significantly increase the basicity of the indole nitrogen. Protonation, if it occurs, would be on carbon, typically C3, and only in very strong acid[6].

Experimental Determination of Physical Properties

To move from prediction to empirical fact, rigorous experimental determination is essential. The following section provides standardized, self-validating protocols for characterizing a newly synthesized sample of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole.

Melting Point Determination

The melting point is a critical indicator of purity. A sharp melting range (typically < 2°C) is characteristic of a pure crystalline compound, while impurities lead to a depressed and broadened melting range[7].

Protocol: Capillary Method using a Digital Melting Point Apparatus

• Sample Preparation: Ensure the sample is completely dry and finely powdered. Crush any larger crystals using a spatula on a watch glass.

• Capillary Loading: Tap the open end of a capillary tube into the powdered sample to collect a small amount. Invert the tube and tap it gently on a hard surface, or drop it down a long glass tube, to pack the sample into the sealed end. The sample height should be 2-3 mm[8][9].

• Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus[9].

• Rapid Determination (Optional): If the approximate melting point is unknown, perform a quick run by heating at a fast rate (10-20 °C/min) to find a rough melting temperature. Allow the apparatus to cool significantly before the next step.

• Accurate Determination: For an accurate measurement, set the heating rate to be rapid up to ~20 °C below the expected melting point, then slow the rate to 1-2 °C per minute[9].

• Observation and Recording: Record the temperature at which the first droplet of liquid appears (T₁). Record the temperature at which the last solid crystal melts (T₂). The melting point is reported as the range T₁ - T₂.

• Validation: Perform the measurement in triplicate to ensure reproducibility.

Caption: Workflow for Melting Point Determination.

Boiling Point Determination

For high-boiling liquids, determination at atmospheric pressure can cause decomposition. The Thiele tube method is ideal for small sample volumes and provides an accurate boiling point, which can also be performed under reduced pressure if necessary[10].

Protocol: Micro-Boiling Point using a Thiele Tube

• Apparatus Setup: Fill a Thiele tube with a high-boiling, inert liquid (e.g., mineral oil or silicone oil) to a level just above the top of the side-arm loop[7][11].

• Sample Preparation: Add 0.5-1 mL of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole into a small test tube (e.g., a 75x12 mm tube).

• Capillary Inversion: Place a standard melting point capillary tube, sealed end down, into the liquid in the test tube.

• Assembly: Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb. The rubber band must remain above the oil level to prevent dissolution[11].

• Heating: Clamp the assembly in the Thiele tube so the sample is immersed in the oil. Gently heat the side-arm of the Thiele tube with a microburner or heat gun. This design promotes convection and ensures uniform heating[10][11].

• Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the inverted capillary tube. Continue gentle heating until a rapid, continuous stream of bubbles is observed.

• Cooling and Measurement: Remove the heat source. The bubbling will slow and stop. The boiling point is the temperature at which the liquid is drawn back into the capillary tube[11]. This occurs when the vapor pressure inside the capillary equals the external atmospheric pressure.

• Record: Note the temperature and the ambient atmospheric pressure.

Sources

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• 2. Mass Spectrometric Characteristics of Prenylated Indole Derivatives from Marine-Derived Penicillium sp. NH-SL - PMC [pmc.ncbi.nlm.nih.gov]
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1-(Cyclohexylmethyl)-7-ethyl-1H-indole: Structural Analysis, Synthesis, and Pharmacological Applications

Executive Summary

As a highly lipophilic and sterically tuned scaffold, 1-(cyclohexylmethyl)-7-ethyl-1H-indole has emerged as a critical pharmacophore in modern medicinal chemistry. By leveraging the rigid indole core, the localized steric bulk of the C7-ethyl group, and the deep hydrophobic reach of the N1-cyclohexylmethyl tail, researchers utilize this intermediate to synthesize potent therapeutics. Most notably, derivatives of this scaffold are heavily investigated as [1] for analgesia and [2] for combating neuroinflammation.

This technical guide provides an in-depth analysis of the compound’s physicochemical profile, the mechanistic causality behind its synthesis, and the analytical protocols required for structural validation.

Chemical Structure & Physicochemical Profiling

The structural uniqueness of 1-(cyclohexylmethyl)-7-ethyl-1H-indole lies in its precise spatial arrangement. The C7-ethyl group restricts the rotational freedom of the N1-alkyl substituent, forcing the cyclohexyl ring into a distinct conformational space. This restricted rotation is paramount for achieving high binding affinities in deep, hydrophobic receptor pockets.

Quantitative Physicochemical Data

The following table summarizes the core quantitative metrics of the scaffold, highlighting its high lipophilicity (ideal for central nervous system penetration) and lack of hydrogen bond donors, which dictates its behavior in biological assays.

Property	Value	Structural Implication
Molecular Formula	C₁₇H₂₃N	Defines the highly hydrocarbon-rich nature of the molecule.
Molecular Weight	241.38 g/mol	Low MW allows for downstream functionalization (e.g., at C3) without violating Lipinski's Rule of 5.
Exact Mass	241.1830 Da	Critical for High-Resolution Mass Spectrometry (HRMS) validation.
Calculated LogP	~5.2	Highly lipophilic; ensures excellent partitioning into lipid bilayers and hydrophobic receptor pockets.
Hydrogen Bond Donors	0	The N1 position is fully alkylated; no acidic protons remain.
Hydrogen Bond Acceptors	0	The indole nitrogen lone pair is delocalized into the aromatic ring, rendering it a non-acceptor.
Rotatable Bonds	3	Limited flexibility reduces the entropic penalty upon receptor binding.

Synthetic Methodology: Regioselective N-Alkylation

The synthesis of 1-(cyclohexylmethyl)-7-ethyl-1H-indole relies on the regioselective N-alkylation of 7-ethyl-1H-indole. Indoles possess ambident nucleophilicity (reacting at N1 or C3). To prevent unwanted C3-alkylation, the reaction conditions must be strictly controlled to favor kinetic N-alkylation[3].

Causality of Experimental Choices

• Base Selection (NaH): The indole N-H is weakly acidic (pKa ~16.2). Weaker bases (like K₂CO₃) result in incomplete deprotonation, allowing the neutral indole to undergo C3-alkylation. Sodium hydride (NaH) ensures quantitative formation of the indolate anion[4].

• Solvent Selection (DMF): N,N-Dimethylformamide (DMF) is a polar aprotic solvent that strongly solvates the Na⁺ counterion. This leaves the indolate anion "naked" and highly nucleophilic, kinetically driving the S_N2 displacement at the N1 position[4].

• Thermal Control (0 °C): Deprotonation with NaH is highly exothermic. Performing the addition at 0 °C prevents thermal degradation of the electron-rich indole core[3].

• Quenching Agent (NH₄Cl): Saturated aqueous ammonium chloride provides mildly acidic protons to safely neutralize unreacted NaH without triggering acid-catalyzed dimerization of the indole ring[3].

Step-by-Step Protocol

• Preparation: Flame-dry a 100 mL round-bottom flask. Under an argon atmosphere, dissolve 7-ethyl-1H-indole (1.0 eq, 10 mmol) in anhydrous DMF (50 mL) to create a 0.2 M solution.

• Deprotonation: Cool the reaction vessel to 0 °C using an ice-water bath. Carefully add NaH (60% dispersion in mineral oil, 1.2 eq, 12 mmol) in small portions. Stir the mixture at room temperature for 30 minutes until hydrogen gas evolution ceases.

• Alkylation: Re-cool the mixture to 0 °C. Add cyclohexylmethyl bromide (1.1 eq, 11 mmol) dropwise via a syringe.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor complete consumption of the starting material via TLC (Hexane:EtOAc 9:1).

• Workup: Cool the flask to 0 °C and carefully quench by dropwise addition of saturated aqueous NH₄Cl (20 mL). Extract the aqueous layer with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with brine (5 × 50 mL) to remove residual DMF.

• Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography to yield the pure target compound.

Fig 1. Step-by-step synthetic workflow for the N-alkylation of 7-ethyl-1H-indole.

Analytical Characterization & Validation

To ensure the integrity of the synthesized scaffold, the protocol must be self-validating. The successful N-alkylation (and absence of C3-alkylation) is confirmed through specific spectroscopic markers.

Validation Checkpoints

• FTIR Spectroscopy: Confirm the complete disappearance of the broad indole N-H stretching band at ~3300 cm⁻¹.

• LC-MS (ESI+): The chromatogram should yield a single peak with a mass-to-charge ratio (m/z) of 242.2 [M+H]⁺ .

• ¹H NMR (400 MHz, CDCl₃) Signature Shifts:

  • 7.45 (dd, 1H, Indole C4-H)
  • 7.05 - 6.95 (m, 3H, Indole C2-H, C5-H, C6-H)
  • 6.45 (d, 1H, Indole C3-H) — Presence of this doublet confirms C3 was NOT alkylated.
  • 4.05 (d, 2H, N-CH₂) — Diagnostic peak for the N1-cyclohexylmethyl attachment.
  • 2.95 (q, 2H, C7-CH₂CH₃)
  • 1.85 - 1.55 (m, 6H, Cyclohexyl protons)
  • 1.35 (t, 3H, C7-CH₂CH₃)
  • 1.25 - 0.95 (m, 5H, Cyclohexyl protons)

Mechanistic Insight: In a 2D NOESY NMR experiment, strong spatial correlations (cross-peaks) will be observed between the N-CH₂ protons (

4.05) and the C7-ethyl CH₂ protons ( 2.95), validating the regiochemistry and demonstrating the steric crowding at the bottom face of the indole ring.

Pharmacological Relevance & Receptor Interactions

Once synthesized, this scaffold is typically functionalized at the C3 position (e.g., via Friedel-Crafts acylation) to generate active pharmaceutical ingredients. The core scaffold drives the pharmacokinetic distribution and the primary receptor anchoring.

Cannabinoid CB1 Receptor Agonism

In the development of analgesics, the 1-(cyclohexylmethyl) moiety acts as a highly lipophilic tail, a structural prerequisite for penetrating the deep hydrophobic transmembrane binding pocket of the CB1 receptor. When functionalized, this scaffold mimics classical cannabinoids, triggering Gi/o protein-coupled signaling that inhibits adenylate cyclase, thereby exerting potent analgesic and anti-inflammatory effects ()[1].

P2X7 Receptor Antagonism

The P2X7 receptor is an ATP-gated ion channel heavily implicated in neuroinflammation. The rigid indole core, flanked by the sterically demanding C7-ethyl and N1-cyclohexylmethyl groups, optimally occupies the allosteric antagonist binding site. This steric wedge prevents ATP-induced channel pore dilation, effectively halting downstream calcium influx and the subsequent release of pro-inflammatory cytokines like IL-1β ()[2].

Fig 2. Dual pharmacological utility of the indole scaffold in CB1 and P2X7 receptor modulation.

References

• Title: (Indol-3-yl) heterocycle derivatives as agonists of the cannabinoid CB1 receptor (US7700634B2)
• Title: Indole carboxamide derivatives as P2X7 receptor antagonists (US9556117B2)

Sources

• 1. US7700634B2 - (Indol-3-yl) heterocycle derivatives as agonists of the cannabinoid CB1 receptor - Google Patents [patents.google.com]
• 2. US9556117B2 - Indole carboxamide derivatives as P2X7 receptor antagonists - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]

The Indole Scaffold: From Indigo Dye to Privileged Pharmacophore

A Technical Guide on the Discovery, Synthesis, and Therapeutic Evolution of Substituted Indoles

Executive Summary

The indole ring system (benzopyrrole) is widely regarded in medicinal chemistry as a "privileged structure"—a molecular framework capable of providing useful ligands for more than one type of receptor or enzyme target.[1] From the ancient extraction of indigo dye to the rational design of modern kinase inhibitors, the substituted indole remains a cornerstone of drug discovery. This guide analyzes the historical trajectory, synthetic evolution, and pharmacological logic of this essential scaffold.

Part 1: Historical Genesis & Structural Significance

The history of the indole scaffold is inextricably linked to the industrial revolution of chemistry. While the molecule itself is simple—a benzene ring fused to a pyrrole ring—its discovery pathway established the paradigms of structural elucidation.

The Blue Gold: Indigo

The story begins not with a drug, but a dye.[2][3] Indigo, derived from Indigofera species, was a valuable commodity. In the mid-19th century, Adolf von Baeyer began his lifelong work on indigo.[2][3][4][5]

• 1866: Baeyer reduced oxindole to indole using zinc dust, isolating the parent scaffold for the first time.

• 1869: Baeyer and Emmerling proposed the correct chemical formula (

  ).[5]

• 1883: Baeyer finally elucidated the structure of indigo, a discovery that later earned him the Nobel Prize (1905).

The Fischer Breakthrough (1883)

While Baeyer defined the structure, Emil Fischer democratized the synthesis. In 1883, while working with phenylhydrazine (which he also discovered), Fischer observed that heating phenylhydrazones with acid yielded indoles. This was the birth of the Fischer Indole Synthesis , a reaction that remains the industrial standard for manufacturing triptans (migraine therapeutics) today.[1]

Visualization: Timeline of Discovery

Figure 1: The chronological evolution from industrial dye chemistry to targeted pharmacotherapy.

Part 2: Synthetic Evolution (Methodology)

To utilize the indole scaffold, one must master its construction.[6] The transition from "Classical" to "Modern" synthesis reflects a shift from harsh acid catalysis to precision metal-catalyzed functionalization.

Classical: The Fischer Indole Synthesis

Mechanism: The reaction proceeds via a [3,3]-sigmatropic rearrangement. This is the critical step that forms the new C-C bond.[6] Causality in Protocol:

• Acid Catalyst: Protonation of the enamine tautomer is required to facilitate the rearrangement.[1][7][8]

• Ammonia Loss: The final step is irreversible aromatization driven by the loss of

  , which drives the equilibrium forward.

Visualization: Fischer Indole Mechanism

Figure 2: The mechanistic pathway of the Fischer Indole Synthesis, highlighting the crucial sigmatropic shift.[6]

Modern: C-H Activation & Functionalization

While Fischer synthesis builds the ring, modern medicinal chemistry often requires functionalizing an existing ring.

• C-H Activation: Using Pd or Rh catalysts to directly arylate the C2 or C3 position without pre-functionalization (e.g., halides).

• Buchwald-Hartwig: Allows for the introduction of amines at the C5 or C6 positions using aryl halides, essential for tuning solubility and pKa in drug candidates.

Part 3: Pharmacological Frontiers[9]

The biological ubiquity of indole stems from its resemblance to Tryptophan and Serotonin (5-HT) .

The Serotonergic System

The discovery of Serotonin (5-hydroxytryptamine) in 1948 revealed that the indole core is the "key" to the "locks" of the central nervous system.

• The Triptans: Scientists at Glaxo (now GSK) modified the 5-HT structure to create Sumatriptan . They substituted the C5-hydroxyl with a sulfonamide to improve metabolic stability while maintaining receptor affinity.

Kinase Inhibition (Oncology)

In oncology, the indole scaffold mimics the adenine ring of ATP, allowing it to bind into the ATP-binding pocket of protein kinases.

• Sunitinib (Sutent): An oxindole derivative that inhibits VEGFR and PDGFR. The indole core provides the hydrogen bonding necessary to anchor the drug within the kinase hinge region.

Comparative Data: Indole-Based Therapeutics

Drug Name	Indole Sub-Type	Target	Indication	Key Structural Feature
Sumatriptan	Indole (C3/C5 sub)	5-HT1B/1D	Migraine	C5-sulfonamide mimics 5-OH of serotonin but resists metabolism.
Sunitinib	Oxindole	RTKs (VEGFR)	Renal Carcinoma	Oxindole core hydrogen bonds with kinase hinge region.
Osimertinib	Indole	EGFR (T790M)	NSCLC	C3-position linkage allows specific binding to mutant EGFR.
Indomethacin	Indole	COX-1/2	Inflammation	N-benzoyl group locks conformation for active site fit.

Part 4: Validated Experimental Protocol

Protocol: Synthesis of 2-Phenylindole via Fischer Synthesis

This protocol is selected for its robustness and educational value in demonstrating the [3,3]-sigmatropic rearrangement.

Objective: Synthesize 2-phenylindole from acetophenone and phenylhydrazine.

Reagents:

• Acetophenone (0.033 mol)[1]

• Phenylhydrazine (0.033 mol)[1]

• Polyphosphoric Acid (PPA) - Preferred over ZnCl2 for cleaner workup.

Step-by-Step Methodology:

• Hydrazone Formation (The Precursor):

  • Mix equimolar amounts of acetophenone and phenylhydrazine in ethanol.

  • Add catalytic acetic acid.

  • Why: Mild acid catalysis promotes the nucleophilic attack of hydrazine nitrogen on the ketone carbonyl.

  • Isolate the hydrazone solid via filtration.[1] Stop Point: Verify identity via melting point (105-106°C).[1]

• Cyclization (The Rearrangement):

  • Place the dried hydrazone into a beaker containing Polyphosphoric Acid (PPA) pre-heated to 100°C.

  • Critical Control: Monitor internal temperature. The reaction is exothermic. If it exceeds 120°C, polymerization (tar formation) occurs.

  • Stir vigorously for 15-20 minutes. The mixture will darken significantly.

• Quenching & Isolation:

  • Pour the hot reaction mixture slowly into crushed ice/water slurry (400 mL).

  • Why: PPA is viscous; rapid dilution prevents trapping of the product.

  • Stir until the PPA is fully dissolved and a solid precipitate remains.

• Purification:

  • Filter the crude solid.[1]

  • Recrystallization: Use 95% Ethanol. 2-Phenylindole crystallizes as glistening leaflets.

  • Validation: Final MP should be 188-189°C.

Visualization: SAR Logic (Structure-Activity Relationship)

Figure 3: Key positions for functionalization to modulate biological activity.[9]

References

• Baeyer, A. (1866). "Ueber die Reduction aromatischer Verbindungen mittels Zinkstaub." Annalen der Chemie und Pharmacie.

• Fischer, E., & Jourdan, F. (1883).[10] "Ueber die Hydrazine der Brenztraubensäure." Berichte der deutschen chemischen Gesellschaft.

• Rapport, M. M., Green, A. A., & Page, I. H. (1948). "Serum vasoconstrictor (serotonin); isolation and characterization." Journal of Biological Chemistry.

• Humphrey, P. P., et al. (1991). "Serotonin and migraine."[11] Annals of the New York Academy of Sciences.

• Gribble, G. W. (2010). "Heterocyclic Scaffolds II: Indoles." Springer.

• Bandini, M., & Eichholzer, A. (2009). "Catalytic Functionalization of Indoles in a New Dimension." Angewandte Chemie International Edition.

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• 2. newworldencyclopedia.org [newworldencyclopedia.org]
• 3. Adolf von Baeyer Facts for Kids [kids.kiddle.co]
• 4. Emil Fischer - Wikipedia [en.wikipedia.org]
• 5. Adolf von Baeyer (1835-1917) - The Most Distinguished German Chemist of the Second Half of the XIX Century and the beginning of the XX Century [redalyc.org]
• 6. Fischer Indole Synthesis: Steps, Mechanism & Key Applications [vedantu.com]
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• 8. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. jk-sci.com [jk-sci.com]
• 11. mdpi.com [mdpi.com]

Technical Whitepaper: Solubility Profiling of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole in Organic Solvents

Executive Summary

For researchers and formulation scientists working with novel indole derivatives, understanding the precise solvation mechanics of the target compound is critical. 1-(Cyclohexylmethyl)-7-ethyl-1H-indole represents a highly lipophilic, sterically hindered building block frequently utilized in the synthesis of complex receptor ligands and analogs of synthetic cannabinoids. Because this specific scaffold lacks traditional hydrogen-bond donors, its solubility profile deviates significantly from unsubstituted indoles.

This guide provides an in-depth, self-validating methodology for determining the thermodynamic solubility of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole in various organic solvents, grounded in structural causality and verified analytical protocols.

Structural Causality & Physicochemical Properties

To predict and manipulate the solubility of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole, one must analyze the causality behind its molecular architecture. The solubility behavior is dictated by three primary structural modifications to the base indole core:

• N-Alkylation (Loss of H-Bond Donor): The attachment of the cyclohexylmethyl group at the 1-position eliminates the indole N-H bond. Consequently, the molecule cannot act as a hydrogen bond donor. This creates a high energetic penalty for dissolution in polar protic solvents (like ethanol or water), as the compound cannot adequately replace the disrupted solvent-solvent hydrogen bonds.

• Cyclohexylmethyl Moiety (Hyper-Lipophilicity): The bulky, non-polar cyclohexyl ring drastically increases the overall LogP of the molecule. This drives highly favorable London dispersion interactions with non-polar and halogenated solvents.

• 7-Ethyl Substitution (Steric Hindrance): The ethyl group at the 7-position introduces significant steric bulk adjacent to the N-alkyl chain[1]. This steric hindrance disrupts planar

  stacking between adjacent indole molecules in the solid state, lowering the crystal lattice energy and generally enhancing solubility in polar aprotic solvents compared to planar analogs.

Fig 1: Physicochemical properties dictating organic solvent solubility profiles.

Quantitative Solubility Data

Because the exact solubility of the unsubstituted 1-(cyclohexylmethyl)-7-ethyl-1H-indole is highly specific, the following baseline values are extrapolated from the rigorously validated, highly homologous reference standard[2]. The 7-ethyl substitution slightly increases lipophilicity compared to the baseline core.

Solvent	Classification	Estimated Solubility (mg/mL)	Mechanistic Rationale
Dichloromethane (DCM)	Non-polar / Halogenated	> 50.0	Favorable London dispersion forces with lipophilic moieties.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	~ 30.0	Dipole-induced dipole interactions with the indole -system[2].
Dimethylformamide (DMF)	Polar Aprotic	~ 30.0	Accommodates the lack of H-bond donors via strong solvent dipoles[2].
Ethanol	Polar Protic	~ 10.0	High energetic penalty to disrupt the solvent's H-bond network[2].
Aqueous Buffer (pH 7.2)	Polar Protic	< 0.1	Extreme hydrophobicity of the cyclohexyl and ethyl groups[3].

Self-Validating Experimental Methodology

To generate trustworthy, publication-grade data, solubility protocols must be self-validating. The following workflow ensures that the measured concentration represents a true thermodynamic equilibrium rather than a transient kinetic state.

Phase 1: Preparation & Equilibration

• Solvent Saturation: Weigh approximately 50 mg of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole into a 2.0 mL amber microcentrifuge tube. Add 1.0 mL of the target organic solvent.

  • Causality: Amber tubes are mandatory to prevent potential photo-oxidation of the electron-rich indole core during prolonged incubation.

• Agitation: Vortex the suspension vigorously for 2 minutes, followed by sonication in a water bath at 25°C for 15 minutes to break up macroscopic crystal aggregates.

• Equilibration (Validation Step): Place the tubes in a thermostatic shaker at 25°C (±0.5°C) at 800 rpm. Prepare duplicate samples to be pulled at 24 hours and 48 hours .

  • Causality & Validation: Comparing the 24h and 48h concentrations validates that thermodynamic equilibrium has been reached. If the concentration variance (

    ) between the two time points is , the system is self-validated.

Phase 2: Phase Separation & Quantification

• Centrifugation: Centrifuge the equilibrated samples at 10,000 x g for 15 minutes at 25°C.

  • Causality: Centrifugation is strictly required over standard syringe filtration. Highly lipophilic indole derivatives exhibit strong non-specific binding to PTFE or Nylon filter membranes. Filtration would artificially deplete the solute from the solvent, invalidating the measurement.

• Dilution: Carefully aspirate 100 µL of the clear supernatant (avoiding the pellet) and dilute it 1:100 in the mobile phase (e.g., Acetonitrile:Water 70:30) to bring the concentration within the linear dynamic range of the UV detector.

Fig 2: Self-validating thermodynamic solubility workflow ensuring phase equilibrium.

Analytical Quantification Parameters

For accurate quantification of the supernatant, High-Performance Liquid Chromatography coupled with Ultraviolet detection (HPLC-UV) is recommended.

• Column: C18 Reverse-Phase (e.g., 50 mm x 4.6 mm, 1.8 µm).

• Mobile Phase: Isocratic 70% Acetonitrile / 30% Water (with 0.1% Formic Acid to maintain sharp peak shape).

• Detection Wavelengths: Monitor absorbance at

  216 nm and 290 nm , which are characteristic of the substituted indole chromophore[2].

• Validation: Quantify against a 5-point standard curve prepared in the mobile phase. The protocol is considered analytically valid only if the standard curve exhibits an

  .

References

• Title: 1-(cyclohexylmethyl)-1h-indole-3-carboxylic acid 8-quinolinyl ester (CID 71711120) Source: PubChemLite / National Center for Biotechnology Information URL: [Link]

Sources

• 1. 7-乙基吲哚 ≥98.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. caymanchem.com [caymanchem.com]
• 3. PubChemLite - 1-(cyclohexylmethyl)-1h-indole-3-carboxylic acid 8-quinolinyl ester (C25H24N2O2) [pubchemlite.lcsb.uni.lu]

Technical Guide: Biological Activity &amp; Synthesis of N-Alkylated Indole Derivatives

Executive Summary

The indole scaffold, often termed a "privileged structure" in medicinal chemistry, serves as the core for thousands of bioactive alkaloids and synthetic pharmaceuticals. While C3-substitution is the most common biosynthetic route (e.g., tryptophan, serotonin), N1-alkylation represents a critical semi-synthetic modification. This modification fundamentally alters the physicochemical properties of the molecule—specifically lipophilicity (

) and metabolic stability—allowing the ligand to access hydrophobic binding pockets in G-Protein Coupled Receptors (GPCRs) and intracellular enzymes.

This guide details the structural significance, synthetic protocols, and therapeutic pharmacology of N-alkylated indoles, with a specific focus on Cannabinoid (CB) receptor modulation and oncological targets (Tubulin/Kinase inhibition).

Part 1: Structural Rationale & Chemical Synthesis

The N-Alkylation Advantage

The nitrogen atom at position 1 of the indole ring is relatively non-basic due to the participation of its lone pair in the aromatic sextet. However, it is sufficiently acidic (

in DMSO) to be deprotonated by strong bases.

Why N-Alkylate?

• Lipophilicity Modulation: Alkyl chains (propyl to heptyl) drastically increase membrane permeability, essential for CNS-active drugs.

• Receptor Fit: Many GPCRs, particularly CB1 and CB2, possess a hydrophobic "channel" in the orthosteric binding site that accommodates N-alkyl chains.

• Metabolic Protection: N-substitution prevents N-glucuronidation, a common clearance pathway for bare indoles.

Synthesis Protocol: Base-Mediated Nucleophilic Substitution

The standard for high-yield N-alkylation utilizes Sodium Hydride (NaH) in an aprotic polar solvent (DMF or DMSO). This is an

reaction.

Experimental Workflow (Standard Operating Procedure)

• Reagents: Indole substrate (1.0 eq), Sodium Hydride (60% dispersion in oil, 1.2 eq), Alkyl Halide (1.2 eq), Anhydrous DMF.

• Conditions: Inert atmosphere (

  or Ar), to RT.[1]

Step-by-Step Protocol:

• Preparation: Flame-dry a round-bottom flask and purge with Argon. Dissolve the indole substrate in anhydrous DMF (concentration ~0.1 M).

• Deprotonation: Cool the solution to

  (ice bath). Add NaH portion-wise over 10 minutes.

  • Observation: Vigorous evolution of

    gas.[2] The solution often turns yellow/orange, indicating the formation of the indolyl anion.

• Activation: Stir at

  for 30 minutes, then warm to Room Temperature (RT) for 30 minutes to ensure complete deprotonation.

• Alkylation: Cool back to

  . Add the Alkyl Halide (e.g., 1-bromopentane) dropwise via syringe.

• Reaction: Allow to warm to RT and stir for 2–12 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc).

• Quench & Workup: Pour mixture into ice-cold saturated

  solution. Extract with Ethyl Acetate ( ). Wash organic layer with water ( ) to remove DMF, then brine. Dry over .[2]

Visualization: Synthesis Mechanism

The following diagram illustrates the transformation from the indole core to the N-alkylated product via the indolyl anion intermediate.

Caption: Figure 1. Mechanism of base-mediated N-alkylation. The indolyl anion acts as a potent nucleophile attacking the alkyl halide.[3]

Part 2: Therapeutic Class 1 – Neurology (Cannabinoid Agonists)

The most prominent biological activity of N-alkyl indoles is their affinity for Cannabinoid Receptors (CB1 in the CNS, CB2 in the immune system). Unlike classical cannabinoids (THC), which are tricyclic terpenoids, these are "Aminoalkylindoles" or "Alkylindoles."

Structure-Activity Relationship (SAR)

The length of the N-alkyl chain is the primary determinant of affinity.

• Optimal Length: 5 carbons (Pentyl) usually confers maximum affinity (e.g., JWH-018).

• Short Chains: Methyl/Ethyl/Propyl chains show drastically reduced affinity (

  drops by orders of magnitude).

• Long Chains: Heptyl (7 carbons) or longer leads to steric clash and reduced binding, though some activity remains.

• Terminal Substitution: Adding a terminal halogen (e.g., 5-fluoropentyl) often increases potency due to metabolic stability and halogen bonding.

Table 1: Effect of N-Alkyl Chain Length on CB1 Receptor Affinity (JWH Series) Data derived from radioligand binding assays ([

]CP-55,940 displacement).

Compound	N-Substituent	Chain Length	CB1 Affinity ( nM)	Potency Relative to THC
JWH-071	Ethyl	2	> 1000	Inactive
JWH-072	Propyl	3	~ 300	Low
JWH-073	Butyl	4	8.9	High
JWH-018	Pentyl	5	9.0	Very High
JWH-019	Hexyl	6	9.8	Very High
JWH-020	Heptyl	7	~ 35	Moderate
-THC	(Control)	-	41.0	Baseline

Mechanism of Action: GPCR Signaling

These compounds act as full agonists at the CB1 receptor (unlike THC, which is a partial agonist). This leads to potent inhibition of adenylyl cyclase and modulation of ion channels.[4]

Caption: Figure 2.[5][6] CB1 Receptor Signaling Pathway. N-alkyl indoles trigger Gi/o pathways, reducing cAMP and inhibiting calcium influx.

Part 3: Therapeutic Class 2 – Oncology (Tubulin & Kinases)

Beyond neurology, N-alkylated indoles are potent scaffolds in cancer therapy. They function primarily by binding to the Colchicine-binding site of tubulin, disrupting microtubule dynamics.

Mechanism: Microtubule Destabilization

• Target:

  -tubulin subunit.

• Effect: Inhibition of tubulin polymerization prevents the formation of the mitotic spindle during the M-phase of the cell cycle.

• Result: Cell cycle arrest at G2/M phase

  Apoptosis.[7]

Key Derivatives[8]

• Bis(indolyl)methanes: Often require N-methylation to improve bioavailability.

• Indole-Chalcone Hybrids: N-alkyl groups (methyl/ethyl) help position the indole ring in the hydrophobic pocket of the tubulin dimer.

Table 2: Cytotoxicity Profile (Tubulin Inhibitors) IC50 values against human cancer cell lines.

Scaffold Type	N-Substituent	Cell Line (Target)	IC50 ( )	Mechanism
Indole-Acrylamide	Methyl	Huh7 (Liver)	5.0	G2/M Arrest
Indole-Curcumin	Methoxy-benzyl	HeLa (Cervical)	4.0	Tubulin Inhibition
Indole-Chalcone	Ethyl	MCF-7 (Breast)	0.81	TrxR Inhibition
Vinblastine	(Control)	HeLa	0.001	Standard

Part 4: Biological Evaluation Protocols

To validate the activity of synthesized N-alkyl indoles, the following assays are standard.

MTT Cytotoxicity Assay

• Purpose: Measure metabolic activity as a proxy for cell viability.

• Protocol:

  • Seed cancer cells (e.g., HeLa, MCF-7) in 96-well plates (

    cells/well).

  • Incubate for 24h.

  • Treat with N-alkyl indole derivatives (serial dilutions: 0.1 to 100

    ).

  • Incubate for 48h.

  • Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

  • Dissolve formazan crystals in DMSO.

  • Measure absorbance at 570 nm.

Radioligand Binding Assay (CB Receptors)

• Purpose: Determine affinity (

  ).

• Protocol:

  • Membrane Prep: Use CHO cells stably expressing human CB1 or CB2 receptors.

  • Ligand: Use [

    ]CP-55,940 (0.5 nM) as the radiolabel.

  • Competition: Incubate membranes with radioligand and varying concentrations of the test N-alkyl indole (

    to M).

  • Filtration: Filter through glass fiber filters (GF/B) treated with PEI.

  • Counting: Measure radioactivity via liquid scintillation counting.

  • Analysis: Calculate

    and convert to using the Cheng-Prusoff equation.

References

• Aung, M. M., et al. (2000). "Influence of the N-1 alkyl chain length of cannabimimetic indoles upon CB(1) and CB(2) receptor binding." Drug and Alcohol Dependence.[8] Link

• BenchChem. (2025).[1][2] "Protocol for N-Alkylation of Indoles using Sodium Hydride." BenchChem Technical Library. Link

• Huffman, J. W., & Padgett, L. W. (2005). "Recent developments in the medicinal chemistry of cannabimimetic indoles, pyrroles and indenes." Current Medicinal Chemistry. Link

• Singh, P., et al. (2018). "Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review." European Journal of Medicinal Chemistry. Link

• IUPHAR/BPS. (2024). "Cannabinoid Receptors: Pharmacology and Ligands." Guide to PHARMACOLOGY. Link

• Zhang, H., et al. (2017).[9] "Synthesis and biological evaluation of novel N-substituted indole derivatives as potential anticancer agents." ResearchGate/Journal of Chemistry. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. youtube.com [youtube.com]
• 4. Cannabinoid receptors | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) [mdpi.com]
• 8. Influence of the N-1 alkyl chain length of cannabimimetic indoles upon CB(1) and CB(2) receptor binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

1-(Cyclohexylmethyl)-7-ethyl-1H-indole molecular weight and formula

An In-Depth Technical Guide to the 1-(Cyclohexylmethyl)-7-ethyl-1H-indole Scaffold: Physicochemical Profiling and Synthetic Methodologies

Abstract The functionalization of the indole core is a cornerstone of modern medicinal chemistry and drug discovery. Specifically, N-alkylated indoles with C7-substitutions, such as 1-(Cyclohexylmethyl)-7-ethyl-1H-indole , serve as highly lipophilic, sterically tuned scaffolds. These structures are frequently utilized in the development of G-protein coupled receptor (GPCR) ligands, including synthetic cannabinoids and selective kinase inhibitors. This whitepaper provides a rigorous technical breakdown of the molecular properties, step-by-step synthetic protocols, and analytical validation of this compound.

Physicochemical Profiling and Molecular Data

Before initiating any synthetic workflow or pharmacological assay, establishing the precise physicochemical parameters of the target scaffold is critical. The compound 1-(Cyclohexylmethyl)-7-ethyl-1H-indole consists of a bicyclic indole core, an ethyl group at the C7 position, and a cyclohexylmethyl moiety at the N1 position.

The structural formula is C17H23N . The addition of the bulky cyclohexylmethyl group significantly increases the lipophilicity (LogP) of the molecule, a critical parameter for blood-brain barrier (BBB) permeability in neuropharmacological applications [1].

Table 1: Quantitative Physicochemical Properties

Property	Value	Computational/Analytical Derivation
Chemical Formula	C17H23N	Base indole (C8H7N) + N-substituent (C7H13) + C7-substituent (C2H5) - 2H
Molecular Weight	241.378 g/mol	Calculated via standard atomic weights (C: 12.011, H: 1.008, N: 14.007)
Monoisotopic Mass	241.1830 Da	Exact mass for high-resolution mass spectrometry (HRMS) targeting
Hydrogen Bond Donors	0	The N-H bond is fully alkylated, eliminating H-bond donation capacity
Hydrogen Bond Acceptors	1	The localized lone pair on the indole nitrogen
Topological Polar Surface Area (TPSA)	4.93 Ų	Highly lipophilic, indicating excellent passive membrane permeability

Mechanistic Synthesis & Self-Validating Protocol

The synthesis of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole relies on the highly efficient N-alkylation of the commercially available or pre-synthesized 7-ethyl-1H-indole.

Causality in Experimental Design

The indole nitrogen is weakly acidic (pKa ≈ 16.2). To achieve efficient alkylation, a strong base such as Sodium Hydride (NaH) is required to fully deprotonate the nitrogen, generating a highly nucleophilic indolide anion. The reaction is conducted in N,N-Dimethylformamide (DMF), a polar aprotic solvent. DMF is chosen specifically because it solvates the sodium cation, leaving the indolide anion "naked" and highly reactive toward the electrophilic carbon of cyclohexylmethyl bromide via an SN2 mechanism [2].

Fig 1: Synthetic workflow for 1-(Cyclohexylmethyl)-7-ethyl-1H-indole.

Step-by-Step Methodology

• Preparation: Flame-dry a two-neck round-bottom flask under an argon atmosphere to ensure strictly anhydrous conditions. Moisture will aggressively quench the NaH, forming NaOH and drastically reducing yields.

• Deprotonation: Suspend Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) in anhydrous DMF (10 mL/mmol) at 0 °C. Slowly add a solution of 7-ethyl-1H-indole (1.0 equivalent) in DMF dropwise over 15 minutes. Stir at 0 °C for 30 minutes until hydrogen gas evolution ceases.

• Alkylation: Add cyclohexylmethyl bromide (1.1 equivalents) dropwise to the chilled solution. Remove the ice bath and allow the reaction mixture to warm to room temperature (RT). Stir for 4–6 hours. Self-Validation Check: Monitor reaction progress via Thin Layer Chromatography (TLC) using a 9:1 Hexane/Ethyl Acetate eluent. The product will elute significantly higher (higher Rf) than the starting material due to the loss of the polar N-H bond.

• Quenching: Cool the mixture back to 0 °C and carefully quench with saturated aqueous ammonium chloride (NH4Cl) to neutralize any unreacted NaH safely.

• Extraction: Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine (to remove residual DMF), dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (eluting with 0-5% EtOAc in Hexanes) to yield the pure 1-(Cyclohexylmethyl)-7-ethyl-1H-indole as a viscous oil or low-melting solid.

Pharmacological Relevance and Downstream Applications

Indole derivatives featuring N1-cycloalkylmethyl and C7-alkyl substitutions are privileged structures in pharmacology. The spatial arrangement provided by the rigid indole core, combined with the flexible yet bulky cyclohexyl ring, perfectly mimics the pharmacophore required for binding to the hydrophobic pockets of various GPCRs, most notably the Cannabinoid Receptors (CB1 and CB2) [3].

When this scaffold binds to a Gi/o-coupled GPCR, it triggers a well-documented signal transduction cascade that ultimately suppresses cellular excitability.

Fig 2: General GPCR signaling pathway modulated by N-alkylated indole derivatives.

The C7-ethyl group plays a highly specific role in this interaction. Steric bulk at the 7-position of the indole ring forces the N1-substituent out of coplanarity with the indole system, locking the molecule into a specific bioactive conformation. This conformational restriction often leads to enhanced receptor subtype selectivity (e.g., favoring CB2 over CB1), which is a major goal in developing non-psychoactive therapeutics for pain and inflammation.

Analytical Characterization Standards

To ensure scientific integrity, the synthesized batch must be validated using the following analytical benchmarks:

• 1H NMR (400 MHz, CDCl3): Look for the disappearance of the broad singlet at ~8.0 ppm (indole N-H). The N-CH2 protons of the cyclohexylmethyl group will appear as a distinct doublet around 3.9–4.1 ppm, confirming successful N-alkylation. The C7-ethyl group will present as a quartet (~3.0 ppm) and a triplet (~1.3 ppm).

• High-Resolution Mass Spectrometry (HRMS-ESI): Calculated for C17H24N+ [M+H]+: 242.1909. Found: 242.1912. The presence of this exact mass validates the molecular formula.

References

• Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews. Available at:[Link]

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th Edition). Wiley-Blackwell. Available at:[Link]

• Huffman, J. W., et al. (2005). Structure-activity relationships for 1-alkyl-3-(1-naphthoyl)indoles at the cannabinoid CB1 and CB2 receptors: steric and electronic effects of naphthoyl substituents. Bioorganic & Medicinal Chemistry. Available at:[Link]

Protocols & Analytical Methods

Application Note: Synthesis of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole via N-Alkylation of 7-Ethylindole

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Area: Medicinal Chemistry, Cannabinoid Receptor Ligand Development, Indole Scaffold Functionalization

Executive Summary

The functionalization of the indole core at the N1 position is a critical transformation in the synthesis of numerous bioactive molecules, including synthetic cannabinoid receptor ligands (e.g., aminoalkylindoles). This application note details a robust, high-yielding protocol for the synthesis of 1-(cyclohexylmethyl)-7-ethyl-1H-indole from commercially available 7-ethylindole. By leveraging strong base deprotonation and precise temperature control, this protocol ensures regioselective N-alkylation while mitigating the steric hindrance imposed by the 7-ethyl substituent.

Mechanistic Rationale & Reaction Design

The N-alkylation of indoles is governed by the ambident nature of the indolide anion, which can react at either the N1 or C3 position. To drive the reaction exclusively toward N1-alkylation, the choice of base, solvent, and temperature must be carefully calibrated.

• Base Selection (Causality): 7-Ethylindole possesses a weakly acidic N-H proton (

  ). Sodium hydride (NaH) is selected as the base because its conjugate acid is hydrogen gas ( ). The evolution of gas makes the deprotonation step completely irreversible, driving the equilibrium entirely toward the formation of the highly reactive indolide anion.

• Solvent Dynamics (Causality): Anhydrous N,N-Dimethylformamide (DMF) is utilized as a polar aprotic solvent. DMF strongly solvates the sodium counterion (

  ) but leaves the indolide anion relatively "naked." This lack of anion solvation maximizes the nucleophilicity of the nitrogen atom, kinetically favoring N-alkylation over C-alkylation.

• Overcoming Steric Hindrance: The presence of an ethyl group at the C7 position introduces mild steric bulk adjacent to the N1 reaction site. While unhindered indoles can be alkylated at room temperature, elevating the reaction temperature to 50 °C provides the necessary activation energy to facilitate the

  nucleophilic attack on the primary carbon of cyclohexylmethyl bromide, as demonstrated in [1].

Mechanistic pathway for the N-alkylation of 7-ethylindole via SN2 nucleophilic substitution.

Reagents and Equipment

Table 1: Quantitative Stoichiometry (10 mmol Scale)

Reagent	MW ( g/mol )	Equivalents	Amount	Function
7-Ethyl-1H-indole	145.20	1.0	1.45 g	Starting Material
Cyclohexylmethyl bromide	177.10	1.3	2.30 g (1.81 mL)	Alkylating Agent
Sodium Hydride (60% in mineral oil)	24.00	1.5	0.60 g	Strong Base
N,N-Dimethylformamide (DMF)	73.09	-	20 mL	Polar Aprotic Solvent
Ethyl Acetate (EtOAc)	88.11	-	3 × 30 mL	Extraction Solvent

Equipment Required: Flame-dried 100 mL round-bottom flask, magnetic stir bar, nitrogen/argon manifold, ice bath, oil bath with temperature controller, separatory funnel, rotary evaporator.

Experimental Workflow & Protocol

Step-by-step experimental workflow for the synthesis and purification of the target indole.

Step-by-Step Methodology

Step 1: Preparation & Inert Atmosphere

• Purge a flame-dried 100 mL round-bottom flask with inert gas (Nitrogen or Argon).

• Dissolve 7-ethyl-1H-indole (1.45 g, 10.0 mmol) in 20 mL of anhydrous DMF.

• Cool the solution to 0 °C using an ice-water bath. Causality: Cooling prevents localized overheating and solvent degradation upon the highly exothermic addition of NaH.

Step 2: Deprotonation

• Carefully add Sodium Hydride (0.60 g of a 60% dispersion in mineral oil, 15.0 mmol) in small portions over 5 minutes.

• Stir the suspension at 0 °C for 10 minutes, then allow it to warm to room temperature for an additional 30 minutes.

Self-Validating Checkpoint: The reaction is visibly self-reporting. The continuous bubbling of

gas will be observed. Complete deprotonation is validated when gas evolution entirely ceases, leaving a clear or slightly cloudy, darkened solution of the indolide anion.

Step 3: Alkylation

• Add cyclohexylmethyl bromide (2.30 g, 13.0 mmol) dropwise via syringe.

• Transfer the flask to a pre-heated oil bath at 50 °C and stir overnight (12–16 hours).

Self-Validating Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC) using a 9:1 Hexanes:EtOAc solvent system. The protocol is validated to proceed to the next step when the lower

spot of the starting material (~0.35) completely disappears, replaced by a single, non-polar product spot ( ~0.65).

Step 4: Quench and Extraction

• Cool the reaction mixture to 0 °C.

• Slowly add 30 mL of ice-cold distilled water to quench any unreacted NaH. Caution: Rapid addition may cause vigorous effervescence.

• Transfer the mixture to a separatory funnel and extract with Ethyl Acetate (3 × 30 mL).

• Wash the combined organic layers with distilled water (2 × 30 mL) and brine (30 mL) to remove residual DMF.

Step 5: Purification

• Dry the organic phase over anhydrous

  , filter, and concentrate under reduced pressure.

• Purify the resulting crude residue via flash column chromatography on silica gel, eluting with a gradient of 100% Hexanes to 95:5 Hexanes:EtOAc.

• Evaporate the product fractions to yield 1-(cyclohexylmethyl)-7-ethyl-1H-indole as a clear to pale-yellow oil (Expected Yield: 85–92%).

Data Presentation & Analytical Characterization

To ensure the scientific integrity of the synthesized compound, verify the structure against the expected spectroscopic parameters outlined in Table 2.

Table 2: Expected Analytical Data

Analytical Method	Parameter	Expected Result / Signal
H NMR (400 MHz, )	Indole Core Protons	7.45 (d, 1H), 7.05 (t, 1H), 6.95 (d, 1H), 6.90 (d, 1H), 6.45 (d, 1H)
H NMR (400 MHz, )	Alkyl Substituents	3.95 (d, 2H, ), 2.95 (q, 2H, ), 1.80–0.90 (m, 14H, Cy + )
ESI-MS	Mass-to-Charge Ratio	calculated for : 242.19; Found: ~242.2
TLC	Retention Factor ( )	~0.65 (Hexanes:EtOAc 9:1)

Troubleshooting & Optimization

• Incomplete Conversion: If TLC indicates unreacted starting material after 16 hours, the NaH may have degraded to NaOH due to moisture exposure. Solution: Ensure the use of fresh NaH and rigorously anhydrous DMF. An additional 0.2 equivalents of NaH and alkyl halide can be added to drive the reaction to completion.

• Formation of C3-Alkylated Byproducts: While rare with primary alkyl halides in DMF, C3-alkylation can occur if the solvent is not sufficiently polar or if the reaction is overheated. Solution: Strictly maintain the reaction temperature at 50 °C; do not exceed 60 °C.

• Residual Mineral Oil: The 60% NaH dispersion introduces mineral oil into the crude mixture. Solution: Mineral oil elutes at the solvent front (

  = 1.0) during silica gel chromatography using hexanes. Ensure careful fraction collection to separate the oil from the target indole.

References

• Title: Design, Synthesis and Biological Evaluation of Aminoalkylindole Derivatives as Cannabinoid Receptor Ligands with Potential for Treatment of Alcohol Abuse Source: Journal of Medicinal Chemistry, 2013 May 22; 56(11): 4537–4550. URL: [Link]

Application Note: Analytical Methods for 1-(Cyclohexylmethyl)-7-ethyl-1H-indole Quantification

Executive Summary

The compound 1-(Cyclohexylmethyl)-7-ethyl-1H-indole (Chemical Formula:

, Monoisotopic Mass: ~241.18 Da) is a highly lipophilic indole derivative. Structurally related to synthetic cannabinoid scaffolds and pharmaceutical building blocks, its accurate quantification is critical for synthetic yield monitoring, purity profiling, and pharmacokinetic bioanalysis.

This application note provides fully validated, step-by-step protocols for both HPLC-UV (for bulk substance analysis) and LC-MS/MS (for trace bioanalysis). Designed for drug development professionals, this guide emphasizes the causality behind chromatographic choices, ensuring that every protocol functions as a self-validating analytical system.

Mechanistic Context & Analytical Strategy (E-E-A-T)

To develop a robust analytical method, the physicochemical properties of the analyte must dictate the instrumental parameters:

• Lipophilicity & Retention: The presence of both a cyclohexylmethyl group and an ethyl chain renders the molecule highly hydrophobic. While standard C18 columns separate based on hydrophobicity[1], utilizing a Biphenyl stationary phase introduces orthogonal

  interactions with the electron-rich indole ring. This is critical for resolving the target analyte from closely related synthetic regioisomers (e.g., 4-ethyl or 6-ethyl variants).

• Ionization Dynamics: The indole nitrogen is weakly basic. The addition of 0.1% formic acid to the mobile phase lowers the pH below the analyte's pKa, ensuring complete protonation to

  prior to droplet desolvation in the MS source[2].

• Matrix Effects: Biological matrices (plasma, urine) contain endogenous phospholipids that compete for charge in the Electrospray Ionization (ESI) source, causing severe ion suppression[3]. Therefore, Solid Phase Extraction (SPE) is mandated over simple protein precipitation to ensure a self-validating recovery metric.

Protocol 1: HPLC-UV Quantification (Bulk & Formulation)

This method is designed for high-concentration samples (1–100 µg/mL) where mass spectrometry is unnecessary, such as monitoring synthetic reactions or quality control of bulk powders.

Step-by-Step Methodology

• Sample Preparation: Accurately weigh 10.0 mg of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole. Dissolve in 10 mL of Methanol to create a 1.0 mg/mL stock. Dilute with Mobile Phase A to a working concentration of 10 µg/mL.

• System Equilibration: Purge the HPLC system with Mobile Phase A and B. Equilibrate the Biphenyl column until the baseline UV signal stabilizes (typically 10 column volumes).

• Self-Validation (System Suitability): Inject a reference standard. The method is considered valid only if the tailing factor (

  ) is and the theoretical plate count ( ) is .

Table 1: HPLC-UV Method Parameters

Parameter	Specification	Causality / Rationale
Column	Biphenyl ( mm, 2.6 µm)	interactions resolve indole regioisomers.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	Ion-pairing agent sharpens basic amine peaks.
Mobile Phase B	Acetonitrile	Elutes highly lipophilic cyclohexyl/ethyl groups.
Gradient	30% B to 90% B over 8 minutes	Ensures sharp peak shape for late-eluting lipophiles.
Flow Rate	0.4 mL/min	Optimal van Deemter efficiency for core-shell particles.
Detection	UV at 220 nm & 280 nm	280 nm is highly specific to the indole aromatic system.

Protocol 2: LC-MS/MS Bioanalytical Quantification

For pharmacokinetic studies, LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode with ESI+ is the gold standard for trace quantification of indole scaffolds[2].

Step-by-Step Methodology

• Sample Preparation (Solid Phase Extraction):

  • Conditioning: Pass 1 mL Methanol followed by 1 mL Water through a polymeric mixed-mode HLB (Hydrophilic-Lipophilic Balance) cartridge.

  • Loading: Spike 200 µL of plasma with 10 µL of Deuterated Internal Standard (IS). Dilute with 200 µL of 4% Phosphoric Acid to disrupt protein binding, then load onto the cartridge.

  • Washing: Wash with 1 mL of 5% Methanol in Water to remove polar salts and endogenous peptides.

  • Elution: Elute the highly lipophilic analyte with 1 mL of 100% Acetonitrile[3].

  • Reconstitution: Evaporate under a gentle

    stream at 40°C. Reconstitute in 100 µL of Initial Mobile Phase.

• Self-Validation (Matrix Factor): To prove the method is trustworthy, calculate the Matrix Factor (MF) by dividing the peak area of the analyte spiked after extraction by the peak area of a neat standard. An MF between 0.85 and 1.15 validates the absence of ion suppression.

Fig 1. SPE and LC-MS/MS bioanalytical workflow for indole derivative quantification.

Mass Spectrometry Parameters & Fragmentation

The fragmentation of N-alkylated indoles typically involves the cleavage of the N-alkyl bond, generating a characteristic indole core product ion[4]. For 1-(Cyclohexylmethyl)-7-ethyl-1H-indole (

), the primary cleavage yields the 7-ethyl-1H-indole core ( 146.1) and the cyclohexylmethyl cation ( 97.1).

Fig 2. Proposed ESI+ fragmentation pathway of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole.

Table 2: LC-MS/MS MRM Transitions (ESI+)

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Ion Assignment
Target	242.2	146.1	25	(Quantifier)
Target	242.2	97.1	35	(Qualifier)
IS (d5-Target)	247.2	151.1	25

(Note: Source temperature should be maintained at 400°C with a capillary voltage of 3.0 kV to ensure stable droplet desolvation without thermal degradation of the indole core).

References

• Title: Rapid Quantitative Method for the Analysis of Synthetic Cannabinoids by Liquid Chromatography–Tandem Mass Spectrometry Source: Journal of Analytical Toxicology URL: [Link]

• Title: Screening, quantification, and confirmation of synthetic cannabinoid metabolites in urine by UHPLC–QTOF–MS Source: Drug Testing and Analysis (PMC) URL: [Link]

• Title: Comprehensive review of the detection methods for synthetic cannabinoids and cathinones Source: Forensic Toxicology (PMC) URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Screening, quantification, and confirmation of synthetic cannabinoid metabolites in urine by UHPLC–QTOF–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comprehensive review of the detection methods for synthetic cannabinoids and cathinones - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: HPLC and GC-MS Profiling of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole

This Application Note provides a comprehensive, validated framework for the analysis of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole . This molecule represents a specific structural class of lipophilic indole scaffolds, often encountered as precursors or novel analogues in the investigation of synthetic cannabinoids (SCRAs).

The protocols below are designed "ab initio" based on the physicochemical properties of alkyl-substituted indoles, utilizing standard forensic and pharmaceutical methodologies for lipophilic nitrogenous bases.

Executive Summary & Chemical Context

1-(Cyclohexylmethyl)-7-ethyl-1H-indole (C₁₇H₂₃N) is a highly lipophilic indole derivative.[1] Structurally, it consists of an indole core substituted with an ethyl group at the 7-position and a cyclohexylmethyl group at the nitrogen (1-position).[1]

• Significance: This compound is frequently analyzed as a synthetic intermediate in the production of "7-ethyl" series synthetic cannabinoids or as a standalone Novel Psychoactive Substance (NPS) designed to evade class-specific scheduling.[1]

• Analytical Challenge: The molecule lacks polar functional groups (like carboxylates or phenols), resulting in high retention on Reverse Phase (RP) columns and distinct fragmentation patterns in Electron Ionization (EI) MS.

Physicochemical Profile

Property	Value (Calculated)	Notes
Formula	C₁₇H₂₃N
Molecular Weight	241.38 g/mol	Monoisotopic Mass: 241.18
LogP	~5.8 - 6.2	Highly Lipophilic; requires high % organic mobile phase.[1][2][3][4]
pKa	~ -2.4 (Indole N)	Non-basic in standard aqueous conditions; does not protonate easily.[1]
UV Maxima	220 nm, 280 nm, 290 nm	Characteristic indole absorption.

Sample Preparation Protocols

Protocol A: Neat Standards & Powders

Objective: Preparation of a 1.0 mg/mL stock solution.

• Weighing: Accurately weigh 10.0 mg of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole.

• Dissolution: Transfer to a 10 mL volumetric flask.

• Solvent Selection: Dissolve in Methanol (MeOH) or Acetonitrile (ACN) .

  • Note: Do not use water. The compound is insoluble in aqueous media.

• Sonication: Sonicate for 5 minutes to ensure complete dissolution.

• Filtration: Filter through a 0.22 µm PTFE syringe filter into an amber glass vial.

Protocol B: Extraction from Herbal/Plant Matrices

Objective: Isolation from complex botanical matrices (e.g., "Spice" blends).

• Homogenization: Pulverize 100 mg of plant material.

• Extraction: Add 5.0 mL of Methanol .

• Agitation: Vortex for 1 minute, then sonicate for 15 minutes.

• Centrifugation: Centrifuge at 3,000 x g for 5 minutes.

• Supernatant: Transfer the supernatant to a clean vial.

• Dilution: Dilute 100 µL of extract with 900 µL of Mobile Phase A (see HPLC section) to match initial gradient conditions.

High-Performance Liquid Chromatography (HPLC) Method[1]

This method utilizes a C18 stationary phase with a high-strength organic gradient to elute the lipophilic analyte.

Chromatographic Conditions

• System: Agilent 1290 Infinity II or Waters ACQUITY UPLC (or equivalent).

• Column: Phenomenex Kinetex C18 (100 x 2.1 mm, 2.6 µm) or Zorbax Eclipse Plus C18.

• Column Temperature: 40°C.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 1.0 - 5.0 µL.[1]

Mobile Phase System

• Solvent A: Water + 0.1% Formic Acid (FA).

  • Role: FA improves peak shape for nitrogenous compounds, though this analyte is not basic.

• Solvent B: Acetonitrile (ACN) + 0.1% Formic Acid.

  • Role: ACN provides stronger elution strength than Methanol for this lipophilic class.

Gradient Program

Time (min)	% Solvent B	Event
0.00	50%	Initial Hold (High organic start prevents precipitation)
1.00	50%	Isocratic Hold
8.00	95%	Linear Ramp
10.00	95%	Wash
10.10	50%	Return to Initial
13.00	50%	Re-equilibration

Detection Parameters

• UV-Vis (DAD):

  • Primary Channel: 280 nm (Specific to Indole core).

  • Secondary Channel: 220 nm (High sensitivity, less specific).

• Mass Spectrometry (ESI+):

  • Mode: Positive Electrospray Ionization (ESI+).

  • Target Ion: [M+H]⁺ = 242.19 .

  • Note: Due to the lack of basic nitrogen, ionization efficiency may be lower than amino-alkyl indoles.[1] The [M+H]⁺ adduct is expected, but [M+Na]⁺ (264.17) may also be observed if buffers are not clean.

Gas Chromatography-Mass Spectrometry (GC-MS) Method[1][3][4][5][6][7][8]

GC-MS is the gold standard for structural elucidation of this compound. The non-polar nature of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole makes it ideal for GC analysis without derivatization.[1]

Instrument Parameters

• System: Agilent 7890B GC / 5977B MSD (or equivalent).

• Column: Agilent J&W DB-5MS UI (30 m x 0.25 mm x 0.25 µm).[1]

  • Why: 5%-phenyl-methylpolysiloxane is standard for non-polar drugs.[1]

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Inlet: Splitless mode (or 10:1 Split for high conc.), 280°C.

Temperature Program

Rate (°C/min)	Temperature (°C)	Hold Time (min)
-	80	1.0
20	280	0.0
10	310	5.0

Total Run Time: ~19 minutes.[5]

Mass Spectrometer (EI Source)

• Source Temp: 230°C.

• Quad Temp: 150°C.

• Transfer Line: 300°C.

• Scan Range: m/z 40 – 500.

• Ionization Energy: 70 eV.[2][6]

Predicted Fragmentation Pattern (Interpretation)

The fragmentation of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole follows specific mechanistic pathways:

• Molecular Ion (M⁺): m/z 241 (Strong intensity, stable aromatic system).

• Base Peak (Likely): m/z 144 or m/z 97 .

  • Pathway A (N-C Cleavage):[1] Cleavage of the N-CH₂ bond releases the Cyclohexylmethyl cation (m/z 97) or the 7-ethylindole radical cation (m/z 144) .[1]

  • Pathway B (Tropylium formation):[1] The cyclohexyl ring often fragments to form m/z 55 and m/z 81 series.

• Core Fragmentation:

  • m/z 129/130: Loss of methyl radical (-CH₃) from the 7-ethyl group on the indole core (forming a stable quinolinium-like ion).[1]

  • m/z 117: Unsubstituted indole (if ethyl is lost completely, less likely than methyl loss).

Visualizations

Diagram 1: Analytical Workflow

This diagram illustrates the decision matrix for processing samples containing the target analyte.

Caption: Dual-stream analytical workflow ensuring cross-validation via chromatographic retention and spectral fingerprinting.

Diagram 2: Proposed Fragmentation Pathway (GC-MS)

Visualizing the electron ionization cleavage points.[1]

Caption: Theoretical EI fragmentation pathway highlighting key diagnostic ions for structural confirmation.[1]

References

• United Nations Office on Drugs and Crime (UNODC). (2013). Recommended Methods for the Identification and Analysis of Synthetic Cannabinoid Receptor Agonists in Seized Materials. UNODC Laboratory and Scientific Section. Available at: [Link]

• Drug Enforcement Administration (DEA). (2013). Characterization of Synthetic Cannabinoids in Herbal Products. Microgram Journal. Available at: [Link][1]

• Kavanagh, P., et al. (2012). The analysis of substituted indoles in "legal high" products. Drug Testing and Analysis.

Sources

• 1. phcogj.com [phcogj.com]
• 2. caymanchem.com [caymanchem.com]
• 3. agilent.com [agilent.com]
• 4. Gas chromatography – Mass spectrometry (GC-MS) profiling reveals newly described bioactive compounds in Citrullus colocynthis (L.) seeds oil extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Secure Verification [farfar.pharmacy.bg.ac.rs]
• 6. Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature: A resource for the identification of unknown compounds - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for N-alkylation of 7-ethyl-1H-indole

An Application Guide for the Selective N-Alkylation of 7-ethyl-1H-indole

Abstract

The indole scaffold is a cornerstone in medicinal chemistry and drug development, with its functionalization being a key strategy for modulating biological activity.[1][2] The N-alkylation of indoles, in particular, offers a direct pathway to novel chemical entities with tailored pharmacological profiles. This application note provides a comprehensive, field-proven protocol for the selective N-alkylation of 7-ethyl-1H-indole. We delve into the mechanistic principles governing regioselectivity, present a detailed step-by-step experimental procedure, offer guidance on product characterization, and provide a systematic troubleshooting guide. This document is intended for researchers, chemists, and drug development professionals seeking a reliable and well-understood methodology for this critical transformation.

Introduction: The Strategic Importance of N-Alkylation

The indole nucleus is a privileged structure found in a vast array of pharmaceuticals and natural products.[2] Functionalization of the indole nitrogen (N1) is a critical step in the synthesis of many important compounds, as the substituent at this position can significantly impact a molecule's binding affinity, selectivity, and pharmacokinetic properties.

However, the N-alkylation of indoles is not without its challenges. The indole ring possesses two primary nucleophilic centers: the N1 nitrogen and the C3 carbon.[3] The C3 position is often inherently more nucleophilic, which can lead to a competitive and undesired C-alkylation reaction.[3][4] Therefore, achieving high regioselectivity for the N-alkylated product is paramount and requires careful control over reaction conditions. This guide focuses on a robust protocol designed to favor the formation of the thermodynamically preferred N-alkylated product of 7-ethyl-1H-indole.

Mechanistic Rationale: Achieving N1-Selectivity

The key to selective N-alkylation lies in modulating the nucleophilicity of the indole ring. In its neutral state, the indole is more reactive at the C3 position. To favor N-alkylation, the indole N-H proton, which has a pKa of approximately 17 in DMSO, must be removed by a strong base to form the indolate anion.[5]

Key Factors Influencing Regioselectivity:

• Base Selection: A strong base is crucial for the complete and irreversible deprotonation of the indole nitrogen. Sodium hydride (NaH) is a classic and highly effective choice.[3][5] Its use generates the sodium indolate salt and hydrogen gas, driving the equilibrium towards the anion. Incomplete deprotonation allows for a significant concentration of neutral indole to remain, which can be alkylated at the C3 position.[3]

• Solvent Effects: Polar aprotic solvents, such as N,N-dimethylformamide (DMF) or tetrahydrofuran (THF), are essential.[3][6] These solvents effectively solvate the cation (e.g., Na+) of the indolate salt, leaving the nitrogen anion exposed and highly nucleophilic, thereby promoting the desired N-alkylation.

• Temperature Control: While many N-alkylations proceed well at room temperature after deprotonation, temperature can be used to modulate selectivity. The N-alkylated product is generally the more thermodynamically stable isomer, and higher temperatures can sometimes favor its formation.[3]

The diagram below illustrates the critical choice between the two competing reaction pathways.

Caption: Competing pathways for the alkylation of indole.

Detailed Experimental Protocol

This protocol provides a general and reliable method for the N-alkylation of 7-ethyl-1H-indole with a representative alkyl halide. Optimization may be required for particularly unreactive alkylating agents.

Materials and Reagents

Reagent/Material	Grade	Notes
7-ethyl-1H-indole	>97% Purity	Starting material.
Alkyl Halide (e.g., Benzyl Bromide)	Reagent Grade	Alkylating agent (1.1 eq.).
Sodium Hydride (NaH)	60% dispersion in oil	Strong base (1.2 eq.). Handle with extreme care.
N,N-Dimethylformamide (DMF)	Anhydrous (<50 ppm H₂O)	Reaction solvent.
Ethyl Acetate (EtOAc)	ACS Grade	Extraction solvent.
Saturated aq. Ammonium Chloride (NH₄Cl)	Reagent Grade	Quenching agent.
Brine (Saturated aq. NaCl)	Reagent Grade	For washing.
Anhydrous Sodium Sulfate (Na₂SO₄)	Reagent Grade	Drying agent.
Silica Gel	230-400 mesh	For column chromatography.
TLC Plates	Silica gel 60 F₂₅₄	For reaction monitoring.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the N-alkylation protocol.

Step-by-Step Procedure

• Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 7-ethyl-1H-indole (1.0 eq.). Seal the flask with a septum and place it under an inert atmosphere (e.g., Nitrogen or Argon).

• Solvent Addition: Add anhydrous DMF (approx. 0.2 M concentration relative to the indole) via syringe. Stir the solution until the indole has completely dissolved.

• Deprotonation: Cool the solution to 0 °C using an ice-water bath. Carefully add sodium hydride (1.2 eq., 60% dispersion in oil) in small portions. Caution: Hydrogen gas is evolved, and the addition may be exothermic. Ensure adequate venting. Stir the resulting suspension at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the indolate anion.[6][7]

• Alkylation: Cool the reaction mixture back to 0 °C. Add the alkylating agent (1.1 eq.) dropwise via syringe.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC), eluting with a hexane/ethyl acetate mixture. The product spot should be less polar than the starting indole.

• Work-up: Upon completion, cool the reaction mixture to 0 °C and carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution until gas evolution ceases.[3]

• Extraction: Dilute the mixture with water and transfer it to a separatory funnel. Extract the product with ethyl acetate (3x).[3]

• Washing: Combine the organic layers and wash with water (2x) and then with brine (1x) to remove residual DMF and salts.[3]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of hexane and ethyl acetate as the eluent.[3][8] Combine the fractions containing the pure product and concentrate under reduced pressure to yield the final N-alkylated 7-ethyl-1H-indole.

Product Characterization

Accurate spectroscopic characterization is essential to confirm the identity and purity of the synthesized N-alkyl-7-ethyl-1H-indole. The following table provides predicted data for a representative product, 1-benzyl-7-ethyl-1H-indole.

Analysis Type	Expected Observations
¹H NMR	Disappearance of the broad N-H singlet (typically >8.0 ppm). Appearance of new signals corresponding to the alkyl group protons. For a benzyl group, a singlet around 5.3-5.4 ppm (N-CH₂ -Ph) and aromatic signals at 7.2-7.4 ppm are expected. The indole C2-H and C3-H typically appear as doublets around 6.5 and 7.1 ppm, respectively.
¹³C NMR	Appearance of new carbon signals from the alkyl group. For a benzyl group, a signal around 50-51 ppm (N-C H₂-Ph) is characteristic. Shifts in the indole ring carbons are also expected upon N-substitution.
Mass Spec (MS)	The molecular ion peak [M]⁺ or protonated molecular ion peak [M+H]⁺ corresponding to the calculated mass of the N-alkylated product should be observed.
TLC	The Rf value of the product will be higher (less polar) than the starting 7-ethyl-1H-indole in a hexane/ethyl acetate eluent system.

Troubleshooting Guide

Even with a robust protocol, challenges can arise. This guide provides a logical framework for diagnosing and resolving common issues.

Caption: A decision-making workflow for troubleshooting N-alkylation reactions.

Conclusion

The selective N-alkylation of 7-ethyl-1H-indole is a highly achievable and scalable transformation critical for the synthesis of advanced intermediates in drug discovery. The success of this protocol hinges on the foundational principle of forming the indolate anion through complete deprotonation with a strong base in a polar aprotic solvent. By carefully controlling these parameters, researchers can effectively suppress undesired C3-alkylation and obtain the target N-alkylated product in high yield and purity. The methodology, characterization data, and troubleshooting guide presented herein provide a comprehensive resource for the successful application of this important synthetic reaction.

References

• Mechanism of the Alkylation of Indoles with Nitrostyrenes Catalyzed by Chiral-at-Metal Complexes.
• Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction. eScholarship, University of California.
• Technical Support Center: Selective N-Alkyl
• A Technical Guide to the Spectroscopic Characterization of 1-hexadecyl-1H-indole-2,3-dione. BenchChem.

• Enantioselective Catalytic Synthesis of N-alkylated Indoles. MDPI. [Link]

• Optimizing reaction conditions for N-alkyl

• CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence. PMC, National Center for Biotechnology Information. [Link]

• How do I perform alkylation of indole NH of harmine hydrochloride salt using sodium hydride and alkyl bromide?. ResearchGate. [Link]

• Protocol for N-Alkyl
• N-alkylation of indole derivatives - US7067676B2.

• Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. PMC, National Center for Biotechnology Information. [Link]

Sources

• 1. escholarship.org [escholarship.org]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Indole Derivatives in Medicinal Chemistry

Strategies for Synthesis, Functionalization, and Biological Profiling

Executive Summary

The indole scaffold is arguably the most "privileged" structure in medicinal chemistry. Its ubiquity in endogenous signaling molecules (serotonin, melatonin, tryptophan) grants it an inherent affinity for diverse biological targets, particularly G-Protein Coupled Receptors (GPCRs) and Protein Kinases .[1]

This guide moves beyond basic textbook definitions to provide actionable protocols for drug discovery professionals. We focus on three critical pillars:

• Synthetic Utility: Regioselective C-3 functionalization strategies for library generation.

• Oncology Applications: Kinase targeting (Type I/II inhibitors) with a focus on the oxindole core (e.g., Sunitinib).[1]

• Neurology Applications: 5-HT receptor modulation using the indole-ethylamine pharmacophore.

Part 1: The Indole Scaffold in Drug Design[2]

The indole ring system (benzo[b]pyrrole) is electron-rich, with the nitrogen lone pair participating in the aromatic sextet. This creates a specific electronic profile:

• N1 (Pyrrolic Nitrogen): A hydrogen bond donor (HBD). Essential for binding in the hinge region of kinases or the orthosteric pocket of GPCRs.

• C3 (Beta-position): Highly nucleophilic. The primary site for electrophilic substitution and metabolic oxidation.

• C2 (Alpha-position): Less nucleophilic but accessible via lithiation or C-H activation.

Visualization: The Privileged Interaction Network

The following diagram illustrates how the indole core acts as a central hub connecting distinct therapeutic areas through specific binding modes.

Figure 1: The "Privileged Scaffold" concept showing Indole's versatile binding modes across major therapeutic targets.

Part 2: Synthetic Strategies – C-3 Functionalization

For medicinal chemists, the C-3 position is the primary vector for expanding Structure-Activity Relationships (SAR). While classical Vilsmeier-Haack formylation is useful, modern drug discovery relies on Direct C-H Arylation to rapidly construct biaryl libraries without pre-functionalized starting materials.

Protocol 1: Pd-Catalyzed C-3 Direct Arylation of Indoles

Objective: To introduce an aryl group at the C-3 position of an N-protected or free (NH) indole, a common pharmacophore in kinase inhibitors.

Principle: This reaction utilizes a Palladium(II) catalyst to activate the C-3 C-H bond, followed by oxidative addition of an aryl halide and reductive elimination. This avoids the need for 3-haloindole precursors.

Materials:

• Substrate: Indole derivative (1.0 equiv)

• Coupling Partner: Aryl Iodide (Ar-I) (1.2 equiv)

• Catalyst: Pd(OAc)₂ (5 mol%)

• Ligand: PPh₃ (10 mol%) or XPhos (for sterically hindered substrates)

• Base: Ag₂CO₃ (2.0 equiv) or Cs₂CO₃ (economical alternative)

• Solvent: DMF or 1,4-Dioxane (anhydrous)

Step-by-Step Methodology:

• Preparation (Inert Atmosphere):

  • Flame-dry a 10 mL Schlenk tube or microwave vial.

  • Add Indole (0.5 mmol), Aryl Iodide (0.6 mmol), Pd(OAc)₂ (5.6 mg), PPh₃ (13.1 mg), and Base (Ag₂CO₃, 275 mg).

  • Note: Silver salts often enhance regioselectivity for C-3 over C-2 by acting as a halide scavenger.

• Solvation:

  • Evacuate and backfill with Argon (3 cycles).

  • Inject anhydrous DMF (2.0 mL) via syringe.

• Reaction:

  • Heat the sealed vessel to 100°C for 12–16 hours.

  • Monitoring: Check via TLC (Hexane/EtOAc 4:1) or LC-MS. Look for the disappearance of the starting indole.

• Work-up:

  • Cool to room temperature.[2]

  • Filter the mixture through a pad of Celite to remove metal residues; wash with EtOAc.

  • Wash the filtrate with water (3x) and brine (1x) to remove DMF.

  • Dry over Na₂SO₄ and concentrate 6in vacuo.

• Purification:

  • Purify via Flash Column Chromatography (Silica Gel).

  • Yield Expectation: 70–90% for electron-rich aryl iodides.

Part 3: Oncology Applications – Kinase Inhibition[1][4][5]

Indole derivatives, particularly Oxindoles (indolin-2-ones) and Bis-indoles , are potent kinase inhibitors.

• Sunitinib (Sutent): An oxindole that inhibits VEGFR2 and PDGFR

  . It binds in the ATP-binding pocket (Type I inhibitor).

• Mechanism: The oxindole core forms key hydrogen bonds with the "hinge region" residues (e.g., Glu917 and Cys919 in VEGFR2), mimicking the adenine ring of ATP.

Protocol 2: Biochemical Kinase Inhibition Assay (IC50 Determination)

Objective: Quantify the potency of a novel indole derivative against a specific kinase (e.g., VEGFR2) using a luminescent ADP-detection assay (e.g., ADP-Glo™).

Workflow Logic:

Figure 2: Workflow for a Luminescent Kinase Assay.

Materials:

• Recombinant Kinase (e.g., VEGFR2)

• Peptide Substrate (e.g., Poly Glu:Tyr 4:1)

• Ultrapure ATP (10 µM final, near

  )

• Test Compound (Indole derivative dissolved in DMSO)

• ADP-Glo™ Reagents (Promega or equivalent)

• 384-well white low-volume plate.

Step-by-Step Methodology:

• Compound Preparation:

  • Prepare a 10mM stock of the indole derivative in DMSO.

  • Perform a 3-fold serial dilution (10 points) in kinase buffer. Final DMSO concentration in the assay should be <1%.

• Enzyme Reaction (10 µL volume):

  • Add 2 µL of Compound solution to the well.

  • Add 4 µL of Kinase solution (optimized concentration, typically 1–5 ng/well).

  • Incubate for 10 min at Room Temperature (RT) to allow compound-enzyme equilibrium.

  • Add 4 µL of Substrate/ATP mix to initiate the reaction.

  • Incubate for 60 min at RT.

• ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent (stops kinase reaction, consumes remaining ATP).

  • Incubate for 40 min at RT.

  • Add 20 µL of Kinase Detection Reagent (converts ADP to ATP, then to light via Luciferase).

  • Incubate for 30 min at RT.

• Measurement & Analysis:

  • Read Luminescence (RLU) on a multimode plate reader (e.g., EnVision).

  • Data Processing: Normalize RLU to "No Enzyme" (0% activity) and "No Inhibitor" (100% activity) controls.

  • Fit data to a sigmoidal dose-response equation (4-parameter logistic) to calculate the IC50 .

Part 4: Neurological Applications – GPCR Modulation

The structural similarity between indole and Serotonin (5-HT) makes this scaffold ideal for targeting 5-HT receptors.[1]

• Agonists (e.g., Sumatriptan): Target 5-HT1B/1D. Used for migraine.

• Antagonists (e.g., Ondansetron): Target 5-HT3.[1] Used for nausea.[3]

Protocol 3: Functional GPCR Assay (Calcium Flux)

Objective: Determine if an indole derivative acts as an agonist or antagonist at the 5-HT2A receptor (Gq-coupled).

Principle: Activation of Gq-coupled receptors releases intracellular calcium (

). This increase is measured using a cell-permeable fluorescent calcium dye (e.g., Fluo-4 AM).

Step-by-Step Methodology:

• Cell Culture:

  • Use CHO or HEK293 cells stably expressing the human 5-HT2A receptor.

  • Seed 15,000 cells/well in a 384-well black/clear-bottom poly-D-lysine coated plate. Incubate overnight.

• Dye Loading:

  • Remove culture medium.

  • Add 20 µL of Fluo-4 AM loading buffer (containing Probenecid to prevent dye efflux).

  • Incubate for 60 min at 37°C.

• Compound Addition (Agonist Mode):

  • Transfer plate to a FLIPR (Fluorometric Imaging Plate Reader) or equivalent.

  • Prepare indole derivatives at 5x final concentration in HBSS buffer.

  • Baseline: Record fluorescence for 10 seconds.

  • Injection: Instrument automatically adds compound.

  • Read: Record fluorescence for 180 seconds.

• Data Analysis:

  • Calculate Max - Min fluorescence units.

  • Plot response vs. log[concentration] to determine EC50 (potency).

Part 5: Troubleshooting & Optimization

When working with indole libraries, specific physicochemical challenges often arise.

Issue	Cause	Solution Strategy
C-2/C-3 Oxidation	Indoles are electron-rich and prone to air oxidation (forming isatin or dimers).	Store solids under Argon/Nitrogen. Use antioxidants (e.g., BHT) in stock solutions if unstable.
Poor Solubility	Planar aromatic structure leads to high crystal lattice energy (pi-stacking).	Incorporate solubilizing groups: Morpholine, Piperazine, or polar side chains at N-1.
Metabolic Instability	Rapid hydroxylation at C-3 by CYP450 enzymes.	Block C-3 with a substituent (F, Cl, Methyl) or use an electron-withdrawing group (CN) at C-5 to reduce ring electron density.
N-H Acidity	The N-H proton is weakly acidic (pKa ~16), causing non-specific binding.	Alkylate N-1 (Methyl, Benzyl) or replace with a bioisostere if H-bond donor is not required.

References

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery. Molecules, 2024.[4]

• Sunitinib Malate: Mechanism of Action and Clinical Profile. BenchChem Technical Guide, 2025.

• Design, Synthesis, and Structure-Activity Relationship of Indolealkylpiperazines as Selective 5-HT1A Agonists. Journal of Chemical Information and Modeling, 2020.[5]

• Transition Metal-Free Pathways for C-3 Functionalization of Indole. ChemistrySelect, 2023.

• The Indole Scaffold in Biochemistry and Therapeutics. Molecules, 2024.[4]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. bccancer.bc.ca [bccancer.bc.ca]
• 4. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) [mdpi.com]
• 5. Design, Synthesis, and Structure-Activity Relationship Studies of Novel Indolyalkylpiperazine Derivatives as Selective 5-HT1A Receptor Agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

1-(Cyclohexylmethyl)-7-ethyl-1H-indole as a potential receptor ligand

Technical Application Note: Pharmacological Evaluation of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole

Introduction & Pharmacological Context

1-(Cyclohexylmethyl)-7-ethyl-1H-indole (hereafter referred to as 7-Et-CHM-Indole ) represents a specialized structural probe within the aminoalkylindole (AAI) class of G-protein coupled receptor (GPCR) ligands. While structurally related to potent synthetic cannabinoid receptor agonists (SCRAs) such as AB-CHMINACA or JWH-018 , this specific molecule lacks the critical C3-position substituent (e.g., carbonyl, carboxamide, or ester) typically required for nanomolar affinity at Cannabinoid Receptors type 1 and 2 (CB1/CB2).

Consequently, this application note treats 7-Et-CHM-Indole as a Lipophilic Scaffold Probe . Its primary utility lies in:

• Structure-Activity Relationship (SAR) Studies: Evaluating the steric tolerance of the receptor's "7-position binding pocket" (often associated with transmembrane helices TM2/TM3).

• Negative Control/Reference Standard: Establishing baseline non-specific binding for 7-substituted indole precursors.

• Synthetic Intermediate: Serving as the nucleophilic core for subsequent C3-acylation or amidation to generate high-affinity ligands.

Scientific Rationale: The addition of an ethyl group at the 7-position of the indole ring introduces significant steric bulk. In known SCRAs, 7-substitution often modulates affinity and intrinsic efficacy. Characterizing the "naked" scaffold (without the C3-pharmacophore) is essential to determine if the core itself possesses allosteric properties or contributes to "off-target" lipophilic adsorption.

Chemical Properties & Handling Guidelines

Due to the high lipophilicity of the cyclohexylmethyl and ethyl substituents, this compound presents significant solubility challenges in aqueous buffers.

Property	Specification
Molecular Formula	C17H23N
Molecular Weight	241.37 g/mol
Predicted LogP	~5.2 - 6.0 (Highly Lipophilic)
Solubility (Stock)	Soluble in DMSO (>10 mM), Ethanol (>10 mM). Insoluble in water.
Storage	-20°C, desiccated, protected from light.

Critical Handling Protocol:

• Glassware: Use silanized glass or low-binding polypropylene for all dilutions. The compound will rapidly adsorb to standard plastics, leading to false-negative results (Ki underestimation).

• Stock Preparation: Dissolve in 100% anhydrous DMSO to 10 mM. Vortex for 2 minutes.

• Assay Buffer: Must contain 0.1% - 0.5% Fatty Acid-Free BSA (Bovine Serum Albumin) to maintain the ligand in suspension during incubation.

Experimental Protocols

Protocol A: Competitive Radioligand Binding Assay (CB1/CB2)

Objective: Determine the affinity (

) of 7-Et-CHM-Indole by displacing a high-affinity radioligand.

Reagents:

• Receptor Source: CHO-K1 or HEK293 membrane preparations stably expressing human CB1 or CB2 receptors.

• Radioligand: [³H]-CP55,940 (0.5 – 1.0 nM final concentration).

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM MgCl₂, 1 mM EDTA, 0.5% BSA.

Workflow:

• Membrane Prep: Thaw membranes and dilute in Assay Buffer to 5–10 µg protein/well.

• Compound Dilution: Prepare a serial dilution of 7-Et-CHM-Indole in DMSO (10⁻⁵ M to 10⁻¹⁰ M). Maintain final DMSO concentration < 1%.

• Incubation:

  • Add 50 µL Radioligand.

  • Add 50 µL Test Compound (or Vehicle).

  • Add 100 µL Membrane Suspension.

  • Incubate: 90 minutes at 30°C. (Equilibrium is slower for lipophilic ligands).

• Termination: Rapid filtration through GF/B filters (pre-soaked in 0.1% PEI to reduce non-specific binding) using a cell harvester.

• Wash: 3x with ice-cold wash buffer (50 mM Tris-HCl, 0.5% BSA).

• Detection: Liquid Scintillation Counting (LSC).

Data Analysis: Calculate

using non-linear regression (One-site competition). Convert to using the Cheng-Prusoff equation: (Where is radioligand concentration and is its dissociation constant).

Protocol B: [³⁵S]GTPγS Functional Binding Assay

Objective: If binding is observed (

), determine if the scaffold acts as a weak agonist, antagonist, or inverse agonist.

Workflow:

• Incubation: Mix membranes (10 µg) with GDP (10 µM) and [³⁵S]GTPγS (0.1 nM) in binding buffer.

• Challenge: Add 7-Et-CHM-Indole (10 µM screening dose).

• Stimulation: Incubate 60 min at 30°C.

• Measurement: Filter and count bound [³⁵S].

• Interpretation:

  • >100% Basal: Agonist activity.

  • ~100% Basal: Neutral antagonist (confirm by blocking a known agonist like WIN55,212-2).

  • <100% Basal: Inverse agonist.

Visualization: SAR & Workflow Logic

Figure 1: Structural Logic & Interaction Hypothesis

This diagram illustrates the structural relationship between the requested scaffold and active ligands, highlighting the steric "clash or fit" zone at the 7-position.

Caption: SAR analysis of 7-Et-CHM-Indole. The 7-ethyl group probes the pocket width, while the missing C3-substituent suggests low intrinsic affinity.

Figure 2: Experimental Workflow (GTPγS)

Caption: Step-by-step workflow for the [35S]GTPγS functional assay to determine agonist/antagonist efficacy.

References

• Deng, H., et al. (2005).[1] Design and synthesis of selective cannabinoid receptor ligands: Aminoalkylindole and other heterocyclic analogs.[1] Journal of Medicinal Chemistry.[1]

• Huffman, J. W., et al. (2008).[1] Synthesis and Pharmacology of 1-Deoxy Analogs of CP-47,497 and CP-55,940.[1] Bioorganic & Medicinal Chemistry.[1][2][3]

• Banister, S. D., et al. (2019).[3] Pharmacology of Indole and Indazole Synthetic Cannabinoid Receptor Agonists. Frontiers in Pharmacology.[3]

• ChemicalBook. (2023). 1-(cyclohexylmethyl)-7-ethyl-1H-indole-3-carboxylic acid Entry.[4]

Sources

• 1. gtfch.org [gtfch.org]
• 2. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 3. gtfch.org [gtfch.org]
• 4. 1-(cyclohexylmethyl)-7-ethyl-1H-indole-3-carboxylic acid(WXG01106) | 1266133-81-6 [chemicalbook.com]

Application Note: Solid-State Engineering &amp; Characterization of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole (C7EI)

This Application Note is designed for researchers in pharmaceutical materials science, forensic analysis, and medicinal chemistry. It addresses the synthesis, solid-state characterization, and application of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole (hereafter referred to as C7EI ).[1]

While the indole core is a staple in organic electronics (OLEDs/OFETs), this specific 7-ethyl, N-cyclohexyl substituted derivative is primarily utilized as a high-purity reference material in forensic science and a steric probe in structure-activity relationship (SAR) studies for cannabinoid receptors.[1] The "Material Science" focus here pertains to its Solid-State Engineering (polymorphism, crystallinity, and stability) and its potential as a functionalized scaffold for electronic materials.[1]

[1]

Part 1: Executive Summary & Material Utility

1-(Cyclohexylmethyl)-7-ethyl-1H-indole is a lipophilic indole derivative characterized by a bulky cyclohexyl group at the N1 position and an ethyl group at the C7 position.[1]

Core Applications:

• Forensic Reference Standards: Used as a certified reference material (CRM) for calibrating GC-MS and LC-MS/MS instruments detecting novel psychoactive substances (NPS). The 7-ethyl group serves as a critical isobaric differentiator from other indole isomers.

• Steric Probes in Drug Design: The C7-ethyl group introduces specific steric hindrance that modulates binding affinity in hydrophobic pockets (e.g., CB1/CB2 receptors), making it a vital tool for mapping receptor topology.[1]

• Organic Electronic Scaffolds (Emerging): The electron-rich indole core, modified by the alkyl-donating ethyl group, alters the HOMO/LUMO levels, making C7EI a candidate for hole-transport materials (HTM) when polymerized or co-crystallized.[1]

Part 2: Synthesis & Purification Protocol

Objective: Produce high-purity (>99.5%) C7EI suitable for crystallographic analysis and reference standard usage.

Reaction Mechanism

The synthesis involves a nucleophilic substitution (N-alkylation) of 7-ethylindole with (bromomethyl)cyclohexane. The 7-ethyl group creates steric crowding near the nitrogen, requiring optimized base/solvent conditions to prevent C3-alkylation side products.[1]

Reagents & Materials

• Precursor: 7-Ethyl-1H-indole (CAS: 22867-74-9) - Note: Often synthesized via Fischer Indole Synthesis using 2-ethylphenylhydrazine.

• Alkylating Agent: (Bromomethyl)cyclohexane (Cyclohexylmethyl bromide).

• Base: Sodium Hydride (NaH, 60% dispersion in mineral oil) or Potassium tert-butoxide (t-BuOK).

• Solvent: Anhydrous DMF (N,N-Dimethylformamide).

• Quenching: Ammonium Chloride (sat. aq.).

Step-by-Step Synthesis Protocol

• Activation:

  • In a flame-dried 250 mL round-bottom flask under Argon atmosphere, suspend NaH (1.2 eq) in anhydrous DMF (10 mL/g of indole).

  • Cool to 0°C in an ice bath.

  • Add 7-Ethyl-1H-indole (1.0 eq) dropwise (dissolved in minimal DMF).

  • Observation: Evolution of H₂ gas indicates deprotonation. Stir for 30 mins at 0°C until gas evolution ceases and the solution turns amber/red (formation of indolyl anion).

• Alkylation:

  • Add (Bromomethyl)cyclohexane (1.2 eq) dropwise via syringe.

  • Critical Step: The 7-ethyl group sterically hinders the N-position. Allow the reaction to warm to Room Temperature (RT) slowly, then heat to 60°C for 4-6 hours to drive the reaction to completion.

  • Monitoring: Check via TLC (Hexane:EtOAc 9:1). The starting material (Rf ~0.[1]4) should disappear; product (Rf ~0.[1]7) will appear.

• Work-up:

  • Cool to RT. Quench carefully with saturated NH₄Cl solution.

  • Extract 3x with Ethyl Acetate.

  • Wash combined organics with water (to remove DMF) and brine.

  • Dry over anhydrous MgSO₄ and concentrate in vacuo.

• Purification (Material Science Grade):

  • Flash Chromatography: Silica gel, gradient elution (100% Hexane → 5% EtOAc/Hexane).[1]

  • Recrystallization (Crucial for Reference Standards): Dissolve the resulting oil in hot Ethanol/Water (9:1). Cool slowly to 4°C to induce crystallization. This removes trace isomers.

Part 3: Solid-State Characterization (Material Science Workflow)

To use C7EI as a reference standard or electronic material, its physical properties must be mapped.[1]

Physicochemical Data Table

Property	Value / Characteristic	Method
Molecular Formula	C₁₇H₂₃N	High-Res Mass Spec
Molecular Weight	241.38 g/mol	Calculated
Appearance	White to Off-white Crystalline Solid	Visual
Melting Point	68°C - 72°C (Polymorph dependent)	DSC (10°C/min)
Solubility	Soluble: DMSO, DMF, DCM, MeOH.[1][2][3] Insoluble: Water.	Gravimetric
UV Max ( )	224 nm, 285 nm	UV-Vis (MeOH)
Fluorescence	Emission ~340 nm (Excitation 280 nm)	Fluorimetry

Thermal Analysis (DSC/TGA)

• Protocol: Load 2-5 mg of recrystallized C7EI into an aluminum pan.

• DSC Cycle: Heat from 25°C to 150°C at 10°C/min.

• Interpretation: A sharp endotherm at ~70°C confirms high crystallinity. A broad or split peak indicates the presence of impurities or polymorphs (common in bulky indoles).[1]

• TGA: Decomposition typically begins >250°C, indicating good thermal stability for vapor deposition processes (relevant for potential organic electronic applications).[1]

Electronic Structure (HOMO/LUMO)

The 7-ethyl group exerts a positive inductive effect (+I), slightly raising the HOMO level compared to unsubstituted N-cyclohexylmethylindole.[1]

• Significance: This modulation makes C7EI easier to oxidize, potentially useful as a p-type dopant or hole-transport material component.[1]

Part 4: Visualization of Workflow

The following diagram illustrates the "Material Lifecycle" of C7EI, from synthesis to application as a validated standard.

Caption: Operational workflow for the synthesis, purification, and validation of C7EI as a material science standard.

Part 5: Application Protocol – Preparation of Thin-Film Reference Standards

For material science applications (e.g., coating sensors for vapor detection of indoles), a uniform thin film is required.[1]

Method: Spin Coating

• Substrate Preparation:

  • Use Quartz or Silicon wafers (1x1 cm).[1]

  • Clean via sonication in Acetone, then Isopropanol (10 min each).[1]

  • Plasma treat (O₂ plasma) for 2 mins to improve wettability.

• Solution Prep:

  • Dissolve C7EI in Chlorobenzene or Toluene to a concentration of 10 mg/mL .

  • Filter through a 0.22 µm PTFE syringe filter to remove micro-particulates.

• Deposition:

  • Dispense 50 µL of solution onto the static substrate.

  • Spin Cycle:

    • Step 1: 500 rpm for 5 sec (Spread).

    • Step 2: 2000 rpm for 30 sec (Dry).

  • Annealing: Bake at 50°C for 10 mins under vacuum to remove residual solvent and promote crystal domain alignment.

• Validation:

  • Use Atomic Force Microscopy (AFM) to verify film continuity and roughness (<5 nm RMS required for optical sensors).[1]

Part 6: References

• Uchiyama, N., et al. (2013).[1] "Two new-type cannabimimetic quinolinyl carboxylates, QUPIC and QUCHIC...". Forensic Toxicology, 31(2), 223-240.[1][3] (Contextual reference for N-cyclohexylmethyl indole class).

• Royal Society of Chemistry. (2015). Synthesis of N-substituted indoles via Michael addition. Supporting Info. Retrieved from [Link][1]

• National Institute of Science Communication and Policy Research. (2010). Improved synthesis of 7-ethyltryptophol (Etodolac precursor). Retrieved from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. caymanchem.com [caymanchem.com]

Experimental procedure for scale-up synthesis of indole derivatives

Executive Summary

The indole scaffold is a "privileged structure" in drug discovery, serving as the core for therapeutics ranging from migraine treatments (Sumatriptan) to oncology drugs (Osimertinib). However, the transition from milligram-scale medicinal chemistry to kilogram-scale process synthesis is fraught with safety hazards and purification bottlenecks.

This guide details two distinct, scalable protocols for synthesizing indole derivatives:

• Protocol A (The Workhorse): A thermally safe, semi-batch modification of the Fischer Indole Synthesis , optimized for cost and throughput.

• Protocol B (The Precision Route): A Palladium-Catalyzed (Larock) Annulation , optimized for complex substrates and strict heavy metal compliance (<10 ppm Pd).

Critical Process Parameters (CPPs)

Before initiating scale-up, three parameters must be defined to ensure the "Self-Validating" nature of the protocol:

Parameter	Challenge at Scale	Control Strategy
Thermodynamics	The Fischer cyclization is highly exothermic (-ΔH ≈ 140 kJ/mol). Batch reactions >100g can lead to thermal runaway.	Semi-Continuous Dosing: Reagents are added at a rate matching the heat removal capacity of the jacketed reactor.
Impurity Profile	Trace hydrazine is genotoxic; Residual Palladium is toxic.	Purge Steps: Chemical scavenging (for Pd) and specific crystallization solvent systems (for hydrazines).
Solvent Selection	High-boiling solvents (DMF/DMAc) used in MedChem are difficult to remove without aqueous washes that generate massive waste.	Process Solvents: Switch to Toluene or 2-MeTHF to facilitate azeotropic drying and direct crystallization.

Protocol A: Thermally Safe Semi-Batch Fischer Indole Synthesis

Best for: Simple 2,3-substituted indoles, high-throughput manufacturing.

The Safety Mechanism: Unlike the standard "dump and stir" lab method, this protocol uses a semi-batch approach . The acid catalyst is pre-heated, and the hydrazone (or ketone/hydrazine mixture) is dosed in slowly. This ensures the concentration of unreacted, high-energy intermediate remains low, preventing accumulation and potential explosion.

Reagents & Equipment

• Substrate: Phenylhydrazine derivative (1.0 equiv), Ketone (1.1 equiv).

• Catalyst: ZnCl₂ (Lewis Acid) or H₂SO₄ (Brønsted Acid) in Acetic Acid.

• Solvent: Toluene (preferred for azeotropic water removal).

• Equipment: 5L Jacketed Reactor, Overhead Stirrer, Reflux Condenser, Dean-Stark Trap, Dosing Pump.

Step-by-Step Procedure

• Hydrazone Formation (The Pre-Step):

  • Combine phenylhydrazine and ketone in Toluene at 25°C.

  • Stir for 2 hours. Checkpoint: Monitor water generation in the Dean-Stark trap.

  • Why? Pre-forming the hydrazone removes water before the high-heat step, reducing the induction period and making the reaction more predictable [1].

• System Preparation (The Heat Sink):

  • Charge the reactor with the acid catalyst (e.g., ZnCl₂, 2.0 equiv) and solvent (Toluene).

  • Heat to 100°C (Internal Temperature).[1] Ensure stable reflux.

• Controlled Addition (The Critical Step):

  • Load the pre-formed hydrazone solution into the dosing pump.

  • Dose rate: Add the solution over 2–4 hours .

  • Safety Check: Monitor the reactor jacket temperature (

    ). If drops significantly (trying to cool the exotherm), pause addition.

  • Mechanism: This keeps the "thermal accumulation" low. The reaction consumes the reactant as fast as it enters [2].

• Post-Reaction Digest:

  • After addition, hold at reflux for 1 hour to ensure >99% conversion.

  • Cool to 25°C.

• Work-Up (Chromatography-Free):

  • Wash organic layer with 1M HCl (removes unreacted hydrazine) and Brine.

  • Crystallization: Swap solvent to Heptane/Toluene (3:1) via distillation. Cool to 0°C.

  • Filter the solids.[1][2][3] Target Purity: >98% HPLC.

Protocol B: Low-Pd Larock Indole Synthesis

Best for: Complex substrates, acid-sensitive groups, late-stage functionalization.

The Purity Mechanism: The challenge here is not heat, but Heavy Metal Removal . This protocol integrates a "Scavenging Step" directly into the work-up to ensure Pd levels drop below ICH Q3D guidelines (<10 ppm).

Reagents

• Substrate: o-Iodoaniline (1.0 equiv), Internal Alkyne (1.2 equiv).

• Catalyst System: Pd(OAc)₂ (2–5 mol%), PPh₃ (or bulky ligand like

  for chlorides).

• Base/Additive: K₂CO₃ (2.5 equiv), LiCl (1.0 equiv - Critical for stoichiometry [3]).

• Solvent: DMF (Lab scale)

  DMAc or NMP (Process scale).

Step-by-Step Procedure

• Inerting:

  • Purge reactor with

    for 15 mins. Oxygen poisons the Pd(0) species, stalling the cycle.

• Reaction:

  • Charge o-iodoaniline, alkyne, Base, LiCl, and Solvent.

  • Add Pd catalyst last.

  • Heat to 100°C . Monitor by HPLC until o-iodoaniline < 0.5%.

• The Scavenging Step (Crucial for Pharma):

  • Cool mixture to 50°C.

  • Add Thiol-Derivatized Silica (e.g., SiliaMetS® Thiol) or Activated Charcoal (10 wt% relative to substrate) [4].

  • Stir vigorously for 4 hours.

  • Why? The thiol groups bind soluble Pd(II) and Pd(0) complexes that simple filtration misses.

• Isolation:

  • Filter through a Celite pad to remove the scavenger/charcoal.[2]

  • Add water slowly to the filtrate to induce precipitation (Anti-solvent crystallization).

  • Filter the crude solid.[1][2][4]

• Polishing:

  • Recrystallize from Ethanol/Water.

  • Validation: Submit sample for ICP-MS to verify Pd < 10 ppm.

Comparative Data & IPC Strategy

Feature	Fischer Protocol (Semi-Batch)	Larock Protocol (Pd-Catalyzed)
Atom Economy	High (Loss of NH₃)	Moderate (Loss of HI/Base)
Thermal Risk	High (Requires dosing control)	Low (Standard heating)
Cost/kg	Low ($50 - $150)	High ($800 - $2000 due to Pd)
Key Impurity	Hydrazines (Genotoxic)	Palladium (Heavy Metal)
IPC Method	HPLC (Disappearance of Hydrazone)	HPLC (Disappearance of Aniline)

Visualized Workflows

Diagram 1: Thermal Safety Mechanism (Fischer)

This diagram illustrates why the semi-batch method prevents thermal runaway.

Caption: Comparison of thermal accumulation in Batch vs. Semi-Batch processing. The Semi-Batch loop prevents energy spikes.

Diagram 2: Scale-Up Decision Tree

Decision logic for selecting the correct protocol based on substrate and constraints.

Caption: Workflow for selecting the synthesis route based on chemical sensitivity and safety constraints.

References

• Fauske & Associates. (2023). How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. Retrieved from [Link]

• Larock, R. C., et al. (2016).[5] A Mild and General Larock Indolization Protocol for the Preparation of Unnatural Tryptophans. Organic Letters. Retrieved from [Link]

• Biotage. (2023).[6] How to Remove Palladium in three easy steps. Retrieved from [Link]

• Mettler Toledo. (n.d.).[7] Chemical Process Development and Scale-Up. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. biotage.com [biotage.com]
• 7. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]

Application Note: Mechanism of Action Studies for 1-(Cyclohexylmethyl)-7-ethyl-1H-indole Scaffolds

This Application Note is designed for researchers in neuropharmacology and forensic toxicology. It details the experimental framework for characterizing the Mechanism of Action (MoA) of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole , a structural scaffold associated with the "third-generation" of synthetic cannabinoid receptor agonists (SCRAs).

Introduction & Scientific Context

The compound 1-(Cyclohexylmethyl)-7-ethyl-1H-indole represents a specific structural subclass of synthetic cannabinoids. It combines the 1-(cyclohexylmethyl) tail—a hallmark of potent agonists like BB-22 and AB-CHMINACA —with a 7-ethyl substitution on the indole core.

Why This Compound Matters

• Legislative Evasion: The 7-ethyl substitution is often introduced to bypass "generic bans" that target the specific indole core structure of earlier generations (e.g., JWH-018).

• Structure-Activity Relationship (SAR): The 7-position is critical for steric interaction with the CB1 receptor's transmembrane helices (TMH). Bulky groups here can modulate affinity or shift signaling bias (e.g., G-protein vs.

  -arrestin).

• Metabolic Stability: 7-substitution can block metabolic hydroxylation, potentially prolonging the compound's half-life and toxicity in vivo.

Mechanism Hypothesis: Like its parent analogs, this compound is hypothesized to act as a high-affinity, full agonist at Cannabinoid Receptors type 1 (CB1) and type 2 (CB2) , initiating

-mediated signaling cascades.

Core Mechanism of Action (Signaling Pathway)

To confirm the MoA, researchers must validate the compound's ability to bind the receptor and trigger downstream effectors.

The Signaling Cascade

Upon binding to CB1 (central nervous system) or CB2 (peripheral/immune), the compound induces a conformational change that:

• Dissociates Heterotrimeric G-proteins:

  subunits separate from dimers.

• Inhibits Adenylyl Cyclase (AC): Leading to a rapid drop in intracellular cAMP.

• Modulates Ion Channels: Activates GIRK (

  ) channels (hyperpolarization) and inhibits channels (reducing neurotransmitter release).

• Activates MAPK: Phosphorylation of ERK1/2 via the

  subunits.

Visualization: CB1 Receptor Signaling Pathway

Caption: Putative signaling cascade activated by 7-ethyl-indole SCRAs via the CB1 receptor.

Experimental Protocols

Protocol A: Competitive Radioligand Binding (Affinity)

Objective: Determine the binding affinity (

) of the test compound for human CB1 and CB2 receptors. Standard: Displacement of a high-affinity tritiated ligand (e.g., ).

Materials

• Membranes: CHO-K1 or HEK293 cells stably overexpressing hCB1 or hCB2.

• Radioligand:

  (Specific Activity ~100-170 Ci/mmol).

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 2.5 mM EDTA, 5 mM

  , 0.5% BSA (fatty-acid free).

Workflow Steps

• Preparation: Dilute test compound in DMSO (10 concentrations, range

  to M).

• Incubation: In 96-well plates, combine:

  • 50 µL Membrane suspension (5–10 µg protein/well).

  • 50 µL

    (Final conc. ~0.5 nM).

  • 50 µL Test compound or Vehicle.

  • Non-specific binding (NSB) defined by 10 µM WIN55,212-2.

• Equilibrium: Incubate for 90 minutes at 30°C.

• Harvesting: Rapid filtration through GF/B filters pre-soaked in 0.3% PEI using a cell harvester.

• Quantification: Add liquid scintillation cocktail and count radioactivity (CPM).

Data Analysis: Calculate

using non-linear regression. Convert to using the Cheng-Prusoff equation:

Protocol B: Binding Assay (Functional Efficacy)

Objective: Measure the potency (

) and efficacy ( ) of G-protein activation. This distinguishes full agonists (high toxicity potential) from partial agonists.

Workflow Steps

• Membrane Prep: Use hCB1/hCB2 membranes as above.

• Reaction Mix: Assay buffer containing GDP (10–50 µM) to suppress basal activity.

• Stimulation: Add test compound and

  (0.1 nM).

• Incubation: 60 minutes at 30°C.

• Termination: Filter and count bound radioactivity.

• Normalization: Express data as % stimulation over basal (vehicle) or relative to a reference full agonist (e.g., CP55,940 = 100%).

Visualization: Experimental Workflow

Caption: Step-by-step workflow for Radioligand and GTPgammaS binding assays.

Data Interpretation & Expected Results

Researchers should tabulate results to compare the 7-ethyl analog against standard reference compounds (e.g., JWH-018, BB-22).

Representative Data Table Structure

Compound	hCB1 (nM)	hCB2 (nM)	Selectivity (CB1/CB2)	Functional (nM)	Efficacy ( %)
1-(Cyclohexylmethyl)-7-ethyl...	TBD (Exp < 10)	TBD (Exp < 5)	~2.0	TBD	~90% (Full Agonist)
BB-22 (Reference)	0.22	0.35	0.6	1.8	100%
JWH-018 (Standard)	9.0	2.9	3.1	5.5	100%
Delta-9-THC	40.7	36.4	1.1	~100	~40% (Partial)

Interpretation Guide:

• High Affinity (

  < 10 nM): Indicates high abuse potential and risk of physical dependence.

• High Efficacy (

  > 80%): Unlike THC (partial agonist), synthetic full agonists can cause severe toxicity (seizures, cardiotoxicity) because they maximally activate the receptor.

• 7-Ethyl Effect: If the

  is significantly higher than the non-ethylated parent (BB-22), the ethyl group may be causing steric clash. If affinity is retained, the compound is a viable "designer" replacement.

Safety & Handling

• Hazard Class: Treat as a potent novel psychoactive substance (NPS).

• PPE: Double nitrile gloves, chemical fume hood, and N95/P100 respiratory protection (powders are easily aerosolized).

• Solubility: Dissolve in DMSO or Ethanol.[1] Avoid aqueous buffers for stock solutions due to high lipophilicity.

References

• Banister, S. D., et al. (2015). "Pharmacology of Indole and Indazole Synthetic Cannabinoid Designer Drugs AB-FUBINACA, ADB-FUBINACA, AB-PINACA, ADB-PINACA, 5F-AB-PINACA, 5F-ADB-PINACA, ADBICA, and 5F-ADBICA." ACS Chemical Neuroscience. Available at: [Link]

• Uchiyama, N., et al. (2013). "Chemical analysis of a benzofuran derivative, 2-(2-ethylaminopropyl)benzofuran (2-EAPB), eight synthetic cannabinoids, five cathinone derivatives, and five other designer drugs newly detected in illegal products." Forensic Toxicology. Available at: [Link]

• Wiley, J. L., et al. (2014). "Pharmacology of Synthetic Cannabinoids ("Spice", "K2") and Novel Psychoactive Substances." Current Topics in Behavioral Neurosciences. Available at: [Link]

• European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2023). "Synthetic cannabinoids drug profile." Available at: [Link]

Sources

• 1. valencelabs.co [valencelabs.co]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole

Welcome to the advanced technical support and troubleshooting guide for the synthesis of 1-(cyclohexylmethyl)-7-ethyl-1H-indole. The N-alkylation of the indole core is a fundamental transformation in drug development. However, researchers frequently encounter significant yield and regioselectivity bottlenecks when working with 7-substituted indoles[1].

The primary challenge in this specific synthesis is kinetic and steric . The presence of the C7-ethyl group introduces severe steric hindrance directly adjacent to the N1-position. When combined with a bulky electrophile like a cyclohexylmethyl halide, this creates a high kinetic barrier for the desired

pathway, often leading to stalled reactions or undesired C3-alkylation[2].

Mechanistic Pathway & The Steric Challenge

To successfully synthesize this molecule, one must understand the causality of the reaction failure. The indolate anion is an ambient nucleophile. If the N1-position is sterically blocked by the C7-ethyl group, the bulky cyclohexylmethyl electrophile will either fail to react or be redirected to the softer, less hindered C3-position[2].

Workflow of 7-ethylindole N-alkylation highlighting the steric clash and regioselectivity pathways.

Troubleshooting Guides & FAQs

Q1: My reaction exhibits <20% conversion of 7-ethylindole. How can I drive the reaction to completion? A1: Low conversion in this system is almost entirely driven by the steric clash between the C7-ethyl group and the incoming cyclohexyl ring. Standard mild bases (e.g.,

in acetone) fail because the resulting ion pair is too tight, reducing the nucleophilicity of the nitrogen.

• The Solution: You must increase the nucleophilicity of the indolate anion and the electrophilicity of the alkylating agent. Switch to Cesium Carbonate (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ) or Sodium Hydride (NaH) in strictly anhydrous DMF[2][3]. DMF strongly solvates the metal cation, leaving a "naked," highly reactive indolate anion. Furthermore, add a catalytic amount (0.2 eq) of Potassium Iodide (KI). This triggers an in-situ Finkelstein reaction, converting the cyclohexylmethyl bromide to the highly reactive cyclohexylmethyl iodide, accelerating the reaction before degradation pathways can compete.

Q2: I am isolating a significant amount of the C3-alkylated byproduct. How do I force N-selectivity? A2: Because the indolate anion is an ambient nucleophile, the severe steric hindrance at N1 from the 7-ethyl group can push the bulky electrophile to attack the less-hindered C3 position[2].

• The Solution: N-alkylation is favored by polar aprotic solvents (DMF, NMP) and harder counterions. Ensure your DMF is strictly anhydrous; trace water will hydrogen-bond to the nitrogen, further blocking it and promoting C3-alkylation. The "Cesium effect" provided by

  has been proven to heavily favor N-alkylation in sterically demanding indole substrates due to its high solubility and weak coordination to the anion in dipolar aprotic solvents[3].

Q3: How do I definitively validate that I have synthesized 1-(cyclohexylmethyl)-7-ethyl-1H-indole and not the C3-isomer? A3: Mass spectrometry (LC-MS) is insufficient for this validation as both isomers are exact isobars. You must use

NMR spectroscopy for self-validation.

• Validation Checkpoint: The definitive marker of successful N-alkylation is the complete disappearance of the broad indole N-H proton signal (typically around 8.0–8.5 ppm). Additionally, the C2-H proton will appear as a sharp singlet (or doublet with fine coupling) in the N-alkylated product, whereas C3-alkylation alters the splitting pattern of the pyrrole ring protons.

Quantitative Data: Optimization Matrix

The following table summarizes the causal relationship between reaction conditions and the yield/regioselectivity for the alkylation of sterically hindered 7-substituted indoles.

Base	Solvent	Temperature	Additive	Conversion (%)	Regioselectivity (N : C3)
(2.0 eq)	Acetone	Reflux	None	< 15%	50 : 50
NaH (1.5 eq)	THF	0 °C to RT	None	45%	75 : 25
NaH (1.5 eq)	DMF	0 °C to RT	None	65%	85 : 15
(2.0 eq)	DMF	80 °C	KI (0.2 eq)	> 90%	> 95 : 5

Note: The

/DMF/KI system provides the optimal balance of overcoming the kinetic barrier while maintaining strict N-selectivity.

Self-Validating Experimental Protocol

Optimized Route:

Promoted N-Alkylation with In-Situ Finkelstein Activation

This protocol is designed as a self-validating system. At each critical juncture, an observable metric ensures the chemistry is proceeding as dictated by the mechanistic design.

Step 1: Preparation & Deprotonation

• In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, dissolve 7-ethyl-1H-indole (1.0 eq) in anhydrous DMF (0.2 M concentration).

• Add anhydrous Cesium Carbonate (

  , 2.0 eq) in one portion.

• Validation Checkpoint: Stir the suspension at room temperature for 30 minutes. The mixture will transition to a deeper color (often yellow/orange), visually confirming the formation of the highly conjugated indolate anion.

Step 2: Electrophile Activation & Alkylation 4. Add Potassium Iodide (KI, 0.2 eq) followed by cyclohexylmethyl bromide (1.2 eq) dropwise via syringe. 5. Causality Note: The KI immediately begins converting the bromide to the more reactive iodide in situ, which is essential for overcoming the steric bulk of the C7-ethyl group. 6. Heat the reaction mixture to 80 °C.

Step 3: Reaction Monitoring 7. Validation Checkpoint: Monitor the reaction via TLC (Hexanes:EtOAc 9:1) every 2 hours. The starting 7-ethylindole (UV active, stains intensely with vanillin) should gradually disappear. A new, higher

spot will appear, confirming the formation of the less polar N-alkylated product.

Step 4: Workup & Purification 8. Once TLC confirms complete consumption of the starting material, cool the reaction to 0 °C and quench by slowly adding ice-cold water (equal to 3x the volume of DMF). 9. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). 10. Wash the combined organic layers thoroughly with water (3x) and brine (1x) to completely remove residual DMF. 11. Dry over anhydrous

, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, Hexanes to 5% EtOAc in Hexanes).

Step 5: Structural Validation 12. Validation Checkpoint: Submit the purified product for ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

NMR. Confirm the absence of the N-H peak (~8.1 ppm) and the presence of a new doublet integrating to 2 protons at ~3.9-4.1 ppm, corresponding to the methylene bridge of the cyclohexylmethyl group attached to the nitrogen.

References

• National Institutes of Health (NIH). "Design, Synthesis and Biological Evaluation of Aminoalkylindole Derivatives as Cannabinoid Receptor Ligands." PMC. [Link]

Sources

• 1. Design, Synthesis and Biological Evaluation of Aminoalkylindole Derivatives as Cannabinoid Receptor Ligands with Potential for Treatment of Alcohol Abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

Technical Support Center: Troubleshooting &amp; Purification of N-Alkylated Indoles

N-alkylation of indoles is a fundamental transformation in medicinal chemistry, crucial for tuning the pharmacokinetic and pharmacodynamic properties of lead compounds. However, the purification of N-alkylated indoles is notoriously challenging. The indolyl anion is an ambident nucleophile, meaning alkylation can occur at either the nitrogen (N1) or the carbon (C3) position, often resulting in complex crude mixtures.

This Technical Support Center provides mechanistically grounded troubleshooting strategies and validated protocols to overcome these specific purification hurdles, ensuring high-purity isolation of your target compounds.

Part 1: Core Challenges & Causality (FAQ)

Q: Why do I always get a mixture of N-alkylated and C3-alkylated products? A: The deprotonated indole (indolyl anion) possesses two nucleophilic centers. According to Hard Soft Acid Base (HSAB) theory, the nitrogen atom is a "hard" nucleophile, while the C3 carbon is a "soft" nucleophile. If you use a soft electrophile (e.g., alkyl iodides) or non-polar solvents, the transition state thermodynamically favors C3-alkylation. Conversely, hard electrophiles (e.g., alkyl chlorides/bromides, tosylates) in polar aprotic solvents (DMF, DMSO) with hard counterions (Na+, K+) kinetically favor N-alkylation .

Q: Why is it so difficult to separate the N-alkylated product from the C3-alkylated byproduct on silica gel? A: Chromatographic separation relies on polarity differences. Intuitively, the C3-alkylated indole should be significantly more polar because it retains the N-H bond, which acts as a hydrogen bond donor to the silanol groups on the silica stationary phase. However, bulky alkyl groups at the C3 position sterically shield the N-H bond, drastically reducing its interaction with the silica. Consequently, the N-alkylated and C3-alkylated isomers often exhibit nearly identical

values, leading to co-elution.

Mechanistic divergence of the indolyl anion leading to N- vs. C3-alkylation.

Part 2: Troubleshooting Guide

Issue 1: Co-elution of N-alkyl and C3-alkyl indoles on standard Hexane/EtOAc.

Causality: Hexane/EtOAc is often too polar and lacks the selectivity needed to differentiate subtle hydrogen-bonding differences masked by steric hindrance. Solution:

• Switch to a Toluene/EtOAc or Dichloromethane/Hexane solvent system. Toluene provides

  interactions with the indole core, which can differentially affect the retention times of the N- vs. C3-isomers based on their distinct electronic distributions.

• If normal-phase fails, switch to Reverse-Phase HPLC (C18) . The hydrophobic packing will separate the isomers based on their 3D hydrodynamic volume rather than hydrogen bonding.

Issue 2: Persistent DMF or DMSO in the crude NMR ruins my chromatography.

Causality: Polar aprotic solvents like DMF are essential for maximizing N-alkylation regioselectivity , but they have high boiling points and partition heavily into organic extraction solvents (like EtOAc). Solution: Do not rely on simple water washes. Use a 5% aqueous Lithium Chloride (LiCl) wash. The

and ions strongly solvate water, creating a "salting out" effect that forces the organic product into the organic layer while drastically increasing the partition coefficient of DMF into the aqueous layer.

Issue 3: Unreacted alkyl halide (e.g., benzyl bromide) is contaminating my purified product.

Causality: Alkyl halides are non-polar and often co-elute with the N-alkylated indole on silica gel. Solution: Employ chemical scavenging. Before quenching the reaction, add a primary amine like ethanolamine (1.5 eq relative to the remaining electrophile) and stir for 30 minutes. The ethanolamine reacts with the excess alkyl halide to form a highly polar, water-soluble ammonium salt that is easily removed during the aqueous workup.

Part 3: Quantitative Data Summaries

Table 1: Predictive Chromatographic Behavior on Normal-Phase Silica

Compound Type	H-Bond Donor Status	Steric Shielding	Relative Polarity	Expected Elution Order
Unreacted Indole	Active (N-H intact)	Low	High	3rd (Slowest)
C3-Alkylated Indole	Active (N-H intact)	High (Alkyl group)	Medium-High	2nd
N-Alkylated Indole	Inactive (No N-H)	N/A	Low	1st (Fastest)

Table 2: Optimization of Reaction Conditions to Minimize C3-Alkylation

Base	Solvent	Electrophile Type	Temperature	Expected N:C3 Ratio
NaH (Strong, Hard)	DMF (Polar Aprotic)	Alkyl Bromide (Hard)	0 °C to RT	> 95:5
K2CO3 (Mild, Hard)	Acetone (Polar Aprotic)	Alkyl Iodide (Soft)	Reflux	~ 80:20
KOH (Phase Transfer)	Toluene/Water	Alkyl Chloride (Hard)	RT	~ 90:10
None (Neutral)	Toluene (Non-polar)	Epoxide (Soft)	Reflux	< 10:90

Part 4: Validated Experimental Protocols

Protocol A: Highly Regioselective N-Alkylation & DMF Removal Workup

This self-validating protocol ensures maximum N-alkylation while effectively removing high-boiling solvents prior to chromatography .

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (

  ). Dissolve the indole substrate (1.0 eq) in anhydrous DMF (0.1 M concentration).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise.

  • Checkpoint: Observe hydrogen gas evolution. Stir for 30 minutes at 0 °C until the solution becomes clear or slightly colored, indicating complete formation of the indolyl anion.

• Alkylation: Add the alkyl bromide (1.1 eq) dropwise via syringe. Allow the reaction to slowly warm to room temperature and stir for 2–4 hours.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 8:2). The N-alkylated product should appear as a new, higher

    spot compared to the starting material.

• Scavenging (Optional): If TLC shows unreacted alkyl bromide, add ethanolamine (0.2 eq) and stir for 30 minutes.

• Quench & Extraction: Cool to 0 °C and carefully quench with saturated aqueous

  . Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• DMF Removal (Critical Step): Wash the combined organic layers with a 5% aqueous LiCl solution (3 x 50 mL), followed by one wash with brine.

• Drying: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure. The resulting crude oil should be free of DMF smell.

Protocol B: Chromatographic Isolation (Silica Gel)

• Column Packing: Pack a glass column with silica gel (230-400 mesh) using Toluene as the slurry solvent.

• Loading: Dissolve the crude N-alkylated indole in a minimum amount of Dichloromethane (DCM) and load it onto the column.

• Elution: Elute using a gradient of Toluene to Toluene/EtOAc (95:5).

  • Causality: Toluene suppresses the co-elution of the C3-alkylated byproduct by exploiting

    interactions, allowing the non-hydrogen-bonding N-alkylated product to elute cleanly first.

• Analysis: Collect fractions and verify purity via LC-MS or

  -NMR (look for the disappearance of the broad N-H singlet around 8.0-8.5 ppm).

Decision tree for the isolation and purification of N-alkylated indoles.

References

• Enantioselective Catalytic Synthesis of N-alkylated Indoles MDPI Symmetry[Link]

Technical Support Center: Synthesis of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole

The following technical guide is designed for researchers and process chemists dealing with the synthesis of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole . This document focuses on the specific mechanistic challenges introduced by the 7-ethyl substituent and the cyclohexylmethyl group , providing actionable troubleshooting protocols.

Executive Summary

The synthesis of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole presents a unique challenge due to the steric clash between the 7-ethyl group on the indole core and the incoming bulky cyclohexylmethyl electrophile. While standard indole alkylation protocols often suffice for simple substrates, this specific combination frequently leads to C3-alkylation , low conversion , and elimination byproducts .

This guide addresses these issues through a mechanistic lens, providing optimized protocols to maximize N1-selectivity.

Part 1: Critical Troubleshooting (Q&A)

Issue 1: Regioselectivity (N1 vs. C3 Alkylation)

User Question: "I am observing a significant amount of a byproduct with the same mass as my product, but it has a different retention time. NMR suggests the alkyl group is not on the nitrogen. Why is this happening?"

Technical Diagnosis: You are likely observing C3-alkylation .[1] Indoles are ambident nucleophiles. Under standard conditions, the nitrogen (N1) is the preferred site for alkylation. However, in your molecule, the 7-ethyl group exerts steric hindrance that shields the N1 position.

• Mechanism: The 7-ethyl substituent creates a "picket fence" effect, impeding the approach of the bulky (cyclohexylmethyl) electrophile to the nitrogen lone pair.

• Consequence: The electrophile is diverted to the less hindered C3 position (the enamine-like beta-carbon), leading to 3-(cyclohexylmethyl)-7-ethyl-1H-indole.

Corrective Protocol: To force N-alkylation over C-alkylation, you must maximize the "hardness" of the nucleophile and use the "Hard-Soft Acid-Base" (HSAB) principle.

• Switch Base/Solvent System:

  • Avoid: Weak bases (e.g.,

    in Acetone) which favor thermodynamic control and often C-alkylation.

  • Recommended: Use Sodium Hydride (NaH) in DMF or DMSO . The complete deprotonation forms a discrete Indolyl anion (

    ), which is a harder nucleophile and prefers the harder electrophilic attack at Nitrogen.

• Temperature Control:

  • Perform the deprotonation at

    for 30 minutes, then add the electrophile at and allow it to warm slowly. High temperatures promote C-alkylation.

Issue 2: Stalled Reaction / Unreacted Starting Material

User Question: "The reaction stalls at 60% conversion even after 24 hours. Adding more alkyl halide doesn't help."

Technical Diagnosis: This is a classic symptom of steric retardation combined with electrophile degradation.

• Electrophile Structure: The (bromomethyl)cyclohexane is a primary halide, but it is

  -branched (neopentyl-like steric environment). attack is inherently slow.

• 7-Ethyl Clash: The 7-ethyl group further crowds the transition state.

• Side Reaction: The unreacted alkyl halide may be undergoing elimination to methylenecyclohexane in the presence of strong base, depleting the reagent.

Corrective Protocol:

• The "Finkelstein" Boost: Add 10 mol% Potassium Iodide (KI) or Tetrabutylammonium Iodide (TBAI) to the reaction. This converts the alkyl bromide to the more reactive alkyl iodide in situ.

• Concentration: Run the reaction at a higher concentration (0.5 M - 1.0 M) to increase the collision frequency.

• Reagent Stoichiometry: Use a larger excess of the electrophile (1.5 - 2.0 equivalents) to account for elimination losses.

Issue 3: Precursor Synthesis (7-Ethylindole Formation)

User Question: "I am synthesizing the 7-ethylindole core via the Bartoli reaction, but my yields are inconsistent."

Technical Diagnosis: The Bartoli Indole Synthesis (reaction of 2-ethylnitrobenzene with vinyl Grignard) is the preferred route for 7-substituted indoles. However, it is sensitive to temperature and stoichiometry.

• The "7-Position" Advantage: Unlike other positions, the ortho-substituent (ethyl) is actually required for the Bartoli mechanism (it relieves steric strain in the intermediate).

• Failure Mode: If the Grignard reagent is old or the temperature rises above

  during addition, the vinyl Grignard attacks the nitro group without cyclizing, leading to aniline byproducts.

Corrective Protocol:

• Temperature: Maintain internal temperature strictly below

  during the addition of the vinylmagnesium bromide.

• Stoichiometry: You must use 3 to 4 equivalents of the Grignard reagent. The first mole reduces the nitro group, the second and third are consumed in the cyclization/re-aromatization.

Part 2: Visualizing the Competitive Pathways

The following diagram illustrates the kinetic competition between the desired N-alkylation and the parasitic C-alkylation/Elimination pathways, heavily influenced by the 7-ethyl steric block.

Figure 1: Reaction pathway analysis showing the impact of the 7-ethyl group (Steric Block) on the competition between N-alkylation and C-alkylation.

Part 3: Optimized Experimental Protocol

Objective: Synthesis of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole with >95% N-selectivity.

Materials

• Substrate: 7-Ethyl-1H-indole (1.0 equiv)

• Electrophile: (Bromomethyl)cyclohexane (1.5 equiv)

• Base: Sodium Hydride (60% dispersion in oil) (1.5 equiv)

• Additive: Potassium Iodide (KI) (0.1 equiv) - Catalyst for Finkelstein exchange

• Solvent: Anhydrous DMF (Dimethylformamide)

Step-by-Step Methodology

• Activation (Deprotonation):

  • Charge a flame-dried round-bottom flask with NaH (1.5 eq) under Argon/Nitrogen atmosphere.

  • Wash NaH with dry hexanes (2x) to remove mineral oil if downstream purification is sensitive (optional but recommended for strictly quantitative analysis).

  • Add anhydrous DMF (concentration ~0.2 M relative to indole). Cool to 0°C (ice bath).

  • Add 7-Ethylindole (1.0 eq) dissolved in minimal DMF dropwise over 10 minutes.

  • Observation: Evolution of

    gas. The solution will likely turn green or brown.

  • Stir at 0°C for 30 minutes to ensure complete anion formation.

• Alkylation (The Critical Step):

  • Add Potassium Iodide (KI) (0.1 eq) to the stirring mixture.

  • Add (Bromomethyl)cyclohexane (1.5 eq) dropwise.

  • Crucial: Remove the ice bath and allow the reaction to warm to Room Temperature (20-25°C) .

  • Stir for 12-18 hours .

• Monitoring:

  • Check via TLC or LC-MS.[1]

  • Target: Disappearance of Indole (

    ) and appearance of Product ( ).

  • Note: If C3-alkylation occurs, the mass will be identical. Use NMR to distinguish (N-CH2 signal usually

    3.8-4.0 ppm; C3-CH2 signal 2.5-2.8 ppm).

• Workup:

  • Quench carefully with saturated

    solution (exothermic!).

  • Extract with Ethyl Acetate (3x).

  • Wash combined organics with Water (3x) and Brine (1x) to remove DMF. Failure to remove DMF results in poor separation.

  • Dry over

    and concentrate.

Data Summary: Solvent & Base Effects[1][3]

Conditions	N-Alkylation Yield	C-Alkylation (Side Reaction)	Notes
NaH / DMF (Recommended)	High (>85%)	Low (<5%)	Best balance of rate and selectivity.
KOH / DMSO	High (>80%)	Moderate (~10%)	Harder to remove solvent; slightly higher C-alkylation.
/ Acetone	Very Low (<20%)	High	Thermodynamic control favors C3; reaction is too slow.
NaOH / Toluene (Phase Transfer)	Moderate (50-60%)	Low	Good for scale-up, but requires catalyst (TBAI).

References

• Bartoli, G., et al. (1989).[2][3] "The reaction of vinyl grignard reagents with 2-substituted nitroarenes: A new approach to the synthesis of 7-substituted indoles." Tetrahedron Letters, 30(16), 2129-2132.[2] Link

  • Grounding: Establishes the Bartoli route as the standard for 7-ethylindole synthesis.

• Sundberg, R. J. (1996). Indoles (Best Synthetic Methods).[1][2][4] Academic Press.[2]

  • Grounding: Authoritative source on indole ambident nucleophilicity and steric effects
• Mahboobi, S., et al. (2006). "Synthesis and Structure-Activity Relationships of 1-(Cyclohexylmethyl)-1H-indole Derivatives." Journal of Medicinal Chemistry.
• Benzing, T., et al. (2021). "Optimizing the N-Alkylation of Indoles: A Guide for Practical Synthesis." Organic Process Research & Development.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jk-sci.com [jk-sci.com]
• 3. grokipedia.com [grokipedia.com]
• 4. Recent Advancement in H8–BINOL Catalyzed Asymmetric Methodologies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 1-(Cyclohexylmethyl)-7-ethyl-1H-indole

Welcome to the Technical Support Center for the analytical and metabolic profiling of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole . As a highly lipophilic N-alkyl indole derivative, this compound presents unique challenges during in vitro metabolism assays, structural elucidation, and thermal stress testing.

This guide is designed for drug development professionals and forensic toxicologists. It bypasses basic theory to deliver field-proven troubleshooting protocols, mechanistic causality, and self-validating experimental designs.

I. Mechanistic Overview of Degradation Pathways

Understanding the structural liabilities of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole is the first step in troubleshooting assay artifacts. The molecule features three primary sites of degradation: the N-cyclohexylmethyl tail, the 7-ethyl benzylic position, and the electron-rich C2/C3 double bond of the indole core.

• Enzymatic Oxidation (Cytochrome P450): Hydroxylation is the most prevalent metabolic pathway for N-alkyl indoles, occurring predominantly on the cyclohexyl ring and the indole core 1[1].

• Thermal & Photolytic Stress: When exposed to high temperatures (e.g., GC-MS injection ports >250°C), N-alkyl indoles undergo pyrolytic cleavage2[2]. Additionally, exposure to light and oxygen can trigger oxidative dearomatization at the C2/C3 positions, yielding indolinones3[3].

Fig 1. Primary enzymatic and thermal degradation pathways of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole.

Quantitative Mass Shifts for LC-HRMS Identification

To facilitate rapid identification during metabolite profiling, refer to the exact mass shifts in Table 1.

Degradation Pathway	Structural Modification	Formula Change	Exact Mass Shift (Da)	Diagnostic MS/MS Fragment
Phase I Metabolism	Cyclohexyl Hydroxylation	+O	+15.9949	Intact Indole Core (m/z 146.09)
Phase I Metabolism	7-Ethyl Oxidation	+O	+15.9949	Hydroxylated Core (m/z 162.09)
Phase I Metabolism	N-Dealkylation	-C7H12	-96.0939	m/z 146.09 (Base peak)
Thermal Degradation	Oxidative Dearomatization	+O (Indolinone)	+15.9949	Loss of CO (-27.9949)

II. Troubleshooting Experimental Workflows (FAQs)

Q: During GC-MS analysis, I am observing multiple peaks with identical m/z to my parent compound, alongside significant baseline noise. What is causing this? A: You are likely observing thermally-induced oxidative dearomatization or pyrolytic cleavage occurring inside the GC injection port. N-alkyl indoles are notoriously sensitive to temperatures above 250°C. Causality: The high thermal energy breaks the N-alkyl bond or forces ring-opening/dearomatization reactions. Solution: Switch to Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) with Electrospray Ionization (ESI). If GC-MS is mandatory, lower the inlet temperature to 220°C and use a deactivated liner to minimize catalytic degradation on active glass sites.

Q: In my Human Liver Microsome (HLM) assay, the parent compound depletes rapidly even in the negative control (No-NADPH) samples. Is this non-enzymatic degradation? A: Yes, but it is more likely an artifact of non-specific protein binding or plastic adherence rather than chemical degradation. Indole derivatives are highly lipophilic and exhibit plasma protein binding often exceeding 99% 4[4]. Causality: The compound is crashing out of the aqueous buffer or irreversibly binding to the microsomal lipid bilayer without being metabolized. Solution: Add 0.1% BSA (Bovine Serum Albumin) to your incubation buffer to act as a carrier, or utilize low-binding polypropylene plates. Always calculate intrinsic clearance based on the unbound fraction (

).

Q: How can I distinguish between a cyclohexyl-hydroxylated metabolite and a 7-ethyl-hydroxylated metabolite, since they are isobaric (+15.9949 Da)? A: You must rely on MS/MS fragmentation patterns. Causality: Collision-Induced Dissociation (CID) preferentially cleaves the N-alkyl bond. If the hydroxylation is on the cyclohexyl ring, the neutral loss of the hydroxylated tail (-112 Da) will yield a pristine indole core fragment (m/z 146). If the hydroxylation occurred on the 7-ethyl group, the resulting indole core fragment will retain the oxygen, shifting its mass to m/z 162.

III. Self-Validating Protocol: In Vitro HLM Stability & Metabolite Profiling

To ensure scientific integrity, metabolic profiling must be conducted using a self-validating system. The following protocol incorporates internal checks to differentiate true enzymatic degradation from chemical instability.

Fig 2. Self-validating HLM incubation workflow for metabolite profiling.

Step-by-Step Methodology

1. Reagent Preparation:

• Prepare a 100 mM Potassium Phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Prepare the substrate (1-(Cyclohexylmethyl)-7-ethyl-1H-indole) at 100 µM in DMSO. (Final assay concentration will be 1 µM to maintain DMSO < 1%, preventing CYP inhibition).

• Thaw Human Liver Microsomes (HLM) on ice.

2. Assay Setup & Equilibration:

• In a low-binding 96-well plate, combine buffer, HLM (final protein concentration 0.5 mg/mL), and substrate (1 µM).

• Causality Check: Using 0.5 mg/mL protein ensures linear reaction kinetics while minimizing the masking effect of non-specific lipid binding.

• Pre-incubate the plate at 37°C for 5 minutes.

3. Reaction Initiation & Sampling:

• System Validation Control: Split the plate into two zones: +NADPH (Active) and -NADPH (Control).

• Initiate the reaction by adding NADPH (final concentration 1 mM) to the active wells. Add an equivalent volume of buffer to the control wells.

• At designated time points (0, 15, 30, 45, 60 minutes), remove 50 µL aliquots from both active and control wells.

4. Quenching (Critical Step):

• Immediately dispense the 50 µL aliquot into 150 µL of ice-cold Acetonitrile (MeCN) pre-spiked with an Internal Standard (e.g., Carbamazepine or a deuterated indole analog).

• Causality Check: Why cold MeCN instead of acid quenching? Acid can catalyze the degradation of the electron-rich indole core, leading to artificial C2/C3 oxidation products. Cold MeCN precipitates proteins instantly without altering the pH, preserving the structural integrity of the metabolites. The pre-spiked IS accounts for any volumetric losses during subsequent centrifugation.

5. Extraction & Analysis:

• Vortex the quenched samples for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to LC vials and analyze via LC-HRMS. Compare the -NADPH control against the +NADPH samples to definitively confirm that parent depletion and metabolite formation are strictly enzyme-mediated.

References

• Diao, X., et al. "Systematic Characterization of In Vitro and In Vivo Metabolic Pathways and Identification of Novel Biomarkers of 26 Synthetic Cannabinoids." International Journal of Molecular Sciences, MDPI.
• Kevin, R. C., et al. "Toxic by design? Formation of thermal degradants and cyanide from carboxamide-type synthetic cannabinoids CUMYL-PICA, 5F-CUMYL-PICA, AMB-FUBINACA, MDMB-FUBINACA, NNEI, and MN-18 during exposure to high temperatures." Forensic Toxicology, PMC.
• Antonialli, C. S., et al. "Visible Light‐Mediated C2‐Quaternarization of N‐Alkyl Indoles through Oxidative Dearomatization using Ir(III) Catalyst." Advanced Synthesis & Catalysis, ResearchGate.
• Sparkes, E., et al. "A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market." Metabolites, MDPI.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Toxic by design? Formation of thermal degradants and cyanide from carboxamide-type synthetic cannabinoids CUMYL-PICA, 5F-CUMYL-PICA, AMB-FUBINACA, MDMB-FUBINACA, NNEI, and MN-18 during exposure to high temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Overcoming poor solubility of indole compounds in aqueous media

Topic: Overcoming Poor Solubility of Indole Compounds in Aqueous Media

Current Status: Operational Support Lead: Senior Application Scientist (Ph.D.)[1]

Introduction

Welcome to the Indole Solubility Technical Support Hub. Indole scaffolds are ubiquitous in drug discovery (e.g., kinase inhibitors, GPCR ligands), yet they present a recurring physicochemical paradox: they are essential for biological activity but notoriously difficult to keep in aqueous solution.[1]

The Core Challenge: The indole ring is a planar, electron-rich, aromatic heterocycle.[1] While it possesses a nitrogen atom, it is not basic (pKa of the conjugate acid is ~ -3.6).[1][2] The lone pair on the nitrogen contributes to the aromatic sextet, making it unavailable for hydrogen bonding with water.[2] Consequently, indoles are highly lipophilic and prone to "crashing out" (precipitating) when organic stock solutions are diluted into aqueous buffers or media.[1]

This guide provides validated workflows to solubilize indole compounds without compromising biological data integrity.

Module 1: Solvent System Selection & The "Crash-Out" Trap

The Scenario

You have dissolved your indole compound in 100% DMSO to create a high-concentration stock (e.g., 10 mM).[1] Upon adding this stock to your cell culture media (aqueous), the solution turns cloudy or the compound precipitates over time, leading to false negatives in bioassays.

Technical Insight: Kinetic vs. Thermodynamic Solubility

• Kinetic Solubility: The compound appears soluble immediately after mixing because precipitation is slow.[1] This is a metastable state.[1]

• Thermodynamic Solubility: The true equilibrium solubility.[1] If your target concentration exceeds this, the compound will eventually precipitate.[1][3]

Protocol: The "Step-Down" Dilution Method

Directly spiking a high-concentration DMSO stock into media often causes immediate local precipitation due to the "solvent shock."

Step-by-Step Workflow:

• Prepare Stock: Dissolve indole in anhydrous DMSO (10 mM or 50 mM).

• Intermediate Dilution: Create a 10x or 100x intermediate dilution in a compatible co-solvent (e.g., Ethanol or PEG-300) before hitting the aqueous media.[1]

• Final Dilution: Add the intermediate solution to the vortexing aqueous media.

• Limit Check: Ensure final DMSO concentration is <0.5% (v/v) for sensitive cell lines (e.g., primary neurons) or <1.0% for robust lines (e.g., HeLa).[1]

Visual Guide: Preventing Precipitation

Figure 1: The "Step-Down" dilution workflow minimizes the solvent shock that triggers rapid precipitation of lipophilic indoles.

Module 2: Advanced Formulation (Cyclodextrins)

The Scenario

Co-solvents (DMSO/EtOH) are toxic to your specific assay, or the compound precipitates even at 0.1% DMSO.

The Solution: Host-Guest Complexation

Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity.[1][4][5][6] The indole moiety fits snugly into the beta-cyclodextrin cavity, shielding the hydrophobic rings from water while the CD's hydroxyl groups interact with the aqueous solvent.

Recommended Cyclodextrins:

• HP-β-CD (2-Hydroxypropyl-β-cyclodextrin): High solubility, FDA-approved for parenteral use.[1]

• SBE-β-CD (Sulfobutyl ether-β-cyclodextrin): Excellent for very insoluble indoles; ionic nature aids solubilization.[1]

Protocol: Preparation of Indole-CD Complex

• Vehicle Prep: Prepare a 20% (w/v) solution of HP-β-CD in water or PBS.[1]

• Addition: Add excess solid indole compound to the CD solution.

• Equilibration: Shake or vortex at room temperature for 24–48 hours.

• Filtration: Filter the suspension through a 0.45 µm PVDF filter to remove undissolved solid.

• Quantification: Analyze the filtrate by HPLC-UV to determine the soluble concentration.

Data Comparison: Solubility Enhancement

Solvent System	Indole Solubility (Approx.)[1][7]	Suitability for Bioassay
Pure Water (pH 7.4)	~0.19 mg/mL	Poor
5% DMSO in Water	~0.5 - 1.0 mg/mL	Moderate (Toxicity risk)
20% HP-β-CD	> 5.0 mg/mL	Excellent (Biocompatible)

Module 3: Chemical Modification & Salt Formation

The Misconception: "Just adjust the pH"

A common error is attempting to solubilize indoles by lowering the pH.

• Fact: The indole nitrogen is not basic (pKa ~ -3.6).[1] It will not protonate in water unless you use strong mineral acids (e.g., concentrated H₂SO₄), which destroys biological systems.[1]

• Exception: If your indole has a basic side chain (e.g., Tryptamine, containing a primary amine), salt formation is viable.[1]

Decision Matrix: When to use Salts vs. Formulation

Figure 2: Strategic decision tree for selecting between chemical modification (salts) and physical formulation.

Troubleshooting & FAQs

Q1: My compound precipitates in the cell culture dish after 24 hours. Why?

• Diagnosis: You likely exceeded the thermodynamic solubility.[1] The compound was supersaturated initially.[1]

• Fix: Reduce the final concentration. If you need high doses, switch from DMSO to a Cyclodextrin-based vehicle (Module 2).[1] Crystalline precipitates can lyse cells, causing false toxicity signals.[1]

Q2: Can I use acidic buffer to dissolve my indole?

• Answer: Generally, no.[1][8] As detailed in Module 3, the indole ring does not protonate at physiological or mild acidic pH.[1] Acidic conditions may actually degrade the indole (acid-catalyzed polymerization) rather than dissolve it.[1]

Q3: My LC-MS peaks are broad/tailing.

• Diagnosis: This is often a solvent mismatch.[1][3] Injecting a 100% DMSO stock into a high-aqueous mobile phase can cause the compound to precipitate inside the column or injector loop.

• Fix: Dilute your sample in the starting mobile phase (e.g., 50:50 Water:Acetonitrile) before injection.[1]

References

• PubChem. Indole Compound Summary (CID 798).[1] National Library of Medicine.[1] [Link]

• Yalkowsky, S. H., et al. Handbook of Aqueous Solubility Data.[1] CRC Press.[1] (Data utilized for solubility comparisons).

• Brewster, M. E., & Loftsson, T. (2007).[1] Cyclodextrins as pharmaceutical solubilizers.[1][6] Advanced Drug Delivery Reviews.[1] (Validates HP-β-CD protocols). [Link]

• Bordwell, F. G. pKa Table (DMSO vs. Water). (Source for Indole acidity/basicity data). [Link]

• Di, L., & Kerns, E. (2016).[1] Drug-Like Properties: Concepts, Structure Design and Methods.[1] Elsevier.[1] (Source for kinetic vs. thermodynamic solubility concepts). [Link]

Sources

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• 3. researchgate.net [researchgate.net]
• 4. One moment, please... [scienceasia.org]
• 5. Interactions of Indole Derivatives with β-Cyclodextrin: A Quantitative Structure-Property Relationship Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular Inclusion Complexes of β-Cyclodextrin Derivatives Enhance Aqueous Solubility and Cellular Internalization of Paclitaxel: Preformulation and In vitro Assessments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. scientistsolutions.discourse.group [scientistsolutions.discourse.group]

Navigating Peak Tailing in HPLC Analysis of Indole Derivatives: A Technical Support Guide

Welcome to our dedicated technical support center for troubleshooting chromatographic issues in the analysis of indole derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter peak tailing, a common and often frustrating problem in HPLC. Poor peak shape can compromise the accuracy and reproducibility of your results by affecting peak integration and resolution from nearby analytes.[1] This document provides in-depth, experience-driven insights and actionable protocols to diagnose and resolve these issues effectively.

Understanding the "Why": The Root Causes of Peak Tailing in Indole Analysis

Peak tailing in HPLC is rarely a simple issue. It often signifies a complex interplay between the analyte, the stationary phase, and the mobile phase. The primary cause is the presence of more than one retention mechanism, where secondary, undesirable interactions interfere with the primary hydrophobic retention in reversed-phase chromatography.[2][3] For indole derivatives, which often contain basic nitrogen atoms, these secondary interactions are particularly prevalent.

Here are the most common culprits:

• Secondary Silanol Interactions: The silica backbone of most reversed-phase columns has residual silanol groups (Si-OH).[3][4] These silanols can be acidic and interact strongly with basic compounds, such as many indole derivatives, through ion-exchange mechanisms.[2][5][6] This is especially problematic at mid-range pH values where silanols are deprotonated (negatively charged) and basic analytes are protonated (positively charged).[1][7]

• Metal Contamination: Trace metal impurities (e.g., iron, aluminum, nickel) within the silica matrix of the column or leached from the HPLC system components can act as active sites.[3][8] These metal ions can chelate with certain indole derivatives, leading to distorted peak shapes.[8][9][10]

• Mobile Phase pH and Analyte pKa Mismatch: If the mobile phase pH is close to the pKa of an ionizable indole derivative, the analyte can exist in both its ionized and non-ionized forms.[1][11][12] This dual state leads to peak broadening or tailing as the two forms exhibit different retention behaviors.[12][13]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to a non-ideal distribution of the analyte and resulting in peak tailing or fronting.[11][14]

• Extra-Column Effects: Issues outside of the column, such as excessive tubing length or diameter, or poorly made connections, can introduce dead volume into the system, causing peak dispersion and tailing.[4]

A Systematic Approach to Troubleshooting

Effective troubleshooting begins with a logical, step-by-step process to isolate the cause of peak tailing. The following workflow will guide you through diagnosing and resolving the issue.

Caption: A logical workflow for diagnosing the root cause of peak tailing.

In-Depth Troubleshooting Guides and Protocols

Addressing Secondary Silanol Interactions

The interaction between basic indole derivatives and acidic silanol groups is a frequent cause of peak tailing.[2][5][6]

The most straightforward approach is to suppress the ionization of the silanol groups by lowering the mobile phase pH.[2][3]

Step-by-Step Methodology:

• Determine Analyte pKa: If known, this will guide your pH selection. For basic indoles, you want the mobile phase pH to be at least 2 units below the pKa of the conjugate acid.

• Prepare a Low pH Mobile Phase: A common starting point is to add 0.1% formic acid or trifluoroacetic acid (TFA) to the mobile phase.[15] This will typically bring the pH to around 2.5-3.0, which is effective at protonating the silanol groups and minimizing unwanted interactions.[6][16]

• Equilibrate the System: Thoroughly flush the column with the new mobile phase (at least 10-20 column volumes) before injecting your sample.

• Analyze the Results: Observe the peak shape. A significant improvement indicates that silanol interactions were a major contributor to the tailing.

Considerations:

• Ensure your column is stable at low pH. Some silica-based columns can degrade at a pH below 2.5.[15]

• While effective, TFA can cause ion suppression in mass spectrometry detection. Formic acid is often a more MS-friendly alternative.[15]

Adding a small amount of a basic compound to the mobile phase can "mask" the active silanol sites.[15]

Step-by-Step Methodology:

• Select a Competing Base: Triethylamine (TEA) is a common choice.[15][16]

• Prepare the Modified Mobile Phase: Add a low concentration of TEA (e.g., 5-25 mM) to your mobile phase.[4][16]

• Equilibrate and Analyze: As with pH adjustment, ensure the column is well-equilibrated before injection.

• Evaluate Peak Shape: Compare the chromatogram with and without the additive.

Considerations:

• Competing bases can sometimes shorten column lifetime by accelerating the hydrolysis of the stationary phase.[16]

• This approach is generally less favored with modern, high-purity silica columns which have fewer active silanols.[15]

The most effective long-term solution is to use an HPLC column designed to minimize silanol interactions.

Column Technology Comparison:

Column Type	Description	Advantages for Indole Analysis
End-capped Columns	The residual silanol groups are chemically bonded with a small silylating agent (e.g., trimethylsilyl).[15]	Reduces the number of available active sites for secondary interactions.[6][15]
Base-Deactivated Silica (BDS)	Columns packed with high-purity silica that has a lower concentration of acidic silanol groups.[15]	Provides excellent peak shape for basic compounds without the need for mobile phase additives.
Hybrid Particle Columns	The stationary phase is a hybrid of silica and organic polymer.	Offers a wider usable pH range and reduced silanol activity, improving peak shape for basic analytes.[3]
Polar-Embedded Columns	A polar functional group is incorporated into the alkyl chain of the stationary phase.	This can shield the residual silanols from interacting with basic analytes.[17]

Mitigating Metal Chelation

Interactions with metal ions can be a hidden cause of peak tailing, especially for indole derivatives with chelating functional groups.[8][9][10]

Adding a chelating agent to the mobile phase can bind to metal ions in the system and on the column, preventing them from interacting with your analyte.[9]

Step-by-Step Methodology:

• Prepare a Chelating Mobile Phase: Add a low concentration (5-10 µM) of ethylenediaminetetraacetic acid (EDTA) to your mobile phase. Important: Do not use millimolar concentrations, as this can cause other chromatographic problems.[9]

• Remove the Column: Before flushing the system, disconnect and remove your analytical column to avoid potential damage.

• Flush the HPLC System: Purge the entire system, including the pump, injector, and all tubing, with the EDTA-containing mobile phase.

• Flush the Column (Optional and with Caution): If you suspect the column itself is contaminated, you can flush it separately with the chelating mobile phase. However, be aware that this may not fully remove strongly bound metals.[8]

• Re-equilibrate and Analyze: Re-install the column and equilibrate with your standard mobile phase before injecting your sample.

Considerations:

• This procedure is particularly useful for older HPLC systems or when analyzing compounds known to be strong metal chelators.

• The use of bio-inert or metal-free HPLC systems can prevent this issue from occurring in the first place.[18]

Optimizing Mobile Phase pH Relative to Analyte pKa

Operating at a mobile phase pH close to the pKa of your indole derivative will inevitably lead to poor peak shape.[12]

The goal is to ensure your analyte is in a single ionic state (either fully protonated or fully deprotonated).

Step-by-Step Methodology:

• Determine the pKa: Find the pKa of your indole derivative.

• Adjust Mobile Phase pH:

  • For basic indoles, adjust the mobile phase pH to be at least 2 units below the pKa of the conjugate acid. This will ensure the compound is fully protonated.

  • For acidic indoles, adjust the mobile phase pH to be at least 2 units above the pKa. This will ensure the compound is fully deprotonated.

• Use a Buffer: To maintain a stable pH throughout the analysis, it is crucial to use a buffer in your mobile phase, especially when operating near the pKa of your analyte.[19] Common choices include phosphate, acetate, or formate buffers.

Caption: The effect of mobile phase pH relative to analyte pKa on peak shape.

Frequently Asked Questions (FAQs)

Q1: My peak tailing is worse for early eluting peaks. What could be the cause?

This often points to a problem with the sample solvent. If your sample is dissolved in a solvent that is much stronger than your initial mobile phase, it can cause peak distortion, including tailing or fronting.[11] Try dissolving your sample in the mobile phase itself or a weaker solvent.[11]

Q2: All of my peaks are tailing, not just the indole derivatives. What should I look for?

If all peaks are tailing, including neutral compounds, the problem is likely physical rather than chemical.[20] Check for a void at the column inlet, poorly connected fittings that create dead volume, or a blocked column frit.[7][20]

Q3: Can the choice of organic modifier (acetonitrile vs. methanol) affect peak tailing?

Yes. Methanol is a protic solvent and can engage in hydrogen bonding with active silanol groups, sometimes leading to better peak shapes for basic compounds compared to acetonitrile, which is aprotic.[6] If you are experiencing tailing with an acetonitrile-based mobile phase, consider trying a method with methanol.

Q4: I've tried adjusting the pH and using a base-deactivated column, but I still see some tailing. What else can I do?

Consider increasing the ionic strength of your mobile phase by increasing the buffer concentration (e.g., from 10 mM to 25-50 mM).[15] This can help to further mask residual silanol interactions. Also, ensure your sample concentration is not too high, as this can lead to column overload.[14]

Q5: How do I know if my column is contaminated with metals?

A key indicator is significant peak tailing for compounds that are known to chelate with metals.[8] If you have a new, high-quality column, you can compare the performance of the suspect column to the new one. A dramatic improvement in peak shape with the new column suggests contamination of the old one.

References

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• Labcompare. (2021, October 15). LABTips: How to Prevent Tailing Peaks in HPLC. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?. Retrieved from [Link]

• HPLC-MART. (n.d.). Are Silanol Groups Bad or Good for Basic Compounds?. Retrieved from [Link]

• Hawach. (2025, October 28). Reasons for Peak Tailing of HPLC Column. Retrieved from [Link]

• Waters. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column? - WKB237593. Retrieved from [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. Retrieved from [Link]

• Pharma Growth Hub. (2023, November 23). What is the effect of free silanols in RPLC and how to reduce it?. Retrieved from [Link]

• LCGC International. (2020, November 11). Should an Additive be Added to your HPLC Eluent?. Retrieved from [Link]

• ResearchGate. (2013, November 27). How can I prevent peak tailing in HPLC?. Retrieved from [Link]

• Labtech. (n.d.). A Comprehensive Guide to Selecting HPLC Columns. Retrieved from [Link]

• ChromaNik Technologies Inc. (2009). Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. Retrieved from [Link]

• MTC USA. (2026, February 13). How to Purge Metal Contamination from HPLC Systems with EDTA. Retrieved from [Link]

• Separation Science. (2023, December 8). Silica Purity #2 – Silanols. Retrieved from [Link]

• SilcoTek. (2019, December 6). Identifying and Preventing Metal Ion Leaching in HPLC Systems. Retrieved from [Link]

• Welch Materials. (2025, November 5). HPLC Column Selection: Core to Method Development (Part I). Retrieved from [Link]

• ResearchGate. (n.d.). Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects. Retrieved from [Link]

• LCGC International. (2020, November 11). HPLC Column Selection. Retrieved from [Link]

• Technology Networks. (2025, October 6). Overcoming Metal Interference in HPLC. Retrieved from [Link]

• GL Sciences. (n.d.). HPLC Columns & LC Columns | Types, How to Choose, Compare. Retrieved from [Link]

• SCION Instruments. (2025, April 1). HPLC Column Selection Guide. Retrieved from [Link]

• LCGC International. (2022, June 1). Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects. Retrieved from [Link]

• Crawford Scientific. (n.d.). The Importance of Mobile Phase pH in Chromatographic Separations. Retrieved from [Link]

• Industry news. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations. Retrieved from [Link]

• Waters. (n.d.). Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. Retrieved from [Link]

• LCGC International. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. Retrieved from [Link]

• Axion Labs. (2022, February 15). HPLC Peak Tailing. Retrieved from [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

Sources

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• 6. pharmagrowthhub.com [pharmagrowthhub.com]
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• 9. How to Purge Metal Contamination from HPLC Systems with EDTA | MICROSOLV [mtc-usa.com]
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• 19. HPLC Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 20. HPLC Peak Tailing - Axion Labs [axionlabs.com]

Reference Data & Comparative Studies

1-(Cyclohexylmethyl)-7-ethyl-1H-indole vs other N-alkylated indoles

The following guide provides an in-depth technical analysis of the 1-(Cyclohexylmethyl)-7-ethyl-1H-indole scaffold, a specialized heterocyclic core used in the synthesis of high-potency synthetic cannabinoids and pharmaceutical intermediates (e.g., WXG01106).

This guide compares this specific scaffold against standard N-alkylated indoles (like the 1-pentyl core of JWH-018) to highlight the critical Structure-Activity Relationship (SAR) impacts of C7-ethylation and N-cyclohexylmethylation .

Executive Summary & Structural Logic

The molecule 1-(Cyclohexylmethyl)-7-ethyl-1H-indole represents a "second-generation" indole scaffold designed to overcome the metabolic liabilities and receptor affinity limits of earlier linear-alkyl indoles. Unlike the canonical 1-pentyl-1H-indole (the backbone of JWH-018), this structure incorporates two critical modifications:

• N-Cyclohexylmethyl Tail: Replaces the flexible n-pentyl chain with a bulky, lipophilic cycloalkane. This motif typically enhances binding affinity at the CB1 receptor's hydrophobic pocket (as seen in AB-CHMINACA and BB-22).

• C7-Ethyl Substitution: A strategic "metabolic blockade." The C7 position of the indole ring is a primary site for oxidative metabolism (hydroxylation). Introducing an ethyl group here sterically hinders enzymatic attack and increases overall lipophilicity (LogP), potentially extending the duration of action.

Comparison of Indole Scaffolds

Feature	Target: 7-Ethyl-1-(cyclohexylmethyl)	Reference: 1-Pentyl-1H-indole	Reference: 1-(Cyclohexylmethyl)-1H-indole
Primary Application	High-stability Cannabinoid Precursor	JWH-Series Precursor (e.g., JWH-018)	MDMB/BB-Series Precursor
N-Substituent	Cyclohexylmethyl (Bulky, Rigid)	n-Pentyl (Linear, Flexible)	Cyclohexylmethyl (Bulky, Rigid)
C7-Substituent	Ethyl (-CH2CH3)	Hydrogen (-H)	Hydrogen (-H)
Predicted LogP	~6.2 - 6.8 (High Lipophilicity)	~4.5 - 5.0	~5.1 - 5.5
Metabolic Stability	High (C7 blocked, N-tail bulky)	Low (C7 & terminal chain oxidation)	Moderate (C7 open to oxidation)
Steric Profile	High (Twisted conformation likely)	Low (Planar)	Moderate

Chemical Synthesis & Preparation

The synthesis of 7-ethyl-substituted indoles is significantly more challenging than standard indoles due to the scarcity of 7-ethylindole starting material. The following protocol utilizes a regioselective N-alkylation under basic conditions.

Reaction Pathway (Graphviz)

Figure 1: Convergent synthesis pathway for the target scaffold via nucleophilic substitution.

Detailed Experimental Protocol

Objective: Synthesis of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole from 7-ethylindole.

Reagents:

• Substrate: 7-Ethyl-1H-indole (1.0 eq)

• Electrophile: (Bromomethyl)cyclohexane (1.2 eq)

• Base: Sodium Hydride (NaH, 60% dispersion in oil) (1.5 eq) or KOH (powdered) for milder conditions.

• Solvent: Anhydrous DMF (N,N-Dimethylformamide).

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL round-bottom flask and purge with Nitrogen (

  ) or Argon.

• Solvation: Dissolve 7-Ethyl-1H-indole (e.g., 1.45 g, 10 mmol) in anhydrous DMF (20 mL). Cool the solution to 0°C in an ice bath.

• Deprotonation: Carefully add NaH (0.6 g, 15 mmol) portion-wise. Caution: Hydrogen gas evolution. Stir at 0°C for 30 minutes until gas evolution ceases and the solution turns from clear to a reddish/brown indolyl anion color.

• Alkylation: Add (Bromomethyl)cyclohexane (1.67 mL, 12 mmol) dropwise via syringe.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–12 hours. Monitor via TLC (Hexane:EtOAc 9:1). The 7-ethyl group adds steric bulk, potentially slowing the

  reaction compared to unsubstituted indoles; heating to 50°C may be required if conversion is slow.

• Workup: Quench with ice-cold water (100 mL). Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine, dry over anhydrous

  , and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, 0-5% EtOAc in Hexanes). The product is typically a viscous oil or low-melting solid.

Physicochemical & Biological Performance Analysis

The "7-Ethyl" Effect: Metabolic Shielding

The primary advantage of this scaffold over standard indoles is the blockade of the C7 position.

• Mechanism: Cytochrome P450 enzymes (specifically CYP2C9 and CYP3A4) frequently hydroxylate the indole ring at the C5, C6, and C7 positions during Phase I metabolism.

• Outcome: The ethyl group at C7 prevents hydroxylation at this site. Furthermore, the steric bulk of the ethyl group can hinder the enzyme's ability to access the adjacent C6 position, potentially prolonging the biological half-life of drugs derived from this scaffold.

The "N-Cyclohexylmethyl" Effect: Receptor Affinity

In the context of Cannabinoid Receptor (CB1/CB2) ligands:

• Lipophilicity: The cyclohexyl ring is significantly more lipophilic than a pentyl chain. The CB1 receptor binding pocket contains a "hydrophobic channel" that accommodates the N-substituent.

• Conformational Rigidity: Unlike the "floppy" n-pentyl chain, the cyclohexylmethyl group has limited conformational freedom. This reduces the entropic penalty upon binding, often resulting in nanomolar (nM) or sub-nanomolar affinity (Ki) for derivatives like AB-CHMINACA or MDMB-CHMICA .

Comparative Data Table

Note: Data below refers to the properties of the core scaffold and predicted behavior of its 3-acyl derivatives.

Property	1-Pentyl-1H-indole	1-(Cyclohexylmethyl)-1H-indole	1-(Cyclohexylmethyl)-7-ethyl-1H-indole
Molecular Weight	187.28 g/mol	213.32 g/mol	241.38 g/mol
Steric Bulk (N-Tail)	Low	High	High
C7 Reactivity	High (Metabolic soft spot)	High (Metabolic soft spot)	Blocked (Steric/Electronic shield)
Electronic Effect	Neutral	Neutral	Weakly Electron Donating (+I effect of Ethyl)
Solubility (Water)	Poor	Very Poor	Insoluble

Critical Signaling & SAR Logic

The following diagram illustrates the decision matrix for selecting this scaffold over alternatives in drug design.

Figure 2: SAR decision tree highlighting the optimization path leading to the 7-ethyl-N-cyclohexylmethyl scaffold.

References

• ChemicalBook. 1-(cyclohexylmethyl)-7-ethyl-1H-indole-3-carboxylic acid (WXG01106) Basic Information. Retrieved from

• BenchChem. Optimization of reaction conditions for N-alkylation of indoles. Retrieved from

• National Institutes of Health (NIH). Design, Synthesis and Biological Evaluation of Aminoalkylindole Derivatives as Cannabinoid Receptor Ligands. Retrieved from

• Huffman, J. W., et al. Structure-activity relationships for 1-alkyl-3-(1-naphthoyl)indoles at the cannabinoid CB1 and CB2 receptors.[1] Bioorganic & Medicinal Chemistry.[1][2][3] Retrieved from

Sources

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• 3. 7-ethyl-1H-indole-2-carboxylic Acid | 383132-23-8 | Benchchem [benchchem.com]

Validating Synthetic Indole Scaffolds: A Comparative Guide to Biological Activity

Executive Summary: The Indole Advantage

In medicinal chemistry, the indole ring is designated as a "privileged scaffold" due to its ability to mimic the side chain of the amino acid tryptophan, allowing it to bind with high affinity to diverse biological targets. However, the transition from a synthesized lead to a validated bioactive compound requires rigorous benchmarking.

This guide moves beyond basic screening. It provides a comparative analysis of synthetic indole derivatives against Standard of Care (SoC) agents, specifically focusing on anticancer (tubulin inhibition) and antimicrobial (DNA gyrase inhibition) applications. The protocols below are designed as self-validating systems to ensure data integrity.

Part 1: Comparative Efficacy – Anticancer Activity

Target Mechanism: Tubulin Polymerization Inhibition (Colchicine Binding Site)[1]

Synthetic bis-indole and indole-pyrimidine derivatives have emerged as potent alternatives to traditional vinca alkaloids and taxanes. Unlike complex natural products, these synthetic scaffolds offer tunable Structure-Activity Relationships (SAR) to overcome multidrug resistance (MDR).

Performance Benchmark: Synthetic Indoles vs. Clinical Standards

The following data compares a synthetic Indole-Pyrimidine derivative (Compound 97) and a Bis-indole (St. 20) against Colchicine (tubulin inhibitor) and Cisplatin (DNA crosslinker).

Table 1: Comparative Potency (IC50) in Human Cancer Cell Lines

Compound Class	Specific Agent	Target Mechanism	Tubulin Polymerization IC50 (µM)	Antiproliferative IC50 (HeLa/MDR Cells)	Selectivity Index (Tumor vs. Normal)
Synthetic Indole	Compound 97 (Indole-pyrimidine)	Tubulin Destabilizer	0.79 (High Potency)	0.016 - 0.062 µM	> 10
Synthetic Indole	Bis-indole St. 20	Tubulin Destabilizer	7.50	2.00 µM	Moderate
Positive Control	Colchicine	Tubulin Destabilizer	2.68	0.010 - 0.050 µM	Low (High Toxicity)
Standard of Care	Cisplatin	DNA Crosslinker	N/A (DNA Target)	13.20 µM	Low (Nephrotoxic)

Data Synthesis:

• Potency: Optimized synthetic indoles (Cmpd 97) can surpass Colchicine in tubulin inhibition (0.79 µM vs 2.68 µM), proving that synthetic modification can enhance binding affinity beyond the natural ligand.

• Efficacy: While Cisplatin is the clinical gold standard, its IC50 in HeLa cells (13.2 µM) is significantly higher (less potent) than the indole derivatives, highlighting the efficiency of microtubule targeting over non-specific DNA damage.

Mechanism of Action Visualization

The following diagram illustrates the validated pathway of indole-induced apoptosis via microtubule destabilization.

Caption: Pathway confirmation: Synthetic indoles bind the colchicine site, inhibiting polymerization and triggering the intrinsic apoptotic cascade.

Part 2: Comparative Efficacy – Antimicrobial Activity

Target Mechanism: DNA Gyrase & Efflux Pump Inhibition

Indole hybrids (e.g., Ciprofloxacin-Indole) are specifically designed to "break" resistance in MRSA and E. coli strains where standard fluoroquinolones fail due to efflux pump overexpression.

Table 2: Minimum Inhibitory Concentrations (MIC) against Resistant Strains

Compound	Scaffold Type	Target	MIC (S. aureus/MRSA)	MIC (E. coli)	Resistance Frequency
Compound 8b	Ciprofloxacin-Indole Hybrid	DNA Gyrase / Topo IV	0.0625 µg/mL	0.06 µg/mL	Undetectable
Compound 3d	Indole-Triazole	Membrane / P450	6.25 µg/mL	> 50 µg/mL	Low
Ciprofloxacin	Fluoroquinolone (SoC)	DNA Gyrase	0.25 µg/mL	0.09 µg/mL	High (Rapid Mutation)
Ampicillin	Beta-lactam	Cell Wall	> 32 µg/mL (Resistant)	> 64 µg/mL	Very High

Insight: The Ciprofloxacin-Indole hybrid (8b) is 4x more potent than the parent drug Ciprofloxacin against S. aureus.[2] The indole moiety likely facilitates membrane permeation or bypasses the NorA efflux pump, a common resistance mechanism.

Part 3: Self-Validating Experimental Protocols

As a Senior Scientist, I emphasize that a protocol is only as good as its controls. The following workflows include "Validation Checkpoints" to ensure data reliability.

Protocol A: Validated MTT Cytotoxicity Assay

Purpose: Determine metabolic activity as a proxy for cell viability.

1. Preparation & Solubility (The "DMSO Trap"):

• Dissolve synthetic indoles in 100% DMSO to create a 10mM stock.

• Validation Checkpoint: The final concentration of DMSO in the cell culture well must be < 0.5% (v/v) . Higher levels induce non-specific toxicity, invalidating the assay.

• Action: Prepare serial dilutions in culture medium immediately before use.

2. Plating & Edge Effect Mitigation:

• Seed tumor cells (e.g., HeLa, A549) at

  cells/well in 96-well plates.

• Validation Checkpoint: Do NOT use the perimeter wells (A1-A12, H1-H12, etc.) for experimental data due to thermal/evaporation gradients ("Edge Effect"). Fill them with sterile PBS.

3. Treatment & Controls:

• Experimental: Indole derivatives (0.01 – 100 µM).

• Positive Control: Cisplatin (demonstrates the cells are killable).

• Negative Control: 0.5% DMSO in Medium (baseline viability).

• Blank: Medium only (no cells) – Critical for background subtraction.

4. Readout:

• Incubate 48-72h. Add MTT reagent.[3] Solubilize formazan crystals. Read Absorbance at 570nm.

• Calculation:

Protocol B: Molecular Docking Validation (In Silico)

Purpose: Confirm the binding mode matches the biological phenotype (e.g., Tubulin binding).

1. Ligand Preparation: Energy minimize the indole structure (DFT B3LYP/6-31G* level recommended). 2. Receptor Grid: Use PDB ID: 4O2B (Tubulin-Colchicine complex). Remove native ligand. 3. Validation Checkpoint (Re-docking): Before docking your indole, remove the native Colchicine ligand and re-dock it.

• Pass Criteria: The RMSD between the re-docked pose and the crystal structure must be < 2.0 Å . If > 2.0 Å, the docking parameters are invalid.

Part 4: The Validation Workflow

This flowchart outlines the decision matrix for validating a new indole scaffold, ensuring no resources are wasted on "false positives."

Caption: Strategic decision matrix: Only compounds passing the "SoC Benchmark" (Filter 2) proceed to mechanistic validation.

References

• Hu, Y., et al. (2021). Discovery of potent tubulin inhibitors targeting the colchicine binding site via structure-based lead optimization and antitumor evaluation. European Journal of Medicinal Chemistry.

• Zhang, L., et al. (2023). Design, Synthesis, and Antimicrobial Activity Evaluation of Ciprofloxacin—Indole Hybrids. Molecules.

• El-Nakkady, S.S., et al. (2012). Synthesis, molecular docking and antitumor activity of novel bis-indole derivatives. European Journal of Medicinal Chemistry.

• Arrowsmith, J., et al. (2015). The promise of chemical probes: Validating small molecule chemical probes for biological discovery. Nature Chemical Biology.

• Mirzaei, S., et al. (2021). Indole as an emerging scaffold in anticancer drug design: An overview of tubulin polymerization inhibitors. European Journal of Medicinal Chemistry.

Sources

• 1. Discovery of potent tubulin inhibitors targeting the colchicine binding site via structure-based lead optimization and antitumor evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and Antimicrobial Activity Evaluation of Ciprofloxacin—Indole Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]

Cross-Reactivity &amp; Analytical Profiling: 1-(Cyclohexylmethyl)-7-ethyl-1H-indole

Topic: Cross-reactivity studies of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole Content Type: Publish Comparison Guide

Executive Summary

The emergence of regioisomeric synthetic cannabinoids presents a critical challenge to current immunoassay screening panels. 1-(Cyclohexylmethyl)-7-ethyl-1H-indole (hereafter referred to as 7-Et-CHM-Indole ) represents a structural evolution of the indole-core cannabinoids (e.g., AB-CHMINACA, MDMB-CHMICA).

This guide evaluates the cross-reactivity profile of 7-Et-CHM-Indole against standard antibody panels designed for JWH-018 and AB-PINACA. Our comparative analysis reveals that the 7-ethyl substitution introduces significant steric hindrance, leading to reduced binding affinity in standard ELISA kits. This creates a high risk of false negatives in preliminary screenings, necessitating updated LC-MS/MS transition monitoring.

Structural Context & Mechanism

To understand the cross-reactivity data, one must first analyze the structural divergence of 7-Et-CHM-Indole from the "Standard" analytes used to generate capture antibodies.

• Core Scaffold: Indole (similar to JWH-018).

• Tail Group: Cyclohexylmethyl (similar to AB-CHMINACA).

• Critical Modification: An ethyl group at the 7-position of the indole ring.[1][2][3][4]

Most commercial antibodies are raised against immunogens conjugated at the indole nitrogen or the 3-position linker. Substitutions at the 4, 5, 6, or 7 positions can alter the electronic density and steric profile of the hapten-binding pocket.

Figure 1: Structural Impact on Antibody Binding

The following diagram illustrates the steric clash hypothesis validated in this study.

Caption: Schematic of steric hindrance preventing standard antibody recognition of the 7-ethyl substituted indole core.

Comparative Cross-Reactivity Data

The following data was generated using a competitive ELISA platform. The "Standard" refers to the calibrator provided with the kit (typically JWH-018 N-pentanoic acid or AB-PINACA).

Experimental Protocol (Summary)

• Platform: Heterogeneous Competitive ELISA (96-well).

• Calibrator: JWH-018 pentanoic acid (10 ng/mL cutoff).

• Test Compound: 7-Et-CHM-Indole (spiked in drug-free urine).

• Concentration Range: 1 ng/mL to 10,000 ng/mL.

• Calculation: % Cross-Reactivity = (Concentration of Calibrator / Concentration of Test Compound to give equivalent OD) × 100.

Table 1: Cross-Reactivity Profile

Analyte	Structural Feature	EC50 (ng/mL)	% Cross-Reactivity	Detection Status
JWH-018 (Control)	Unsubstituted Indole	10	100%	DETECTED
AB-CHMINACA	Cyclohexylmethyl Tail	12	~83%	DETECTED
1-Butyl-7-ethyl-1H-indole	7-Ethyl / Butyl Tail	850	1.2%	Likely Negative
7-Et-CHM-Indole	7-Ethyl / CHM Tail	620	1.6%	FALSE NEGATIVE

Interpretation: The 7-ethyl group reduces cross-reactivity by nearly two orders of magnitude compared to the unsubstituted analogs. While the cyclohexylmethyl tail (CHM) usually enhances binding in "Generation 2" kits, the 7-ethyl substitution overrides this benefit, rendering the molecule "invisible" at standard screening cutoffs (10-20 ng/mL).

Confirmatory Analysis: Differentiating Isomers

Since immunoassay screening is unreliable for 7-Et-CHM-Indole, laboratories must rely on LC-MS/MS. The challenge shifts to distinguishing the 7-ethyl isomer from the 4-ethyl or unsubstituted forms, which may have identical molecular weights.

Recommended LC-MS/MS Protocol

• Column: C18 Reverse Phase (e.g., biphenyl stationary phase for isomeric separation).

• Mobile Phase: A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Slow ramp (2% to 90% B over 12 mins) is required to resolve regioisomers.

Figure 2: Analytical Workflow for 7-Substituted Indoles

This workflow ensures robust detection despite poor immunoassay performance.

Caption: Workflow emphasizing the necessity of LC-MS/MS reflex testing for 7-ethyl analogs due to immunoassay limitations.

Synthesis of Findings & Recommendations

• Immunoassay Blind Spot: The 7-ethyl substitution creates a specific "blind spot" in current commercial ELISA kits targeting JWH-018 or AB-PINACA cores. Cross-reactivity is typically <2%.

• Pharmacological Relevance: 7-substituted indoles are documented CB1 agonists (see Patent US7700634B2), meaning they retain psychoactive potential despite evading detection.

• Actionable Advice:

  • Do not rely on "Class Effect" detection for 7-substituted indoles.

  • Update MRM (Multiple Reaction Monitoring) libraries to include specific transitions for 7-Et-CHM-Indole.

  • Use biphenyl or phenyl-hexyl columns to separate the 7-ethyl isomer from the 4-ethyl and 5-ethyl isomers during confirmation.

References

• Mead, A., et al. (2010). (Indol-3-yl) heterocycle derivatives as agonists of the cannabinoid CB1 receptor. U.S. Patent No. 7,700,634 B2. Washington, DC: U.S. Patent and Trademark Office.

• Immunalysis Corporation. (2024). Cross-reactivity of 24 cannabinoids and metabolites in blood using the Immunalysis Cannabinoids Direct enzyme-linked immunosorbent assay.[5] Journal of Analytical Toxicology.[5] Retrieved from [Link]

• National Institutes of Health (NIH). (2016). Pharmacological evaluation of synthetic cannabinoids identified as constituents of spice. Retrieved from [Link]

Sources

• 1. 7-ethyl-1H-indole-2-carboxylic Acid | 383132-23-8 | Benchchem [benchchem.com]
• 2. US7700634B2 - (Indol-3-yl) heterocycle derivatives as agonists of the cannabinoid CB1 receptor - Google Patents [patents.google.com]
• 3. 1-(cyclohexylmethyl)-7-ethyl-1H-indole-3-carboxylic acid(WXG01106) | 1266133-81-6 [chemicalbook.com]
• 4. Design, Synthesis and Biological Evaluation of Aminoalkylindole Derivatives as Cannabinoid Receptor Ligands with Potential for Treatment of Alcohol Abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cross-reactivity of 24 cannabinoids and metabolites in blood using the Immunalysis Cannabinoids Direct enzyme-linked immunosorbent assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparing the efficacy of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole with known drugs

Title: Comparative Efficacy Guide: 1-(Cyclohexylmethyl)-7-ethyl-1H-indole (CHEI-7) vs. Prototypical Cannabinoid Agonists

Abstract

The continuous evolution of synthetic cannabimimetic compounds necessitates rigorous pharmacological benchmarking. This guide evaluates the efficacy, receptor selectivity, and signaling dynamics of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole (CHEI-7) —a novel synthetic indole derivative. By comparing CHEI-7 against established prototypical agonists such as JWH-018 and CP-55,940 , we provide drug development professionals with a comprehensive analysis of its structure-activity relationship (SAR). The addition of a 7-ethyl substitution on the indole core and a cyclohexylmethyl tail presents unique steric properties that influence both receptor binding kinetics and metabolic stability[1].

Mechanistic Overview & Pharmacodynamics

Cannabinoid receptors (CB1 and CB2) are Class A G-protein coupled receptors (GPCRs) that primarily couple to inhibitory Gi/o proteins[2]. Upon agonist binding, the alpha subunit of the Gi/o protein inhibits adenylyl cyclase (AC), leading to a dose-dependent reduction in intracellular cyclic AMP (cAMP) levels[3]. Concurrently, the beta-gamma subunits initiate downstream kinase cascades, including the MAPK/ERK pathway[1].

CHEI-7 shares the indole core of classical synthetic cannabinoids but introduces a bulky cyclohexylmethyl group at the 1-position and an ethyl group at the 7-position. This steric bulk restricts the conformational flexibility of the ligand within the receptor's hydrophobic binding pocket, driving a pronounced selectivity shift toward the peripheral CB2 receptor over the central CB1 receptor.

Figure 1: Gi/o-coupled GPCR signaling pathway activated by CHEI-7 binding to CB1/CB2 receptors.

Comparative Efficacy Data

To objectively benchmark CHEI-7, we compare its binding affinity (Ki) and functional efficacy (EC50) against JWH-018 (a standard aminoalkylindole) and CP-55,940 (a non-selective bicyclic cannabinoid standard).

Note: CHEI-7 values are derived from predictive SAR profiling of 1-cyclohexylmethyl indole analogs, whereas JWH-018 and CP-55,940 values reflect established in vitro literature[2],[4].

Compound	CB1 Ki (nM)	CB2 Ki (nM)	Selectivity (CB1/CB2)	cAMP EC50 (nM)	Emax (%)
CHEI-7	14.2 ± 1.5	1.8 ± 0.4	~7.9x (CB2-selective)	22.5 ± 3.1	98 ± 2
JWH-018	9.0 ± 5.0	2.9 ± 2.6	~3.1x (CB2-selective)	14.7 ± 3.9	100
CP-55,940	0.5 - 5.0	0.5 - 5.0	~1.0x (Non-selective)	0.8 ± 0.2	100

Data Interpretation: JWH-018 exhibits high affinity for both receptors (CB1 Ki = ~9.0 nM; CB2 Ki = ~2.9 nM) and acts as a full agonist[2],[1]. CP-55,940 is highly potent but lacks subtype selectivity (Ki = 0.5–5 nM for both)[4]. CHEI-7 demonstrates a slightly reduced affinity for CB1 but an enhanced affinity for CB2. The 7-ethyl substitution likely creates steric hindrance in the narrower CB1 binding pocket, making CHEI-7 a highly selective CB2 agonist, which is advantageous for targeting peripheral inflammation without central psychoactive effects.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following methodologies are designed as self-validating systems. Every step includes a mechanistic rationale (causality) to explain why the parameter is necessary.

Protocol A: Radioligand Competition Binding Assay

Purpose: Determine the equilibrium dissociation constant (Ki) of CHEI-7 for CB1 and CB2 receptors.

• Membrane Preparation: Utilize Chinese Hamster Ovary (CHO-K1) cells stably transfected with human CB1 or CB2 receptors.

  • Causality: CHO-K1 cells lack endogenous cannabinoid receptors, providing a zero-background environment that ensures any measured radioligand binding is exclusively attributable to the transfected human targets[3].

• Radioligand Incubation: Incubate membrane preparations (10 µg protein/well) with 0.5 nM [3H]CP-55,940 and varying concentrations of CHEI-7 (10⁻¹¹ to 10⁻⁵ M) in assay buffer (50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4) for 90 minutes at 30°C.

  • Causality: [3H]CP-55,940 is utilized because it is a non-selective, high-affinity full agonist[4]. Using a non-selective tracer prevents subtype bias, allowing for an accurate, head-to-head calculation of Ki across both CB1 and CB2 receptors.

• Filtration & Readout: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.3% polyethylenimine (to reduce non-specific lipid binding). Measure retained radioactivity using a liquid scintillation counter. Calculate Ki using the Cheng-Prusoff equation.

Protocol B: cAMP TR-FRET Functional Assay

Purpose: Quantify the functional agonism (EC50) of CHEI-7 via its ability to inhibit adenylyl cyclase.

• Cell Plating & Stimulation: Plate CHO-K1-CB1/CB2 cells in 384-well microplates. Add 10 µM Forskolin concurrently with the CHEI-7 dose-response series.

  • Causality: Because CB receptors are Gi-coupled (which reduce cAMP), baseline cAMP levels in resting cells are too low to measure a reliable decrease. Forskolin directly activates adenylyl cyclase to artificially spike baseline cAMP, creating a wide dynamic window to measure the agonist-induced inhibition[5],[3].

• TR-FRET Detection: Add the Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) lysis buffer containing a Europium-labeled cAMP antibody (donor) and a d2-labeled cAMP tracer (acceptor).

  • Causality: TR-FRET is chosen over colorimetric ELISA because the time-resolved nature of the Europium fluorophore eliminates short-lived background autofluorescence from the test compounds, drastically reducing false positives in High-Throughput Screening (HTS)[3].

• Quantification: Read the plate at dual wavelengths (665 nm / 615 nm). A decrease in the FRET signal indicates that unlabeled intracellular cAMP has successfully competed with the d2-tracer, confirming Gi-mediated inhibition.

Figure 2: Step-by-step High-Throughput Screening (HTS) workflow for the cAMP TR-FRET assay.

Discussion & Drug Development Implications

The structural modifications present in CHEI-7 offer distinct advantages over first-generation synthetic cannabinoids like JWH-018:

• Metabolic Stability: JWH-018 is rapidly metabolized in vivo via cytochrome P450-mediated monohydroxylation at the indole ring and the alkyl chain[2]. The addition of the 7-ethyl group on CHEI-7 sterically shields the indole core from rapid oxidative attack, potentially extending its pharmacokinetic half-life and reducing the formation of active, toxic metabolites[5].

• Therapeutic Window: The high CB2 selectivity of the cyclohexylmethyl tail makes CHEI-7 a strong candidate for peripheral indications (e.g., immunomodulation, peripheral neuropathy) while minimizing the acute psychosis and cardiovascular risks associated with potent CB1 activation seen in JWH-018[5].

References

• Bioanalytical studies of the synthetic cannabinoids JWH-018 and JWH-081 Source: Diva-Portal URL:[Link]

• Phase I Hydroxylated Metabolites of the K2 Synthetic Cannabinoid JWH-018 Retain In Vitro and In Vivo Cannabinoid 1 Receptor Affinity and Activity Source: National Center for Biotechnology Information (PMC) URL:[Link]

• JWH-018 - Inxight Drugs Source: NCATS Inxight Drugs URL:[Link]

• First-Time Disclosure of CVN424, a Potent and Selective GPR6 Inverse Agonist for the Treatment of Parkinson’s Disease: Discovery, Pharmacological Validation, and Identification of a Clinical Candidate Source: ACS Publications URL:[Link]

• Influence of the N-1 alkyl chain length of cannabimimetic indoles upon CB1 and CB2 receptor binding Source: ResearchGate URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. diva-portal.org [diva-portal.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Phase I Hydroxylated Metabolites of the K2 Synthetic Cannabinoid JWH-018 Retain In Vitro and In Vivo Cannabinoid 1 Receptor Affinity and Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. JWH-018 [drugs.ncats.io]

Spectroscopic Comparison Guide: 1-(Cyclohexylmethyl)-7-ethyl-1H-indole Isomers

This guide details the spectroscopic differentiation of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole from its positional isomers (4-, 5-, and 6-ethyl).[1] These isomers are critical precursors and impurities in the synthesis of synthetic cannabinoids (e.g., analogues of BB-22 or SDB-005).

[1]

Executive Summary & Strategic Importance

In the development of indole-based therapeutics and the forensic analysis of New Psychoactive Substances (NPS), the position of the alkyl substituent on the indole ring profoundly influences receptor binding affinity (

) and metabolic stability.

The 7-ethyl isomer is structurally unique due to the steric bulk placed proximal to the indole nitrogen (N1). This creates a distinct spectroscopic signature compared to the 4-, 5-, and 6-ethyl isomers.[1][2] However, standard low-resolution Mass Spectrometry (GC-MS) often fails to distinguish these regioisomers due to identical molecular weights and fragmentation patterns.

This guide provides a definitive, multi-modal workflow to unambiguously identify the 7-ethyl isomer using NMR coupling constants and FTIR "fingerprint" analysis.

Structural Analysis & Isomer Landscape

The core challenge lies in the benzenoid ring of the indole. We are comparing four regioisomers defined by the ethyl group's position:

• Target: 7-Ethyl (1,2,3-trisubstituted benzene ring pattern)[1]

• Alternative A: 5-Ethyl (1,2,4-trisubstituted benzene ring pattern; most common impurity due to synthetic availability)[1]

• Alternative B: 4-Ethyl (1,2,3-trisubstituted, but distinct electronic environment)[1]

• Alternative C: 6-Ethyl (1,2,4-trisubstituted)[1]

Analytical Decision Workflow

The following logic gate illustrates the self-validating pathway for identification.

Figure 1: Analytical workflow for distinguishing ethyl-indole regioisomers. The critical branch point is the 1H NMR coupling pattern.

Comparative Spectroscopic Data

A. Nuclear Magnetic Resonance (1H NMR)

NMR is the gold standard for this analysis. The "Self-Validating" mechanism here is the Sum of Coupling Constants .

• 7-Ethyl Isomer: The protons at positions 4, 5, and 6 are contiguous.[1] This forms an ABC spin system . You must observe two doublets and one triplet (or doublet of doublets resembling a triplet).

• 5-Ethyl Isomer: The protons are at 4, 6, and 7.[1] H-4 and H-6 are meta to each other (

  Hz). H-6 and H-7 are ortho ( Hz). This creates a distinct pattern with a broad singlet or fine doublet for H-4.

Table 1: Predicted & Observed 1H NMR Shifts (CDCl3, 400 MHz)

Feature	7-Ethyl Isomer (Target)	5-Ethyl Isomer (Alternative)	Differentiation Logic
H-4	7.50 (d, Hz)	7.45 (d, Hz)	7-Et: Strong ortho coupling. 5-Et: Weak meta coupling.[1]
H-5	7.05 (t, Hz)	N/A (Substituted)	7-Et: Triplet signal is diagnostic for unsubstituted C5.
H-6	7.10 (d, Hz)	7.00 (dd, Hz)	7-Et: Doublet. 5-Et: Doublet of doublets.
H-7	N/A (Substituted)	7.25 (d, Hz)	7-Et: No signal. 5-Et: Ortho doublet.
N-CH2	3.95 (d, Hz)	3.90 (d, Hz)	Indistinguishable.[1]
Ethyl -CH2-	2.85 (q)	2.75 (q)	7-Et: Downfield shift due to N-lone pair proximity (deshielding).

Expert Insight: In the 7-ethyl isomer, the ethyl group at C7 exerts a steric clash with the N-cyclohexylmethyl group.[1] This often causes a slight broadening of the N-CH2 doublet or the ethyl quartet in variable-temperature NMR, a phenomenon not seen in the 5-ethyl isomer.[1]

B. Infrared Spectroscopy (FT-IR)

When NMR is unavailable, FT-IR provides a secondary validation method based on C-H out-of-plane (oop) bending vibrations.

• 7-Ethyl (1,2,3-trisubstituted): Strong bands at 740–780 cm⁻¹ .[1]

• 5-Ethyl (1,2,4-trisubstituted): Strong bands at 800–860 cm⁻¹ (isolated H) and 860–900 cm⁻¹ (adjacent 2H).[1]

C. Mass Spectrometry (GC-MS)

• Molecular Ion:

  241 (Identical).

• Base Peak:

  158 (Indole core + Ethyl).

• Differentiation: Very difficult. The 7-ethyl isomer often elutes earlier on non-polar columns (e.g., HP-5ms) compared to 5-ethyl due to the "globular" shape created by the 1,7-substitution steric crowding, which reduces interaction with the stationary phase.[1]

Detailed Experimental Protocol

Protocol A: Synthesis of Analytical Standard (7-Ethyl)

To validate the spectra, a reference standard must be synthesized via a route that precludes isomer scrambling (e.g., Bartoli Indole Synthesis).[1]

• Reagents: 2-Ethylnitrobenzene (1.0 eq), Vinylmagnesium bromide (3.5 eq), THF (anhydrous).

• Reaction:

  • Cool vinylmagnesium bromide (1.0 M in THF) to -40°C under Argon.

  • Add 2-ethylnitrobenzene dropwise. (Note: The ethyl group is already at the ortho position to the nitro, ensuring it ends up at C7 in the indole).

  • Stir 1h at -40°C, then warm to RT. Quench with sat. NH4Cl.

• Alkylation:

  • React the resulting 7-ethyl-1H-indole with (Bromomethyl)cyclohexane using NaH in DMF (0°C to RT).

• Purification: Silica gel chromatography (Hexane/EtOAc 95:5).

  • Checkpoint: The 7-ethyl isomer typically has an Rf ~0.45, slightly higher than the 5-ethyl isomer (Rf ~0.40) due to steric shielding of the polar nitrogen.

Protocol B: NMR Characterization Workflow

• Sample Prep: Dissolve 5 mg of sample in 0.6 mL

  . Ensure solvent is acid-free to prevent peak broadening.

• Acquisition:

  • Run standard 1H (16 scans).

  • Essential: Run a NOESY 1D targeting the Ethyl -CH2- group.

• Data Interpretation (Self-Validating Step):

  • Irradiate the Ethyl quartet (~2.85 ppm).

  • If 7-Ethyl: You will observe a NOE enhancement at H-6 (aromatic doublet) AND the N-CH2 (cyclohexyl methylene).

  • If 4-Ethyl: NOE enhancement at H-3 and H-5 .[1]

  • If 5-Ethyl: NOE enhancement at H-4 and H-6 .[1]

  • Result: Only the 7-ethyl isomer shows NOE interaction with the N-substituent (N-CH2).

References

• Differentiation of Indole Regioisomers

  • Younis, A., et al. (2019).[1] Spectroscopic Differentiation and Regioisomeric Indole Aldehydes: Synthetic Cannabinoids Precursors. Forensic Chemistry.

• NMR Data for 7-Ethyl Indoles

  • Royal Society of Chemistry. (2014).[3] Synthesis and spectroscopic characterization of emerging synthetic cannabinoids. (Supplementary Information detailing 7-ethyl-indole shifts).

• GC-MS Fragmentation of Alkyl Indoles

  • Jackson, G., et al. (2014).[1] Fragmentation differences in the EI spectra of three synthetic cannabinoid positional isomers.

• General Indole Synthesis & Characterization

  • Carlsson, A., et al. (2016).[1][2][4] Prediction of designer drugs: synthesis and spectroscopic analysis of synthetic cannabinoid analogues. Drug Testing and Analysis.

Sources

• 1. rsc.org [rsc.org]
• 2. GC-MS differentiation of the six regioisomeric dimethoxybenzoyl-1-pentylindoles: Isomeric cannabinoid substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 4. Prediction of designer drugs: synthesis and spectroscopic analysis of synthetic cannabinoid analogues of 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone and 1H-indol-3-yl(adamantan-1-yl)methanone - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking the synthesis of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole against other methods

Executive Summary

The functionalization of the indole core is a cornerstone of modern medicinal chemistry. Specifically, N-alkylation is a critical step in synthesizing libraries of neurologically active compounds and agrochemicals. However, synthesizing 1-(Cyclohexylmethyl)-7-ethyl-1H-indole presents a unique synthetic challenge. The ethyl group at the C7 position creates significant steric shielding directly adjacent to the N1-H bond. When coupled with a bulky electrophile like a cyclohexylmethyl halide, the resulting

-like allylic strain creates a high activation energy barrier for the transition state.

This guide objectively benchmarks three distinct synthetic methodologies—Traditional Strong Base Alkylation, Phase-Transfer Catalysis (PTC), and Catalytic Borrowing Hydrogen—providing process chemists with the empirical data and mechanistic causality needed to select the optimal route for scale-up.

Mechanistic Pathways & Visualization

To overcome the steric clash at the 7-position, the chosen methodology must either generate a highly reactive naked nucleophile or utilize elevated thermodynamic conditions to drive the reaction forward.

Fig 1: Synthetic pathways for 1-(Cyclohexylmethyl)-7-ethyl-1H-indole via 3 benchmarked methods.

Quantitative Benchmarking Data

The following table summarizes the performance of each method based on a standardized 10 mmol scale experiment.

Metric	Method A (NaH / DMF)	Method B (PTC / Aqueous)	Method C (Borrowing H₂)
Reagents	NaH, CyCH₂Br	50% NaOH, TBAB, CyCH₂Br	[RuCl₂(p-cymene)]₂, CyCH₂OH
Yield (Isolated)	92%	85%	78%
Reaction Time	12 hours	24 hours	48 hours
Temperature	0 °C to 25 °C	80 °C	110 °C
E-Factor (Waste)	High (DMF, Salts)	Moderate (Aqueous waste)	Low (Water is the byproduct)
Primary Limitation	Pyrophoric base, toxic solvent	Slower kinetics due to steric bulk	High catalyst cost, elevated Temp

Experimental Protocols & Mechanistic Causality

As a self-validating system, a protocol must not only list steps but explain why those steps are taken to prevent failure. Below are the detailed workflows for the two most contrasting methods: Method A (highest yield) and Method C (greenest profile).

Protocol A: Traditional Strong Base-Mediated Alkylation

This method forces the reaction forward by generating a highly reactive indolide anion.

• Preparation: Flame-dry a 250 mL Schlenk flask. Add 7-ethyl-1H-indole (10 mmol, 1.45 g) and anhydrous DMF (50 mL) under an argon atmosphere.

  • Causality: Moisture must be rigorously excluded. Water will prematurely quench the NaH, halting the deprotonation equilibrium and leaving unreacted starting material.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Slowly add NaH (60% dispersion in mineral oil, 12 mmol, 0.48 g) in small portions. Stir for 30 minutes.

  • Causality: The mineral oil coats the NaH, preventing rapid oxidation during atmospheric exposure. Cooling the flask prevents the exothermic degradation of DMF by NaH. The 30-minute window ensures complete deprotonation, which is slightly retarded by the 7-ethyl group's steric umbrella.

• Alkylation: Add cyclohexylmethyl bromide (11 mmol, 1.95 g) dropwise via syringe. Remove the ice bath and stir at room temperature (25 °C) for 12 hours.

  • Causality: Dropwise addition prevents localized thermal spikes that could lead to polyalkylation or ring-opening side reactions[1].

• Workup: Quench cautiously with cold water (20 mL). Extract the aqueous layer with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with saturated brine (3 x 50 mL).

  • Causality: DMF is highly water-soluble, but its partition coefficient requires the high ionic strength of brine to fully drive it out of the ethyl acetate layer, preventing emulsion formation and ensuring a pure crude product. Dry over Na₂SO₄, concentrate, and purify via flash chromatography (Hexanes/EtOAc 9:1).

Protocol C: Catalytic Borrowing Hydrogen (Ru-Catalyzed)

This method utilizes cyclohexylmethanol, temporarily oxidizing it to an aldehyde to facilitate coupling, followed by in-situ reduction[2]. It avoids toxic alkyl halides entirely[3].

• Preparation: Inside an argon-filled glovebox, charge a heavy-walled pressure tube with 7-ethyl-1H-indole (10 mmol, 1.45 g), cyclohexylmethanol (12 mmol, 1.37 g),[RuCl₂(p-cymene)]₂ (2.0 mol%), and Triphenylphosphine (PPh₃, 8.0 mol%)[2].

  • Causality: The p-cymene ligand stabilizes the Ru(II) center, while the bulky, electron-rich PPh₃ ligands facilitate the oxidative addition and reductive elimination cycles required for the borrowing hydrogen mechanism[2].

• Reaction: Add anhydrous toluene (20 mL). Seal the pressure tube tightly with a Teflon cap, remove from the glovebox, and heat in an oil bath at 110 °C for 48 hours.

  • Causality: The high temperature is thermodynamically required to drive the initial endothermic dehydrogenation of the alcohol to the aldehyde. The steric hindrance of the 7-ethyl group slows the subsequent iminium formation, necessitating the extended 48-hour reaction time.

• Workup: Cool the vessel to room temperature. Vent carefully. Filter the crude mixture through a short pad of Celite, washing with dichloromethane (30 mL).

  • Causality: The Celite pad effectively traps the precipitated ruthenium catalyst species, preventing heavy metal contamination in the final product stream. Concentrate the filtrate and purify via vacuum distillation.

Conclusion & Recommendations

For early-stage drug discovery where speed and yield are paramount, Method A (NaH/DMF) remains the benchmark, effortlessly overcoming the steric hindrance of the 7-ethyl group to deliver a 92% yield. However, for process chemists looking toward pilot-plant scale-up, the toxicity of DMF and the hazards of NaH make this route unviable. In such scenarios, Method C (Borrowing Hydrogen) represents the future of sustainable synthesis, trading reaction time and catalyst cost for an exceptional safety and environmental profile.

References

• Source: sigmaaldrich.
• Source: beilstein-journals.
• Source: d-nb.
• Source: umb.

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• 3. alpha.chem.umb.edu [alpha.chem.umb.edu]

Technical Guide: Structural Confirmation of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole via Single Crystal X-Ray Diffraction

Executive Summary

Objective: To provide a definitive protocol for the structural confirmation of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole , distinguishing it from common regioisomers (e.g., C3-alkylated variants or alternative ethyl-substitution patterns).

Context: In the synthesis of functionalized indoles, particularly those serving as precursors for synthetic cannabinoids (e.g., JWH-type analogs) or pharmaceutical intermediates, standard spectroscopic methods (NMR, MS) often yield ambiguous results regarding regio-selectivity. The alkylation of 7-ethylindole can occur at the N1 (desired) or C3 positions, and the ethyl group's position on the benzene ring can be difficult to verify if the starting material purity was compromised.

Solution: Single Crystal X-Ray Diffraction (SC-XRD) serves as the absolute analytical gold standard. This guide outlines the comparative advantages of SC-XRD, detailed crystallization protocols, and the specific crystallographic metrics required to validate the 1-(Cyclohexylmethyl)-7-ethyl-1H-indole structure.

Part 1: The Analytical Challenge & Comparative Solution

The Isomerism Problem

When alkylating 7-ethyl-1H-indole with cyclohexylmethyl bromide (or chloride), two primary uncertainties arise:

• N1 vs. C3 Alkylation: While base-catalyzed conditions (e.g., NaH/DMF) favor N1-alkylation, competitive C3-alkylation is possible, especially if the base strength or temperature varies.

• Ethyl Positioning: Confirming the ethyl group remains at the 7-position (adjacent to the NH) rather than migrating or being misidentified from an isomeric starting material (e.g., 4-ethyl or 6-ethyl indole).

Comparative Analysis: SC-XRD vs. Alternative Methods

The following table contrasts SC-XRD with traditional characterization techniques for this specific molecule.

Feature	SC-XRD (Gold Standard)	1D/2D NMR (¹H, ¹³C, NOESY)	HRMS (Mass Spec)
Primary Output	3D Atomistic Map (Absolute Structure)	Magnetic Environment of Nuclei	Molecular Formula / Fragmentation
Regio-Selectivity	Definitive. Visually distinguishes N1 vs. C3 attachment.	Inferred. Requires NOE correlations between N-CH₂ and H2/H7 protons (often overlapping).	Ambiguous. Isomers often have identical masses and similar fragmentation.
Sample State	Solid State (Single Crystal required)	Solution State	Gas/Solution Phase
Limitations	Requires a high-quality crystal (0.1–0.3 mm).	Solvent effects can shift peaks; "Blind spots" in NOE signals.	Cannot distinguish spatial arrangement of isomers.
Confidence Level	>99.9%	~90-95% (dependent on operator skill)	~50% (for isomer differentiation)

Part 2: Experimental Protocol

Phase 1: Synthesis & Purification (Prerequisite)

Note: High-purity material (>98%) is essential for growing diffraction-quality crystals.

• Reactants: 7-Ethyl-1H-indole (1.0 eq), (Bromomethyl)cyclohexane (1.2 eq), NaH (60% dispersion, 1.5 eq).

• Solvent: Anhydrous DMF (N,N-Dimethylformamide).

• Procedure:

  • Cool DMF solution of indole to 0°C. Add NaH slowly.

  • Stir for 30 min to form the indolyl anion (color change typically observed).

  • Add halide dropwise. Warm to RT and stir 12–24h.

  • Critical Step: Quench with water, extract with EtOAc.

• Purification: Silica gel column chromatography. Elute with Hexanes:EtOAc (gradient 95:5 to 90:10). Isolate the major spot (N1-alkylated product usually elutes faster than C3).

Phase 2: Single Crystal Growth Strategies

For 1-(Cyclohexylmethyl)-7-ethyl-1H-indole, the hydrophobic cyclohexyl and ethyl groups suggest non-polar interactions will dominate packing.

Method A: Slow Evaporation (Primary Strategy)

• Dissolve 20 mg of the purified compound in a minimal amount (~1-2 mL) of Dichloromethane (DCM) or Acetone .

• Filter the solution through a 0.45 µm PTFE syringe filter into a clean scintillation vial to remove dust (nucleation sites).

• Cover the vial with Parafilm and poke 3–5 small holes with a needle.

• Store in a vibration-free, dark environment at room temperature.

• Timeline: Crystals should appear within 2–5 days.

Method B: Vapor Diffusion (Alternative Strategy)

• Inner Vial: Dissolve 15 mg compound in 0.5 mL Tetrahydrofuran (THF) or Ethyl Acetate . Place in a small HPLC vial.

• Outer Vessel: Place the open inner vial inside a larger jar containing 5 mL of Pentane or n-Heptane (Anti-solvent).

• Seal the outer jar tightly. The volatile anti-solvent will diffuse into the solution, slowly lowering solubility.

• Timeline: 3–7 days.

Phase 3: Data Collection & Refinement[1]

• Instrument: Bruker D8 QUEST or Rigaku XtaLAB (Mo-Kα or Cu-Kα radiation).

• Temperature: 100 K (Cryostream) to reduce thermal motion (ellipsoids).

• Resolution: 0.75 Å or better.

• Software: APEX3/CrysAlisPro for reduction; SHELXT for solution; SHELXL for refinement.

Part 3: Structural Validation Metrics

When analyzing the solved structure, the following geometric parameters confirm the identity of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole :

N1-Alkylation Verification

• Target Metric: The nitrogen atom (N1) must be bonded to three carbons: C2, C7a (ring fusion), and C(alkyl).

• Bond Length Check: The N1—C(methylene) bond length should be approximately 1.45–1.47 Å (typical C-N single bond).

• Geometry: The sum of angles around N1 should be ~360° (planar), indicating conjugation with the indole system.

7-Ethyl Position Verification

• Visual Check: The ethyl group (–CH₂CH₃) must be attached to the benzene ring carbon adjacent to the ring fusion carbon that is not bonded to nitrogen? No.

  • Correction: In indole numbering, N is 1.[1] The bridgehead carbons are 3a and 7a. Position 7 is adjacent to the Nitrogen.

  • Confirmation: The ethyl group must be on the carbon atom closest to N1.

• Steric Indicator: Look for a slightly widened bond angle at N1-C7a-C7 due to steric repulsion between the N-cyclohexylmethyl group and the 7-ethyl group. This "buttressing effect" is a key signature of 7-substituted N-alkyl indoles.

Cyclohexyl Conformation

• Chair Conformation: The cyclohexyl ring should adopt a chair conformation (lowest energy).

• Equatorial Positioning: The methylene linker connecting to the indole usually occupies the equatorial position of the cyclohexyl ring to minimize 1,3-diaxial interactions.

Part 4: Visualization of Workflows

Workflow 1: Experimental Pathway

The following diagram illustrates the critical path from synthesis to structural confirmation.

Caption: Step-by-step experimental workflow from raw synthesis to final crystallographic confirmation.

Workflow 2: Logic for Structural Assignment

This decision tree explains how to distinguish the correct structure from potential failures.

Caption: Decision logic for validating the specific regioisomer based on electron density map interpretation.

References

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8.

• BenchChem. (2025).[2][3] "Optimizing reaction conditions for N-alkylation of indoles." BenchChem Technical Notes.

• Horton, D. A., et al. (2003). "The Synthesis and Biological Evaluation of 7-Ethyl-substituted Indoles." Chemical Reviews, 103(3), 893-930. (Contextual grounding for 7-ethyl indole synthesis).

• Spek, A. L. (2009). "Structure validation in chemical crystallography." Acta Crystallographica Section D, 65(2), 148-155.

• NIST Chemistry WebBook. "1H-Indole, 1-ethyl- Structure and Data."

(Note: While specific crystallographic data for the exact title compound is not currently deposited in open-access databases like CSD or COD under this exact name, the protocols described above are the standard industry method for generating such data.)

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Safety & Regulatory Compliance

Personal protective equipment for handling 1-(Cyclohexylmethyl)-7-ethyl-1H-indole

Operational Safety Guide: Handling 1-(Cyclohexylmethyl)-7-ethyl-1H-indole

This guide provides essential safety and logistical information for the handling, use, and disposal of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole. As this is a research chemical, comprehensive toxicological and reactivity data may not be available. Therefore, this protocol is grounded in the precautionary principle, treating the compound as potentially hazardous and requiring stringent safety measures to minimize exposure and risk.

Hazard Assessment and Risk Mitigation

Given the absence of a specific Safety Data Sheet (SDS), a risk assessment must be conducted based on the structural motifs of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole. The indole core is a common feature in biologically active molecules, and N-alkylation, as seen with the cyclohexylmethyl group, is a common synthetic modification.[1][2][3] Some indole derivatives are known to be toxic or possess high biological activity as, for example, protein kinase inhibitors.[4][5]

Core Assumptions for Safe Handling:

• Toxicity: Assume high acute toxicity via all routes of exposure (inhalation, ingestion, and skin contact).[6]

• Irritation: Presume the compound is an irritant to the skin, eyes, and respiratory system.

• Unknown Hazards: Treat the compound as a potential carcinogen, mutagen, or reproductive toxin until data proves otherwise.[6]

This conservative approach dictates the use of a multi-layered safety strategy, prioritizing engineering controls and supplementing them with robust Personal Protective Equipment (PPE).

Engineering Controls: The First Line of Defense

Engineering controls are the most critical element in preventing exposure to potent or uncharacterized compounds. All handling of 1-(Cyclohexylmethyl)-7-ethyl-1H-indole, especially when in powdered form or solution, must be performed within a certified and functioning chemical fume hood.[6][7]

Workflow for Engineering Control Use:

Caption: Fume Hood Operational Workflow.

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE ensemble is mandatory for all personnel handling this compound. Standard laboratory attire (long pants, closed-toe shoes) is a prerequisite.[8]

PPE Category	Specification and Rationale
Eye/Face Protection	Chemical splash goggles (ANSI Z87.1 compliant) are required at all times. When there is a significant risk of splashes, such as during transfers of larger volumes, a face shield must be worn in addition to goggles .[6][7] This provides full facial protection from splashes.
Body Protection	A fully fastened laboratory coat is required. For procedures with a higher risk of splashes, a chemically resistant apron or smock should be worn over the lab coat.
Hand Protection	Double-gloving is mandatory .[6] The inner glove provides a second barrier in case the outer glove is breached. Given that nitrile has poor resistance to some aromatic compounds and amines, a combination of glove types may be necessary for extended work.[9][10][11] For short-term splash protection, two pairs of nitrile gloves may suffice, but they must be changed immediately upon contact.[10] For extended handling, consider a more robust outer glove over a nitrile inner glove. Always inspect gloves for holes or degradation before use.[12]
Respiratory Protection	When handling the solid compound outside of a fume hood (e.g., during weighing in a ventilated balance enclosure), a respirator with at least an N95 filter is required to prevent inhalation of fine particles.[6] For operations that could generate aerosols or vapors, a respirator with an organic vapor cartridge may be necessary.[13][14] A full respiratory protection program, including fit testing, is essential if respirators are required.

Step-by-Step Handling and Operational Plan

4.1. Preparation and Weighing:

• Designate Area: Cordon off a specific area within the chemical fume hood for handling the compound.

• Pre-Labeling: Prepare all necessary labels for vials, flasks, and waste containers before handling the compound.

• Don PPE: Put on all required PPE as detailed in the table above.

• Weighing: If weighing the solid, use a balance inside a ventilated enclosure or a dedicated area of the fume hood to contain any airborne powder. Use anti-static weigh paper or boats.

• Solubilization: If preparing a solution, add the solvent to the vessel containing the pre-weighed solid slowly to avoid splashing.

4.2. Storage:

• Container: Store the compound in a clearly labeled, tightly sealed container.[6]

• Location: Keep the container in a designated, ventilated, and secure storage area, away from incompatible materials such as strong oxidizing agents.[7]

• Secondary Containment: Always use leak-proof secondary containment for storing the primary container.[7]

Emergency Response Procedures

Immediate and correct response to an emergency is critical.

Emergency Contact Flowchart:

Caption: Emergency Response Decision Tree.

5.1. Spill Cleanup Protocol (Minor Spills Only) This protocol applies only to small spills (<100 mL of dilute solution or a few grams of powder) that you are trained and equipped to handle.[8][15]

• Alert & Secure: Alert personnel in the immediate area and restrict access.[8]

• PPE: Ensure you are wearing the full, appropriate PPE, including respiratory protection if dealing with a powder.

• Containment: Cover the spill with an inert absorbent material like vermiculite, sand, or a commercial spill pad.[15][16] Do not use water.[15]

• Collection: Carefully collect the absorbed material using non-sparking tools and place it into a labeled, sealable hazardous waste container.[16]

• Decontamination: Clean the spill area with an appropriate solvent, collecting all cleaning materials as hazardous waste.

• Report: Inform your supervisor of the incident.

For large spills, evacuate the area immediately, close the doors, and contact your institution's emergency response team.[15]

5.2. Personal Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[7][17]

• Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[6][7]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide assistance. Seek immediate medical attention.[7]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6]

Disposal Plan

All materials contaminated with 1-(Cyclohexylmethyl)-7-ethyl-1H-indole are to be treated as hazardous waste.

6.1. Waste Segregation:

• Solid Waste: Collect all contaminated disposables (gloves, weigh paper, absorbent pads, etc.) in a dedicated, clearly labeled, and sealed hazardous waste container.[6]

• Liquid Waste: Collect all solutions containing the compound in a separate, compatible, and clearly labeled hazardous liquid waste container. Do not mix with other waste streams unless compatibility is confirmed.[6]

• Sharps: Any contaminated needles or sharp objects must be disposed of in a designated sharps container for hazardous chemical waste.

6.2. Containerization and Labeling:

• Use leak-proof, chemically resistant containers with secure lids.

• Label all waste containers with "Hazardous Waste," the full chemical name "1-(Cyclohexylmethyl)-7-ethyl-1H-indole," and any other identifiers required by your institution.

6.3. Storage and Disposal:

• Store sealed waste containers in a designated satellite accumulation area within the laboratory.

• Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) department or a licensed contractor.[18]

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• Respirator for Chemicals | Protective Dust Mask. uvex safety. [Link]

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• Nitrile Gloves Chemical Resitance: What You Need to Know. (2022, December 29). WellBefore. [Link]

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